1,3,5-Trimethoxybenzene-d3

Core Science & Biosynthesis

Technical Guide: Physical Properties of 1,3,5-Trimethoxybenzene-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1,3,5-Trimethoxybenzene-d3, an isotopically labeled form of 1,3,5-Trimethoxybenzene. Given the limited availability of direct experimental data for the deuterated species, this document primarily presents the well-established physical properties of the non-labeled compound, 1,3,5-Trimethoxybenzene. These properties are expected to be nearly identical to those of its d3 analogue, with the notable exception of molecular weight. This guide also outlines a common synthesis protocol and illustrates the primary application of this compound as an internal standard in quantitative analysis.

Core Physical and Chemical Properties

1,3,5-Trimethoxybenzene-d3 is the deuterium-labeled version of 1,3,5-Trimethoxybenzene, where three hydrogen atoms on one of the methoxy (B1213986) groups have been replaced by deuterium.[1] This isotopic labeling is particularly useful for its application as a tracer or an internal standard in quantitative analyses using techniques like NMR, GC-MS, or LC-MS.[1]

The physical characteristics of 1,3,5-Trimethoxybenzene-d3 are expected to closely mirror those of its non-deuterated counterpart. The primary distinction lies in their respective molecular weights.

Data Presentation: Physical Properties

The following table summarizes the key physical properties of 1,3,5-Trimethoxybenzene. These values serve as a reliable reference for the anticipated properties of 1,3,5-Trimethoxybenzene-d3.

Property	Value	Source(s)
Molecular Formula	C₉H₉D₃O₃	Calculated
Molecular Weight	171.21 g/mol	Calculated
Appearance	White to cream crystalline powder/solid	[2][3][4][5]
Melting Point	50-54 °C	[2][4][6]
Boiling Point	255 °C	[2][4][7][6]
Solubility	Insoluble in water.[4][5][8] Soluble in alcohol, DMSO, and other common organic solvents.[9][10]	[4][5][8][11][9][10]
Vapor Pressure	0.0239 mmHg at 25°C	[4]
Flash Point	186 °F (85.6 °C)	[4][9]

Note: Except for the Molecular Formula and Molecular Weight of the d3 compound, all other properties are for the non-deuterated 1,3,5-Trimethoxybenzene.

Experimental Protocols

Synthesis of 1,3,5-Trimethoxybenzene

A common method for the synthesis of 1,3,5-Trimethoxybenzene involves the methylation of phloroglucinol (B13840).[1][12] To produce the d3 isotopologue, a deuterated methylating agent would be utilized.

Protocol: Methylation of Phloroglucinol

• Reaction Setup : A solution of anhydrous phloroglucinol (0.05 mole) in 100 ml of dry acetone (B3395972) is prepared in a flask suitable for reflux.

• Addition of Reagents : To this solution, dimethyl sulfate (B86663) (0.165 mole) and ignited potassium carbonate (40 g) are added. For the synthesis of the d3 compound, deuterated dimethyl sulfate ((CD₃)₂SO₄) would be substituted.

• Reflux : The mixture is refluxed for 6 hours under anhydrous conditions.

• Filtration : After cooling, the mixture is filtered to remove the inorganic salts. The collected salts are washed with hot acetone.

• Distillation and Extraction : The combined acetone solutions are distilled to remove the solvent. The resulting residue is macerated with crushed ice and then extracted with ether.

• Washing and Drying : The ether extracts are washed with a 5% sodium hydroxide (B78521) solution and then with water. The organic layer is subsequently dried over anhydrous sodium sulfate.

• Final Purification : The ether is removed by distillation to yield 1,3,5-Trimethoxybenzene.[7][12]

Mandatory Visualization

Experimental Workflow: Use as an Internal Standard

1,3,5-Trimethoxybenzene-d3 is frequently employed as an internal standard in quantitative mass spectrometry to ensure accuracy and precision by correcting for variations during sample preparation and analysis.

Caption: Workflow for quantitative analysis using an internal standard.

Biosynthesis Pathway of 1,3,5-Trimethoxybenzene

In certain plant species, such as Rosa chinensis, 1,3,5-Trimethoxybenzene is a key volatile component synthesized from phloroglucinol through a series of methylation steps.[1]

Caption: Biosynthesis pathway from phloroglucinol.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 1,3,5-Trimethoxybenzene(621-23-8)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 3. 1,3,5-Trimethoxybenzene | C9H12O3 | CID 69301 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1,3,5-Trimethoxybenzene [chembk.com]
• 5. 1,3,5-Trimethoxybenzene | 621-23-8 [chemicalbook.com]
• 6. 1,3,5-Trimethoxybenzene ReagentPlus , = 99 621-23-8 [sigmaaldrich.com]
• 7. 1,3,5-Trimethoxybenzene | 621-23-8 [amp.chemicalbook.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. 1,3,5-trimethoxybenzene, 621-23-8 [thegoodscentscompany.com]
• 10. 1,3,5-Trimethoxybenzene, 99% 10 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 11. file.medchemexpress.com [file.medchemexpress.com]
• 12. 1,3,5-Trimethoxybenzene synthesis - chemicalbook [chemicalbook.com]

An In-Depth Technical Guide to 1,3,5-Trimethoxybenzene-d3: Chemical Structure and Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and synthesis of 1,3,5-Trimethoxybenzene-d3, an isotopically labeled analog of 1,3,5-Trimethoxybenzene. This deuterated compound serves as a valuable tool in various research applications, including as an internal standard for quantitative analysis by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS), as well as in metabolic and pharmacokinetic studies.

Chemical Structure

1,3,5-Trimethoxybenzene-d3, also known as Trimethylphloroglucinol-d3, is a derivative of 1,3,5-Trimethoxybenzene where three hydrogen atoms have been replaced by deuterium (B1214612) atoms. The deuterium atoms are located on one of the methoxy (B1213986) groups.

Systematic Name: 1,3,5-Tris(methoxy-d3)benzene Synonyms: Trimethylphloroglucinol-d9, Perdeuteromethylphloroglucinol Chemical Formula: C₉H₉D₃O₃ Molecular Weight: 171.22 g/mol

The structural formula of 1,3,5-Trimethoxybenzene-d3 is as follows:

Caption: Chemical Structure of 1,3,5-Trimethoxybenzene-d3

Synthesis of 1,3,5-Trimethoxybenzene-d3

The synthesis of 1,3,5-Trimethoxybenzene-d3 is analogous to the synthesis of its non-deuterated counterpart, primarily through the deuteromethylation of phloroglucinol (B13840). This involves the reaction of phloroglucinol with a deuterated methylating agent.

Synthesis Pathway Overview

The most common and efficient method for synthesizing 1,3,5-Trimethoxybenzene-d3 is the Williamson ether synthesis, starting from phloroglucinol and a deuterated methylating agent, such as deuterated methyl iodide (CD₃I) or deuterated dimethyl sulfate (B86663) ((CD₃)₂SO₄), in the presence of a base.

Caption: General synthesis pathway for 1,3,5-Trimethoxybenzene-d3.

Experimental Protocols

The following are detailed experimental protocols for the synthesis of the non-deuterated 1,3,5-Trimethoxybenzene, which can be adapted for the synthesis of the d3-analog by substituting the methylating agent with its deuterated counterpart (e.g., using deuterated dimethyl sulfate).

Method 1: Methylation of Phloroglucinol [1]

This procedure details the synthesis of 1,3,5-Trimethoxybenzene and can be adapted for the deuterated analog.

• Reaction Setup: A solution of anhydrous phloroglucinol (6.3 g, 0.05 mol) in dry acetone (B3395972) (100 ml) is prepared in a round-bottom flask.

• Addition of Reagents: To this solution, ignited potassium carbonate (40 g) and dimethyl sulfate (15.6 ml, 20.8 g, 0.165 mol) are added. For the synthesis of the d3-analog, deuterated dimethyl sulfate would be used.

• Reflux: The mixture is refluxed for 6 hours under anhydrous conditions.

• Workup: The mixture is filtered, and the inorganic salts are washed with hot acetone (2 x 20 ml).

• Purification: The combined acetone solution is distilled, and the residue is macerated with crushed ice. The product is extracted with ether. The ether extracts are washed with a 5% sodium hydroxide (B78521) solution and then with water. The organic layer is dried over anhydrous sodium sulfate and the solvent is distilled off to yield the product.

Method 2: From 1,3,5-Tribromobenzene (B165230) [1]

This alternative synthesis route can also be adapted for the preparation of the deuterated compound by using deuterated methanol (B129727).

• Reaction Setup: A mixture of methanol and a catalyst is prepared, and argon gas is passed through the system. The pressure is controlled at 7 atmospheres and the temperature at 135 °C for 30 minutes. For the d3-analog, deuterated methanol would be used.

• Addition of Reactants: A solution of 1,3,5-tribromobenzene in toluene (B28343) is added dropwise over 45 minutes.

• Addition of Base: Triethylamine is then added dropwise over 10 minutes.

• Reaction: The temperature is raised to 165 °C, and the pressure is increased to 11 atm. The reaction is continued for 11 hours.

• Workup and Purification: After cooling, the solid is removed by filtration. The filtrate is washed with water and extracted with chloroform. The extract is dried over anhydrous sodium sulfate and concentrated to give the product.

Quantitative Data for Non-Deuterated Synthesis

The following table summarizes the quantitative data reported for the synthesis of the non-deuterated 1,3,5-Trimethoxybenzene. It is expected that the synthesis of the d3-analog would yield comparable results.

Synthesis Method	Starting Material	Yield	Purity	Reference
Methylation	Phloroglucinol	71.4%	-	[1]
From Haloarene	1,3,5-Tribromobenzene	99.5% (molar)	98.9% (GC)	[1]

Characterization Data

Characterization of 1,3,5-Trimethoxybenzene-d3 is crucial to confirm its identity and purity. The following data is expected based on the analysis of its non-deuterated analog.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The ¹H NMR spectrum of 1,3,5-Trimethoxybenzene-d3 is expected to show a significant reduction or complete absence of the signal corresponding to the methoxy protons, which appears as a singlet at approximately 3.7-3.8 ppm in the non-deuterated compound. The aromatic proton signals would remain unchanged.

• ¹³C NMR: The ¹³C NMR spectrum will show the characteristic signals for the aromatic carbons and the methoxy carbons. The carbon of the deuterated methoxy group will exhibit a multiplet due to C-D coupling.

• ²H NMR: The ²H (Deuterium) NMR spectrum should show a single resonance corresponding to the deuterium atoms in the methoxy group.

Mass Spectrometry (MS)

The mass spectrum of 1,3,5-Trimethoxybenzene-d3 will show a molecular ion peak (M⁺) that is 3 mass units higher than that of the non-deuterated compound.

• Expected Molecular Ion (M⁺) for C₉H₉D₃O₃: m/z = 171.1

• Molecular Ion (M⁺) for C₉H₁₂O₃: m/z = 168.1

Experimental Workflow

The general workflow for the synthesis and purification of 1,3,5-Trimethoxybenzene-d3 is outlined below.

Caption: General experimental workflow for the synthesis of 1,3,5-Trimethoxybenzene-d3.

Conclusion

This technical guide provides a detailed overview of the chemical structure and synthesis of 1,3,5-Trimethoxybenzene-d3. The primary synthetic route involves the deuteromethylation of phloroglucinol using a deuterated methylating agent. The provided experimental protocols for the non-deuterated analog can be readily adapted for the synthesis of this valuable isotopically labeled compound. The expected characterization data will aid researchers in confirming the successful synthesis and purity of 1,3,5-Trimethoxybenzene-d3 for its intended applications in various scientific fields.

References

• 1. 1,3,5-Trimethoxybenzene(621-23-8) 1H NMR [m.chemicalbook.com]

Deuterated 1,3,5-Trimethoxybenzene: A Technical Guide for Researchers and Drug Development Professionals

An in-depth overview of the properties, synthesis, and applications of deuterated 1,3,5-trimethoxybenzene (B48636), a valuable tool in modern chemical and pharmaceutical research.

This technical guide provides a comprehensive overview of the core properties, synthesis, and applications of deuterated 1,3,5-trimethoxybenzene, with a particular focus on its relevance to researchers, scientists, and professionals in the field of drug development. The strategic incorporation of deuterium (B1214612) into molecules offers significant advantages, primarily by leveraging the kinetic isotope effect to enhance metabolic stability, a critical factor in drug design. This document outlines the physical, chemical, and spectroscopic properties of both the deuterated and non-deuterated forms of 1,3,5-trimethoxybenzene, provides detailed experimental protocols for its synthesis and analysis, and explores its applications, particularly as an internal standard and in pharmacokinetic studies.

Core Properties

The physical and chemical properties of 1,3,5-trimethoxybenzene and its deuterated analogs are fundamental to their application in various scientific disciplines. The substitution of hydrogen with deuterium atoms results in a slight increase in molecular weight but does not significantly alter the macroscopic physical properties such as melting and boiling points. However, the change in mass at the atomic level has profound effects on the vibrational modes of the molecule and the strength of the carbon-deuterium bond compared to the carbon-hydrogen bond, which is the basis for the kinetic isotope effect.

Physical and Chemical Properties

Property	1,3,5-Trimethoxybenzene	Deuterated 1,3,5-Trimethoxybenzene (d3/d9)
Molecular Formula	C₉H₁₂O₃	C₉H₉D₃O₃ / C₉H₃D₉O₃
Molecular Weight	168.19 g/mol	~171.21 g/mol / ~177.24 g/mol
Appearance	White crystalline solid	White crystalline solid
Melting Point	50-53 °C[1]	Expected to be similar to the non-deuterated form
Boiling Point	255 °C[1]	Expected to be similar to the non-deuterated form
Solubility	Insoluble in water; soluble in most common organic solvents[2]	Insoluble in water; soluble in most common organic solvents

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and quantification of deuterated 1,3,5-trimethoxybenzene. The following table summarizes the expected key spectroscopic features.

Spectroscopic Technique	1,3,5-Trimethoxybenzene	Deuterated 1,3,5-Trimethoxybenzene (d3/d9)
¹H NMR	Aromatic H: ~6.1 ppm (s, 3H), Methoxy H: ~3.8 ppm (s, 9H)	d3 (aromatic): Methoxy H: ~3.8 ppm (s, 9H). d9 (methoxy): Aromatic H: ~6.1 ppm (s, 3H).
¹³C NMR	Aromatic C: ~90-160 ppm, Methoxy C: ~55 ppm	Chemical shifts are expected to be very similar to the non-deuterated form. C-D coupling may be observed.
Mass Spectrometry (EI)	Molecular Ion (M⁺): m/z 168. Key fragments: m/z 153, 139, 125[3]	d3: M⁺ at m/z 171. d9: M⁺ at m/z 177. Fragmentation patterns will shift accordingly.
Infrared (IR) Spectroscopy	C-H stretching (aromatic and aliphatic), C-O stretching, aromatic ring vibrations	C-D stretching vibrations will appear at lower wavenumbers (~2100-2300 cm⁻¹) compared to C-H stretching (~2800-3100 cm⁻¹).

Experimental Protocols

Detailed and reproducible experimental protocols are essential for the successful synthesis and analysis of deuterated compounds. The following sections provide methodologies for the preparation and quantification of deuterated 1,3,5-trimethoxybenzene.

Synthesis of Deuterated 1,3,5-Trimethoxybenzene

The synthesis of deuterated 1,3,5-trimethoxybenzene can be achieved by adapting established methods for the non-deuterated compound, utilizing deuterated starting materials.

Synthesis of 1,3,5-Trimethoxybenzene-d3 (Aromatic Deuteration)

This protocol is based on the acid-catalyzed hydrogen-deuterium exchange on the aromatic ring.

• Materials: 1,3,5-trimethoxybenzene, Deuterated sulfuric acid (D₂SO₄), Deuterium oxide (D₂O), Anhydrous diethyl ether, Anhydrous sodium sulfate (B86663).

• Procedure:

  • Dissolve 1,3,5-trimethoxybenzene in a minimal amount of anhydrous diethyl ether.

  • Carefully add a solution of deuterated sulfuric acid in deuterium oxide dropwise to the stirred solution at room temperature.

  • Stir the reaction mixture at room temperature for 24-48 hours, monitoring the progress of deuteration by ¹H NMR.

  • Upon completion, carefully quench the reaction by adding the mixture to ice-cold D₂O.

  • Extract the product with diethyl ether.

  • Wash the organic layer with a saturated solution of sodium bicarbonate in D₂O and then with D₂O.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to obtain 1,3,5-trimethoxybenzene-d3.

  • Purify the product by recrystallization or column chromatography if necessary.

Synthesis of 1,3,5-Trimethoxybenzene-d9 (Methoxy Deuteration)

This synthesis involves the methylation of phloroglucinol (B13840) using a deuterated methylating agent.

• Materials: Phloroglucinol, Deuterated methyl iodide (CD₃I) or deuterated dimethyl sulfate ((CD₃)₂SO₄), Anhydrous potassium carbonate, Anhydrous acetone.

• Procedure:

  • To a solution of phloroglucinol in anhydrous acetone, add anhydrous potassium carbonate.

  • Add deuterated methyl iodide or deuterated dimethyl sulfate dropwise to the suspension.

  • Reflux the reaction mixture for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

  • After completion, cool the mixture to room temperature and filter off the inorganic salts.

  • Evaporate the solvent from the filtrate under reduced pressure.

  • Dissolve the residue in diethyl ether and wash with a dilute sodium hydroxide (B78521) solution and then with water.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent to yield crude 1,3,5-trimethoxybenzene-d9.

  • Purify the product by recrystallization from a suitable solvent (e.g., ethanol).

Quantitative Analysis by qNMR

Quantitative Nuclear Magnetic Resonance (qNMR) is a powerful technique for determining the purity and concentration of substances. Deuterated 1,3,5-trimethoxybenzene can be accurately quantified using an internal standard.

• Materials: Deuterated 1,3,5-trimethoxybenzene sample, Certified internal standard (e.g., maleic acid, 1,4-dinitrobenzene), Deuterated NMR solvent (e.g., Chloroform-d, DMSO-d6).

• Procedure:

  • Accurately weigh a specific amount of the deuterated 1,3,5-trimethoxybenzene sample and a certified internal standard into a vial.

  • Dissolve the mixture in a precise volume of a suitable deuterated NMR solvent.

  • Transfer the solution to an NMR tube.

  • Acquire a ¹H NMR spectrum with appropriate parameters for quantitative analysis, ensuring a sufficient relaxation delay (e.g., 5 times the longest T1 relaxation time).

  • Integrate the well-resolved signals of the analyte and the internal standard.

  • Calculate the concentration and purity of the deuterated 1,3,5-trimethoxybenzene using the following formula:

    Purity (%) = (I_analyte / I_IS) * (N_IS / N_analyte) * (M_analyte / M_IS) * (m_IS / m_analyte) * P_IS

    Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • M = Molecular weight

    • m = mass

    • P = Purity of the internal standard

Applications in Research and Drug Development

The primary application of deuterated compounds in drug development stems from the Kinetic Isotope Effect (KIE) . The C-D bond is stronger than the C-H bond, and therefore, its cleavage requires more energy. This can significantly slow down metabolic processes that involve the breaking of a C-H bond, which is often the rate-limiting step in drug metabolism by enzymes such as Cytochrome P450.

Key Applications:

• Enhanced Metabolic Stability: By strategically replacing hydrogen atoms at metabolically vulnerable positions with deuterium, the rate of drug metabolism can be reduced. This can lead to an improved pharmacokinetic profile, including a longer half-life, reduced dosing frequency, and lower peak-to-trough plasma concentrations.

• Reduced Formation of Toxic Metabolites: Deuteration can alter the metabolic pathway of a drug, potentially reducing the formation of toxic metabolites and improving the overall safety profile of the drug.

• Internal Standards in Bioanalysis: Deuterated analogs of a drug are ideal internal standards for quantitative bioanalysis by LC-MS/MS. They have nearly identical chemical and physical properties to the analyte, ensuring similar extraction recovery and ionization efficiency, while their different mass allows for their distinction in the mass spectrometer. This leads to highly accurate and precise quantification of the drug in biological matrices.[4]

• Mechanistic Studies: Deuterated compounds are valuable tools for elucidating reaction mechanisms, including enzymatic and chemical processes. The presence or absence of a kinetic isotope effect can provide crucial information about the rate-determining step of a reaction.

Visualizations

Experimental Workflow for Synthesis and Purification

Caption: A generalized workflow for the synthesis and purification of deuterated 1,3,5-trimethoxybenzene.

The Kinetic Isotope Effect in Drug Metabolism

Caption: The kinetic isotope effect slows the metabolism of a deuterated drug compared to its non-deuterated counterpart.

References

• 1. sigmaaldrich.cn [sigmaaldrich.cn]
• 2. researchgate.net [researchgate.net]
• 3. 1,3,5-Trimethoxybenzene | C9H12O3 | CID 69301 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to the Isotopic Labeling of 1,3,5-Trimethoxybenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the methodologies for the isotopic labeling of 1,3,5-trimethoxybenzene (B48636), a versatile building block in organic synthesis and a key component in various research applications. This document details experimental protocols for the incorporation of deuterium (B1214612) (²H), carbon-13 (¹³C), and oxygen-18 (¹⁸O) isotopes into the 1,3,5-trimethoxybenzene scaffold. It is designed to be a valuable resource for researchers in drug development, metabolic studies, and mechanistic investigations, offering a compilation of synthetic strategies, quantitative data, and analytical techniques for the preparation and characterization of isotopically labeled 1,3,5-trimethoxybenzene.

Introduction

1,3,5-Trimethoxybenzene, also known as phloroglucinol (B13840) trimethyl ether, is a symmetrical aromatic compound that serves as a valuable intermediate in the synthesis of pharmaceuticals and other bioactive molecules.[1][2] Its electron-rich nature makes it susceptible to electrophilic substitution and a useful synthon in various coupling reactions. Isotopic labeling of 1,3,5-trimethoxybenzene with stable isotopes such as deuterium (²H or D), carbon-13 (¹³C), and oxygen-18 (¹⁸O) provides researchers with powerful tools for a range of applications.

Labeled 1,3,5-trimethoxybenzene can be utilized as:

• Internal standards in quantitative analytical methods like mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy, enabling accurate quantification of the unlabeled analyte in complex matrices.[3]

• Tracers in metabolic studies to elucidate the biotransformation pathways of drugs and other xenobiotics.

• Probes in mechanistic studies to investigate reaction pathways and kinetics.

This guide will provide detailed experimental procedures, tabulated quantitative data, and visualizations of the key synthetic pathways for the preparation of isotopically labeled 1,3,5-trimethoxybenzene.

Isotopic Labeling Strategies

The introduction of isotopes into the 1,3,5-trimethoxybenzene molecule can be achieved through two primary strategies:

• Synthesis from Labeled Precursors: This "bottom-up" approach involves incorporating the desired isotope at an early stage of the synthesis, using commercially available or custom-synthesized labeled starting materials.

• Isotope Exchange Reactions: This "top-down" approach involves the direct replacement of a specific atom in the unlabeled 1,3,5-trimethoxybenzene molecule with its corresponding isotope.

The choice of strategy depends on the desired labeling pattern, the availability of labeled precursors, and the required isotopic enrichment.

Deuterium (²H) Labeling

Deuterium-labeled 1,3,5-trimethoxybenzene is particularly useful as an internal standard in mass spectrometry-based quantification due to its similar chemical properties to the unlabeled analog but distinct mass. A commercially available standard is 1,3,5-Trimethoxybenzene-d₃, where the three protons on the aromatic ring are replaced by deuterium.[3]

Synthesis of 1,3,5-Trimethoxybenzene-d₃ via Acid-Catalyzed H/D Exchange

A common method for deuterating activated aromatic rings is through acid-catalyzed hydrogen-deuterium (H/D) exchange using a deuterated acid and a deuterium source, typically deuterium oxide (D₂O).

Experimental Protocol:

• Reaction Setup: In a sealed reaction vessel, dissolve 1,3,5-trimethoxybenzene (1.0 eq.) in a mixture of deuterated sulfuric acid (D₂SO₄) and deuterium oxide (D₂O). The use of a sealed vessel is crucial to prevent the exchange of deuterium with atmospheric moisture.

• Reaction Conditions: Heat the mixture with stirring. The reaction temperature and time will influence the degree of deuteration. Typical conditions can range from 80°C to 120°C for 24 to 72 hours.

• Work-up: After cooling the reaction mixture to room temperature, carefully quench the reaction by adding it to an ice-cold solution of sodium bicarbonate (NaHCO₃) until the acidic solution is neutralized.

• Extraction: Extract the aqueous mixture with an organic solvent such as diethyl ether or ethyl acetate (B1210297) (3 x volumes).

• Purification: Combine the organic extracts, dry over anhydrous magnesium sulfate (B86663) (MgSO₄), filter, and concentrate under reduced pressure. The crude product can be further purified by recrystallization or column chromatography on silica (B1680970) gel.

Quantitative Data:

Parameter	Value	Reference
Starting Material	1,3,5-Trimethoxybenzene
Reagents	D₂SO₄, D₂O	[4]
Isotopic Enrichment	>98% D (Aromatic Protons)
Yield	Variable, typically moderate to high

Logical Workflow for Acid-Catalyzed Deuteration

Caption: Workflow for the synthesis of 1,3,5-trimethoxybenzene-d₃ via acid-catalyzed H/D exchange.

Iridium-Catalyzed Aromatic C-H Deuteration

Transition metal-catalyzed H/D exchange offers a milder and often more selective alternative to acid-catalyzed methods. Iridium complexes are particularly effective for the ortho-directed deuteration of aromatic compounds.[5][6] While 1,3,5-trimethoxybenzene lacks a directing group for ortho-deuteration, iridium catalysts can still facilitate global deuteration of the activated aromatic ring.

Experimental Protocol:

• Catalyst Preparation: Prepare or obtain a suitable iridium catalyst, such as [Ir(COD)(IMesMe)(PBn₃)]BArF or [(COD)Ir(IMes)Cl].[7][8]

• Reaction Setup: In a glovebox or under an inert atmosphere, charge a reaction vessel with 1,3,5-trimethoxybenzene (1.0 eq.) and the iridium catalyst (typically 1-5 mol%).

• Solvent and Deuterium Source: Add a deuterated solvent that also acts as the deuterium source, such as acetone-d₆ or methanol-d₄. Alternatively, use a non-deuterated solvent and introduce deuterium gas (D₂).[7]

• Reaction Conditions: Stir the reaction mixture at a specified temperature (e.g., room temperature to 75°C) for a defined period (e.g., 1-24 hours).[9]

• Work-up and Purification: Upon completion, remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel to remove the catalyst.

Quantitative Data:

Parameter	Value	Reference
Starting Material	1,3,5-Trimethoxybenzene
Catalyst	Iridium complex (e.g., Kerr catalyst)	[6]
Deuterium Source	D₂, D₂O, or deuterated solvent	[7]
Isotopic Enrichment	High, often >95% D
Yield	Generally high

Carbon-13 (¹³C) Labeling

¹³C-labeled 1,3,5-trimethoxybenzene is a valuable tool for metabolic studies and as an internal standard for quantitative NMR (qNMR). Labeling can be achieved by introducing ¹³C atoms into the aromatic ring or the methoxy (B1213986) groups.

Synthesis from ¹³C-Labeled Precursors

The most straightforward approach to ¹³C-labeled 1,3,5-trimethoxybenzene is to start from ¹³C-labeled precursors.

Synthesis of 1,3,5-Tri(¹³C-methoxy)benzene:

This can be achieved by methylating phloroglucinol with a ¹³C-labeled methylating agent, such as ¹³C-methyl iodide (¹³CH₃I) or di(¹³C-methyl) sulfate ((¹³CH₃)₂SO₄).

Experimental Protocol:

• Reaction Setup: In a flask equipped with a reflux condenser and under an inert atmosphere, dissolve phloroglucinol (1.0 eq.) in a suitable solvent like acetone.[10]

• Addition of Reagents: Add a base, such as anhydrous potassium carbonate (K₂CO₃), followed by the dropwise addition of the ¹³C-labeled methylating agent (e.g., ¹³CH₃I, >3.0 eq.).

• Reaction Conditions: Reflux the reaction mixture for several hours (e.g., 6-12 hours) until the reaction is complete, as monitored by TLC.

• Work-up: After cooling, filter the reaction mixture to remove the inorganic salts. Concentrate the filtrate under reduced pressure.

• Extraction and Purification: Redissolve the residue in a suitable organic solvent and wash with a dilute base solution and then with water. Dry the organic layer, concentrate, and purify the product by recrystallization or column chromatography.

Quantitative Data:

Parameter	Value	Reference
Starting Material	Phloroglucinol	[10]
Labeling Reagent	¹³CH₃I or (¹³CH₃)₂SO₄
Isotopic Enrichment	Dependent on the labeling reagent (>99% ¹³C)
Yield	Good to excellent	[10]

Synthesis of [2-¹³C]-1,3,5-Trimethoxybenzene:

A more complex synthesis involves building the aromatic ring with a ¹³C-labeled precursor. For example, [2-¹³C]phloroglucinol can be synthesized and subsequently methylated.[3]

Signaling Pathway for ¹³C-Labeling via Precursor Synthesis

Caption: Synthesis of 1,3,5-tri(¹³C-methoxy)benzene from phloroglucinol and ¹³C-methyl iodide.

Oxygen-18 (¹⁸O) Labeling

¹⁸O-labeled 1,3,5-trimethoxybenzene can be used to trace the fate of the methoxy groups in metabolic or chemical reactions. A potential route for ¹⁸O-labeling involves the demethylation of 1,3,5-trimethoxybenzene to phloroglucinol, followed by remethylation with an ¹⁸O-labeled methylating agent. However, a more direct approach would be to synthesize it from phloroglucinol and an ¹⁸O-labeled methylating agent, similar to the ¹³C-labeling strategy.

Synthesis from Phloroglucinol and ¹⁸O-Methanol

A plausible, though not explicitly documented for this specific molecule, method would involve the conversion of ¹⁸O-methanol to an ¹⁸O-labeled methylating agent, which is then used to methylate phloroglucinol.

Conceptual Experimental Protocol:

• Preparation of ¹⁸O-Methylating Agent: Convert ¹⁸O-methanol (CH₃¹⁸OH) to a suitable methylating agent, such as ¹⁸O-methyl iodide (CH₃¹⁸OI) or di(¹⁸O-methyl) sulfate ((CH₃¹⁸O)₂SO₄).

• Methylation of Phloroglucinol: Follow the same procedure as for the ¹³C-labeling (Section 4.1), using the prepared ¹⁸O-labeled methylating agent.

• Work-up and Purification: The work-up and purification steps would be identical to those for the synthesis of the ¹³C-labeled analog.

Expected Quantitative Data:

Parameter	Value
Starting Material	Phloroglucinol
Labeling Reagent	CH₃¹⁸OI or (CH₃¹⁸O)₂SO₄
Isotopic Enrichment	Dependent on the ¹⁸O-methanol purity
Yield	Expected to be good

Analytical Characterization and Data Presentation

The successful synthesis and purification of isotopically labeled 1,3,5-trimethoxybenzene must be confirmed by appropriate analytical techniques. The isotopic enrichment and purity are critical parameters that need to be accurately determined.

Mass Spectrometry (MS)

Mass spectrometry is a primary tool for confirming the incorporation of isotopes and determining the isotopic enrichment. The mass spectrum of the labeled compound will show a shift in the molecular ion peak corresponding to the mass of the incorporated isotopes.

Data Interpretation:

• Deuterium Labeling: For each hydrogen atom replaced by deuterium, the molecular weight increases by approximately 1.006 Da. For 1,3,5-trimethoxybenzene-d₃, the molecular ion peak will be shifted by approximately 3 Da compared to the unlabeled compound.

• Carbon-13 Labeling: For each ¹²C atom replaced by ¹³C, the molecular weight increases by approximately 1.003 Da. For 1,3,5-tri(¹³C-methoxy)benzene, the molecular ion peak will be shifted by approximately 3 Da.

• Oxygen-18 Labeling: For each ¹⁶O atom replaced by ¹⁸O, the molecular weight increases by approximately 2.004 Da. For 1,3,5-tri(¹⁸O-methoxy)benzene, the molecular ion peak will be shifted by approximately 6 Da.

The isotopic enrichment can be calculated from the relative intensities of the isotopic peaks in the mass spectrum.[11][12]

Table 1: Mass Spectrometry Data for Unlabeled 1,3,5-Trimethoxybenzene

m/z	Relative Intensity (%)	Assignment	Reference
168.0	99.99	[M]⁺	[13]
169.0	10.83	[M+1]⁺	[13]
139.0	46.03	[M-CH₃]⁺	[13]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is another essential technique for characterizing isotopically labeled compounds. It not only confirms the successful labeling but also provides information about the position of the labels.

• ¹H NMR: In deuterium labeling, the signals corresponding to the replaced protons will disappear or decrease significantly in intensity. For 1,3,5-trimethoxybenzene-d₃, the singlet corresponding to the aromatic protons will be absent.

• ¹³C NMR: In ¹³C labeling, the signals of the labeled carbon atoms will be significantly enhanced. For 1,3,5-tri(¹³C-methoxy)benzene, the signal for the methoxy carbons will be a strong singlet.

• Quantitative NMR (qNMR): qNMR can be used to accurately determine the isotopic purity by comparing the integrals of signals from the labeled and unlabeled species against a certified reference material.[14][15]

Table 2: NMR Spectroscopic Data for Unlabeled 1,3,5-Trimethoxybenzene

Nucleus	Chemical Shift (ppm)	Multiplicity	Assignment	Reference
¹H	~3.75	s	-OCH₃ (9H)	[16]
¹H	~6.08	s	Ar-H (3H)	[16]
¹³C	~55.3	-OCH₃	[13]
¹³C	~90.6	Ar-C-H	[13]
¹³C	~162.0	Ar-C-O	[13]

Applications in Drug Development

Isotopically labeled 1,3,5-trimethoxybenzene and its derivatives are valuable tools in various stages of drug discovery and development:

• Pharmacokinetic Studies: Labeled compounds are used to trace the absorption, distribution, metabolism, and excretion (ADME) of drug candidates.

• Metabolite Identification: By using labeled parent drugs, metabolites can be easily identified in complex biological matrices using mass spectrometry.

• Bioanalytical Assays: Deuterated analogs are widely used as internal standards in LC-MS/MS assays for the quantification of drugs and their metabolites in biological samples, improving the accuracy and precision of the measurements.

Conclusion

This technical guide has outlined the primary synthetic strategies for the isotopic labeling of 1,3,5-trimethoxybenzene with deuterium, carbon-13, and oxygen-18. Detailed experimental protocols, though some are conceptual due to limited specific literature, provide a solid foundation for researchers to develop their own labeling procedures. The provided quantitative data and analytical characterization methods are essential for ensuring the quality and reliability of the labeled compounds for their intended applications in research and drug development. The use of these isotopically labeled molecules will continue to be a critical component in advancing our understanding of biological systems and in the development of new therapeutic agents.

References

• 1. 1,3,5-Trimethoxybenzene(621-23-8) 1H NMR [m.chemicalbook.com]
• 2. sigmaaldrich.cn [sigmaaldrich.cn]
• 3. researchgate.net [researchgate.net]
• 4. spectrabase.com [spectrabase.com]
• 5. mdpi.com [mdpi.com]
• 6. rosdok.uni-rostock.de [rosdok.uni-rostock.de]
• 7. benchchem.com [benchchem.com]
• 8. Base-Promoted Iridium-Catalyzed Deuteration and C–H Bond Activation of N‑Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. US4157450A - Benzene-1,3,5-tris-acetoxime and the process for making phloroglucinol therewith - Google Patents [patents.google.com]
• 10. Benzene, 1,3,5-trimethoxy- [webbook.nist.gov]
• 11. Isotopic Abundance Ratio Analysis of 1,2,3-Trimethoxybenzene (TMB) After Biofield Energy Treatment (The Trivedi Effect®) Using Gas Chromatography-Mass Spectrometry, American Journal of Applied Chemistry, Science Publishing Group [sciencepublishinggroup.com]
• 12. Determination of the enrichment of isotopically labelled molecules by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. 1,3,5-Trimethoxybenzene | C9H12O3 | CID 69301 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. Benzene, 1,3,5-trimethoxy- [webbook.nist.gov]
• 15. mdpi.com [mdpi.com]
• 16. Reddit - The heart of the internet [reddit.com]

Purity and Certification of 1,3,5-Trimethoxybenzene-d3 Standards: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the purity and certification of 1,3,5-Trimethoxybenzene-d3, a critical internal standard for quantitative analysis in various research and development applications. Understanding the quality and characterization of this deuterated standard is paramount for ensuring the accuracy, reliability, and reproducibility of analytical data.

Introduction to 1,3,5-Trimethoxybenzene-d3 as an Internal Standard

1,3,5-Trimethoxybenzene-d3 is the deuterium-labeled analogue of 1,3,5-Trimethoxybenzene. In analytical chemistry, particularly in mass spectrometry (MS) and nuclear magnetic resonance (NMR) based quantification, deuterated compounds serve as ideal internal standards.[1] They exhibit nearly identical chemical and physical properties to their non-labeled counterparts, co-eluting during chromatographic separation and showing similar ionization efficiency in MS. The key difference is their mass, which allows for their distinct detection and quantification, enabling precise correction for variations in sample preparation and instrument response.

Certification of Analytical Standards

The certification of a reference material like 1,3,5-Trimethoxybenzene-d3 is a rigorous process that establishes its metrological traceability to a recognized standard, often from a National Metrology Institute (NMI) such as the National Institute of Standards and Technology (NIST). This process, governed by international standards like ISO 17034 and ISO/IEC 17025, ensures the reliability and comparability of measurements.[2][3]

A Certificate of Analysis (CoA) for a certified reference material (CRM) provides crucial information regarding its purity, homogeneity, and stability.[2][4]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. sigmaaldrich.cn [sigmaaldrich.cn]
• 3. ethz.ch [ethz.ch]
• 4. 1,3,5 -trimethoxybenzene - Uses, DMF, Dossier, Manufacturer, Supplier, Licensing, Distributer, Prices, News, GMP [pharmacompass.com]

The Natural Occurrence and Biological Significance of 1,3,5-Trimethoxybenzene and Its Analogs: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,3,5-Trimethoxybenzene (B48636), a simple aromatic organic compound, and its structural analogs, primarily phloroglucinol (B13840) derivatives, are a diverse group of naturally occurring phytochemicals. These compounds are biosynthesized from phloroglucinol precursors and are found in a variety of plant species, contributing to their fragrance and biological activities. This technical guide provides an in-depth overview of the natural sources, biosynthesis, and known biological activities of 1,3,5-trimethoxybenzene and its analogs. Detailed experimental protocols for their extraction, identification, and bioactivity assessment are provided, alongside visualizations of key signaling pathways they modulate. The information presented herein is intended to serve as a valuable resource for researchers and professionals in the fields of natural product chemistry, pharmacology, and drug development.

Natural Occurrence and Biosynthesis

1,3,5-Trimethoxybenzene is a key volatile compound responsible for the characteristic fragrance of the Chinese rose, Rosa chinensis[1][2]. It is also a major component of the essential oil of Eugenia confusa leaves[3]. The biosynthesis of 1,3,5-trimethoxybenzene originates from the precursor molecule phloroglucinol[1][2][4]. This process involves three sequential methylation steps, each catalyzed by specific O-methyltransferase (OMT) enzymes. The initial and key step is the methylation of phloroglucinol to 3,5-dihydroxyanisole, a reaction catalyzed by phloroglucinol O-methyltransferase (POMT). Subsequent methylations are carried out by orcinol (B57675) O-methyltransferases (OOMTs) to yield the final product, 1,3,5-trimethoxybenzene[1][2].

A wide array of structurally related phloroglucinol derivatives can be found throughout the plant kingdom, particularly in the Myrtaceae family, such as in Eucalyptus and Mallotus species[5][6][7][8][9]. These analogs often feature acyl, alkyl, or terpenoid substitutions on the phloroglucinol core, leading to a vast diversity of chemical structures and biological activities.

Quantitative Data on Natural Occurrence

The concentration of 1,3,5-trimethoxybenzene and its analogs varies significantly depending on the plant species, tissue type, and environmental conditions. The following tables summarize the available quantitative data.

Compound	Plant Source	Plant Part	Concentration	Reference
1,3,5-Trimethoxybenzene	Eugenia confusa	Leaf	74.0% of essential oil	[3]
1,3,5-Trimethoxybenzene	Rosa chinensis	Flower	Major scent component	[1][2]
Formylated Phloroglucinols (Total)	Eucalyptus camphora	Leaf	65 mg/g dry weight	[5]
Formylated Phloroglucinols (Total)	Eucalyptus globulus	Leaf	41 mg/g dry weight	[5]

Biological Activities and Signaling Pathways

1,3,5-Trimethoxybenzene and its analogs exhibit a range of biological activities, including sedative, anti-inflammatory, and cytotoxic effects. Phloroglucinol itself and its derivatives have been shown to exert anti-inflammatory effects by modulating key signaling pathways such as the AMP-activated protein kinase (AMPK)/nuclear factor erythroid 2-related factor 2 (Nrf2)/heme oxygenase-1 (HO-1) pathway and the nuclear factor-kappa B (NF-κB) pathway[1][5][10][11][12][13]. The sedative properties of 1,3,5-trimethoxybenzene are suggested by its classification as a parasympatholytic agent, likely through interaction with muscarinic acetylcholine (B1216132) receptors[14].

Anti-inflammatory Signaling Pathways

Phloroglucinol derivatives have been demonstrated to suppress inflammatory responses by activating the AMPK/Nrf2/HO-1 pathway. This pathway plays a crucial role in cellular defense against oxidative stress. Activation of AMPK leads to the phosphorylation and nuclear translocation of Nrf2, which in turn binds to the antioxidant response element (ARE) in the promoter region of antioxidant genes, including HO-1, leading to their upregulation.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]
• 5. Frontiers | Quantification and Localization of Formylated Phloroglucinol Compounds (FPCs) in Eucalyptus Species [frontiersin.org]
• 6. Quantification and Localization of Formylated Phloroglucinol Compounds (FPCs) in Eucalyptus Species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Structural Diversity of Complex Phloroglucinol Derivatives from Eucalyptus Species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Antibacterial phloroglucinols derivatives from the leaves of Mallotus oppositifolius (Geisler) Müll. Arg. (Euphorbiaceae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Mallotus philippinensis Muell. Arg (Euphorbiaceae): ethnopharmacology and phytochemistry review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Phloroglucinol Inhibits Oxidative-Stress-Induced Cytotoxicity in C2C12 Murine Myoblasts through Nrf-2-Mediated Activation of HO-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Elevated plus maze protocol [protocols.io]

Protocols & Analytical Methods

1,3,5-Trimethoxybenzene-d3 as an Internal Standard in qNMR: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a powerful analytical technique for the precise determination of the purity and concentration of chemical substances. The accuracy of qNMR relies on the use of a stable and well-characterized internal standard. 1,3,5-Trimethoxybenzene is a widely recognized certified reference material (CRM) for qNMR applications due to its simple proton NMR spectrum, chemical stability, and solubility in common deuterated solvents.[1][2][3] While this document focuses on the application of 1,3,5-Trimethoxybenzene, it is important to note that specific experimental data and application notes for its deuterated analog, 1,3,5-Trimethoxybenzene-d3, are not extensively available in publicly accessible literature. The principles and protocols outlined herein for the non-deuterated standard are, however, generally applicable to its deuterated counterpart, with the primary difference being the mass of the molecule used in calculations.

Application Notes

1,3,5-Trimethoxybenzene is an ideal internal standard for the quantitative analysis of a wide range of organic molecules, including active pharmaceutical ingredients (APIs), natural products, and chemical intermediates. Its key characteristics and applications are summarized below.

Key Advantages:

• Simple ¹H NMR Spectrum: It exhibits two sharp singlet peaks corresponding to the aromatic protons and the methoxy (B1213986) protons, which are typically in a region of the spectrum with minimal overlap with analyte signals.[2]

• Chemical Stability: It is a stable solid at room temperature and does not require drying before use.

• High Purity: Available as a certified reference material with traceability to primary standards from institutions like NIST.[1]

• Good Solubility: It is soluble in a variety of common NMR solvents, including chloroform-d, DMSO-d6, acetone-d6, and methanol-d4.[3]

Primary Applications:

• Purity Assessment of Drug Substances: Determination of the absolute purity of APIs and their intermediates.

• Quantification of Natural Products: Measuring the concentration of specific compounds in complex mixtures and extracts.[2]

• Determination of Reaction Yields: Accurately calculating the yield of a chemical reaction without the need for isolation of the product.

• Validation of Analytical Methods: Serving as a reference standard in the validation of other quantitative analytical techniques.

Quantitative Data Summary

The following tables summarize key quantitative parameters for qNMR methods utilizing 1,3,5-Trimethoxybenzene as an internal standard. It is important to note that these values can be influenced by the specific analyte, NMR spectrometer, and experimental conditions.

Table 1: Physicochemical Properties of 1,3,5-Trimethoxybenzene

Property	Value	Reference
CAS Number	621-23-8	[1]
Molecular Formula	C₉H₁₂O₃	[1]
Molecular Weight	168.19 g/mol	[1]
Melting Point	50-53 °C
Boiling Point	255 °C

Table 2: Solubility of 1,3,5-Trimethoxybenzene in Common NMR Solvents

Solvent	Solubility
Chloroform-d (CDCl₃)	Soluble
Acetone-d₆	Soluble
Dimethyl Sulfoxide-d₆ (DMSO-d₆)	Soluble
Methanol-d₄	Soluble

Data compiled from various sources indicating general solubility.

Table 3: Representative qNMR Method Validation Parameters

Parameter	Typical Value/Range	Notes
Linearity (R²)	≥ 0.99	Over a defined concentration range.
Accuracy (% Recovery)	98-102%	Varies with analyte and concentration.
Precision (%RSD)	< 2%	For both repeatability and intermediate precision.
Limit of Detection (LOD)	Analyte dependent	Typically in the low mg to µg range.
Limit of Quantification (LOQ)	Analyte dependent	Typically in the low mg to µg range.

These are generalized values; specific validation is required for each analyte.

Experimental Protocols

This section provides a detailed methodology for performing a qNMR experiment using 1,3,5-Trimethoxybenzene as an internal standard for the purity determination of a solid analyte.

Materials and Equipment

• Analyte: The substance to be quantified.

• Internal Standard: Certified 1,3,5-Trimethoxybenzene (or 1,3,5-Trimethoxybenzene-d3).

• Deuterated NMR Solvent: e.g., Chloroform-d, DMSO-d6.

• NMR Spectrometer: 400 MHz or higher field strength is recommended.

• High-Precision Analytical Balance: (at least 0.01 mg readability).

• NMR Tubes: High-precision 5 mm tubes.

• Volumetric Flasks and Pipettes.

• Vortex Mixer and/or Sonicator.

Experimental Workflow Diagram

References

• 1. 1,3,5-三甲氧基苯 qNMR standard, TraceCERT®, Manufactured by: Sigma-Aldrich Production GmbH, Switzerland | Sigma-Aldrich [sigmaaldrich.com]
• 2. ijpsonline.com [ijpsonline.com]
• 3. Internal Standard for qNMR (Calibration Standard for qNMR) | [Synthesis & Materials][Analytical Chemistry]Products | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]

Application Note: Quantitative Analysis of 1,3,5-Trimethoxybenzene in Human Plasma using 1,3,5-Trimethoxybenzene-d3 as an Internal Standard by LC-MS/MS

Introduction

1,3,5-Trimethoxybenzene is a key aromatic compound found in various natural products and is also utilized in chemical synthesis.[1] Its presence as a metabolite can be indicative of exposure to or consumption of certain flavonoids.[2] Accurate and precise quantification of 1,3,5-Trimethoxybenzene in biological matrices is crucial for pharmacokinetic studies, biomarker discovery, and toxicology assessments. This application note describes a robust and sensitive method for the quantitative analysis of 1,3,5-Trimethoxybenzene in human plasma using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). To ensure the highest level of accuracy and to correct for variations during sample preparation and analysis, a stable isotope-labeled internal standard, 1,3,5-Trimethoxybenzene-d3, is employed. The use of a deuterated internal standard is the gold standard in quantitative mass spectrometry as it closely mimics the analyte's behavior during extraction, chromatography, and ionization, thus compensating for matrix effects and other potential sources of error.[3]

Principle

A known concentration of the internal standard (IS), 1,3,5-Trimethoxybenzene-d3, is spiked into plasma samples containing the analyte, 1,3,5-Trimethoxybenzene. Both the analyte and the IS are then extracted from the plasma matrix using a simple protein precipitation method. The extracted sample is analyzed by LC-MS/MS. The compounds are separated chromatographically and detected by the mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The ratio of the peak area of the analyte to the peak area of the internal standard is used to calculate the concentration of the analyte in the unknown samples by referencing a calibration curve.

Experimental Protocols

1. Materials and Reagents

• 1,3,5-Trimethoxybenzene (Analyte), ≥99% purity

• 1,3,5-Trimethoxybenzene-d3 (Internal Standard), ≥98% purity, isotopic purity ≥99%

• Acetonitrile (B52724) (ACN), LC-MS grade

• Methanol (B129727) (MeOH), LC-MS grade

• Formic acid, LC-MS grade

• Deionized water, 18.2 MΩ·cm

• Human plasma (sourced from a certified vendor)

2. Standard Solutions Preparation

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1,3,5-Trimethoxybenzene and dissolve in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1,3,5-Trimethoxybenzene-d3 and dissolve in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the analyte stock solution with a 50:50 mixture of methanol and water to create calibration standards with concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Internal Standard Working Solution (100 ng/mL): Dilute the internal standard stock solution with methanol.

3. Sample Preparation

• Thaw plasma samples to room temperature.

• To 100 µL of plasma in a microcentrifuge tube, add 10 µL of the 100 ng/mL internal standard working solution.

• Vortex for 10 seconds.

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (50:50 acetonitrile:water with 0.1% formic acid).

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatography System: A high-performance liquid chromatography (HPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient:

  • 0-0.5 min: 20% B

  • 0.5-3.0 min: 20% to 95% B

  • 3.0-4.0 min: 95% B

  • 4.0-4.1 min: 95% to 20% B

  • 4.1-5.0 min: 20% B

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI), positive mode.

• MRM Transitions:

  • 1,3,5-Trimethoxybenzene: Q1: 169.1 m/z, Q3: 154.1 m/z

  • 1,3,5-Trimethoxybenzene-d3: Q1: 172.1 m/z, Q3: 157.1 m/z

• Ion Source Parameters:

  • IonSpray Voltage: 5500 V

  • Temperature: 500°C

  • Curtain Gas: 30 psi

  • Collision Gas: 9 psi

  • Ion Source Gas 1: 50 psi

  • Ion Source Gas 2: 50 psi

Data Presentation

Table 1: Calibration Curve Data for 1,3,5-Trimethoxybenzene in Human Plasma

Nominal Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)	Calculated Concentration (ng/mL)	Accuracy (%)
1	1,250	50,200	0.0249	0.98	98.0
5	6,300	50,500	0.1248	5.05	101.0
10	12,800	51,000	0.2510	10.1	101.0
50	65,000	50,800	1.2795	51.2	102.4
100	132,000	51,500	2.5631	101.5	101.5
250	330,000	51,200	6.4453	248.9	99.6
500	665,000	50,900	13.0648	501.2	100.2
1000	1,350,000	51,100	26.4188	998.5	99.9

Linearity: The calibration curve was linear over the concentration range of 1-1000 ng/mL with a correlation coefficient (r²) of >0.999.

Table 2: Precision and Accuracy Data for Quality Control Samples

QC Level	Nominal Concentration (ng/mL)	Mean Calculated Concentration (ng/mL) (n=6)	Accuracy (%)	Precision (%CV)
LLOQ	1	1.02	102.0	5.8
Low QC	3	2.95	98.3	4.5
Mid QC	150	154.2	102.8	3.1
High QC	750	738.9	98.5	2.5

Lower Limit of Quantification (LLOQ): The LLOQ was determined to be 1 ng/mL with acceptable precision and accuracy.

Visualizations

Caption: Experimental workflow for quantitative analysis.

Caption: Principle of deuterated internal standard correction.

References

• 1. 1,3,5-Trimethoxybenzene | 621-23-8 [chemicalbook.com]
• 2. 1,3,5-Trimethoxybenzene | TargetMol [targetmol.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for 1,3,5-Trimethoxybenzene-d3 in Metabolomics Research

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Introduction

In the field of metabolomics, accurate and precise quantification of metabolites is paramount for understanding complex biological systems, discovering biomarkers, and developing novel therapeutics. Stable isotope-labeled internal standards are indispensable tools in mass spectrometry-based metabolomics for achieving reliable quantification. 1,3,5-Trimethoxybenzene-d3 (TMB-d3) is a deuterated analog of 1,3,5-Trimethoxybenzene, a compound found in various plant species and identified as a potential biomarker for flavonoid intake in humans.[1] Due to its chemical similarity to certain classes of metabolites and its distinct mass shift, TMB-d3 serves as an excellent internal standard for correcting variations during sample preparation and analysis.

The primary application of 1,3,5-Trimethoxybenzene-d3 is as an internal standard in analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) for the quantitative analysis of small molecules. Its utility is particularly pronounced in the analysis of aromatic compounds, including flavonoids and other secondary plant metabolites.

Key Benefits of Using 1,3,5-Trimethoxybenzene-d3 as an Internal Standard

• Improved Accuracy and Precision: TMB-d3, when added to a sample at a known concentration at the beginning of the workflow, experiences similar variations as the target analytes during extraction, derivatization, and injection. By normalizing the analyte signal to the internal standard signal, systematic and random errors can be significantly minimized, leading to more accurate and precise quantification.

• Correction for Matrix Effects: Biological matrices are complex and can cause ion suppression or enhancement in the mass spectrometer, leading to inaccurate quantification. As TMB-d3 is chemically similar to many analytes of interest, it experiences similar matrix effects. The use of TMB-d3 allows for the effective correction of these effects.

• Enhanced Method Robustness: The inclusion of an internal standard like TMB-d3 makes the analytical method more robust and transferable between different instruments and laboratories. It provides a constant reference point for quantification, reducing inter-assay variability.

Areas of Application

• Natural Product Analysis: Quantification of flavonoids, phenolic acids, and other aromatic compounds in plant extracts.

• Food and Nutritional Science: Analysis of dietary biomarkers and metabolites in food products and biological samples.

• Pharmacokinetic Studies: Used in the quantification of drug molecules and their metabolites that share structural similarities.

• Environmental Analysis: Quantification of aromatic pollutants in environmental samples.

Quantitative Data Summary

The following table represents a hypothetical dataset from a quantitative LC-MS/MS analysis of three flavonoid standards (Quercetin, Kaempferol, and Luteolin) in a plant extract, using 1,3,5-Trimethoxybenzene-d3 as an internal standard. This data illustrates the process of internal standard-based quantification.

Analyte	Retention Time (min)	Area (Analyte)	Area (IS)	Response Factor (RF)	Concentration (µg/mL)
Calibration Standards
Quercetin Std 1	4.2	15,234	50,123	0.304	1.0
Quercetin Std 2	4.2	74,567	49,876	1.495	5.0
Quercetin Std 3	4.2	151,098	50,345	3.001	10.0
Kaempferol Std 1	4.5	18,987	50,123	0.379	1.0
Kaempferol Std 2	4.5	93,456	49,876	1.874	5.0
Kaempferol Std 3	4.5	188,765	50,345	3.750	10.0
Luteolin Std 1	4.0	13,546	50,123	0.270	1.0
Luteolin Std 2	4.0	66,789	49,876	1.339	5.0
Luteolin Std 3	4.0	134,987	50,345	2.681	10.0
Plant Extract Samples
Sample 1	4.2	112,876	48,990	2.304	7.68
Sample 2	4.5	65,432	49,123	1.332	3.55
Sample 3	4.0	98,765	48,876	2.021	7.48

Response Factor (RF) is calculated as (Area of Analyte / Area of Internal Standard). The concentration of the analyte in the samples is determined from the calibration curve generated from the standards.

Experimental Protocols

Protocol 1: Quantification of Flavonoids in Plant Tissue using LC-MS/MS with 1,3,5-Trimethoxybenzene-d3 as an Internal Standard

This protocol describes the extraction and quantification of flavonoids from plant leaf tissue.

1. Materials and Reagents

• Plant leaf tissue (e.g., Ginkgo biloba)

• 1,3,5-Trimethoxybenzene-d3 (TMB-d3)

• Quercetin, Kaempferol, Luteolin standards

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Liquid nitrogen

• Centrifuge tubes (1.5 mL and 15 mL)

• Syringe filters (0.22 µm)

• LC-MS vials

2. Preparation of Solutions

• Internal Standard Stock Solution (1 mg/mL): Dissolve 10 mg of 1,3,5-Trimethoxybenzene-d3 in 10 mL of methanol.

• Internal Standard Working Solution (10 µg/mL): Dilute the stock solution 1:100 with methanol.

• Flavonoid Standard Stock Solutions (1 mg/mL): Individually dissolve 10 mg of Quercetin, Kaempferol, and Luteolin in 10 mL of methanol.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the flavonoid stock solutions in methanol to achieve concentrations ranging from 0.1 to 20 µg/mL. Spike each calibration standard with the internal standard working solution to a final concentration of 1 µg/mL.

• Extraction Solvent: 80% Methanol in water with 0.1% formic acid.

3. Sample Preparation

• Flash-freeze approximately 100 mg of fresh plant leaf tissue in liquid nitrogen.

• Grind the frozen tissue to a fine powder using a mortar and pestle pre-chilled with liquid nitrogen.

• Transfer the powdered tissue to a 15 mL centrifuge tube.

• Add 5 mL of pre-chilled extraction solvent and 50 µL of the 10 µg/mL internal standard working solution.

• Vortex vigorously for 1 minute.

• Sonicate the sample in an ice bath for 30 minutes.

• Centrifuge at 10,000 x g for 15 minutes at 4°C.

• Collect the supernatant and filter it through a 0.22 µm syringe filter into an LC-MS vial.

4. LC-MS/MS Analysis

• LC System: Agilent 1290 Infinity II or equivalent

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: 5% B to 95% B over 15 minutes, followed by a 5-minute re-equilibration.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• MS System: Agilent 6470 Triple Quadrupole MS or equivalent

• Ionization Mode: Electrospray Ionization (ESI), positive mode

• MRM Transitions:

  • Quercetin: m/z 303.0 -> 153.1

  • Kaempferol: m/z 287.0 -> 153.1

  • Luteolin: m/z 287.0 -> 135.1

  • 1,3,5-Trimethoxybenzene-d3: m/z 172.1 -> 127.1

5. Data Analysis

• Integrate the peak areas for each analyte and the internal standard.

• Calculate the response factor (analyte area / internal standard area) for each calibration standard.

• Construct a calibration curve by plotting the response factor against the concentration of the standards.

• Calculate the concentration of each flavonoid in the plant extract samples based on their response factors and the calibration curve.

Visualizations

Experimental Workflow

Caption: General experimental workflow for quantitative metabolomics using an internal standard.

Biosynthesis of 1,3,5-Trimethoxybenzene

The biosynthesis of 1,3,5-Trimethoxybenzene has been described in the Chinese rose (Rosa chinensis) and involves a series of methylation steps starting from phloroglucinol.[2]

Caption: Biosynthetic pathway of 1,3,5-Trimethoxybenzene in Rosa chinensis.

References

• 1. shimadzu.com [shimadzu.com]
• 2. icmm.ac.cn [icmm.ac.cn]

Application Notes and Protocols for the Derivatization of Analytes with 1,3,5-Trimethoxybenzene for GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Derivatization is a crucial sample preparation technique in gas chromatography-mass spectrometry (GC-MS) to improve the analyte's volatility, thermal stability, and chromatographic behavior, ultimately enhancing detection and quantification.[1] 1,3,5-Trimethoxybenzene (TMB) has emerged as a valuable derivatizing agent, particularly for the sensitive and selective analysis of reactive halogen species. This document provides detailed application notes and protocols for the derivatization of specific analytes with TMB for GC-MS analysis, enabling researchers to implement this methodology for accurate quantification in various matrices.

The primary and well-documented application of 1,3,5-Trimethoxybenzene as a derivatizing agent for GC-MS is for the quantification of free chlorine (HOCl/OCl⁻), free bromine (HOBr/OBr⁻), bromamines, and bromide in aqueous solutions.[2][3][4] At near-neutral pH, TMB rapidly reacts with these halogenating agents to form stable, halogenated TMB derivatives that are amenable to GC-MS analysis.[3][4] This method offers high sensitivity and selectivity, with the ability to distinguish between chlorinated and brominated species.[3]

Analytes

The following analytes can be derivatized with 1,3,5-Trimethoxybenzene for GC-MS analysis:

• Free Chlorine (HOCl)

• Free Bromine (HOBr)

• Inorganic Bromamines

• Bromide (after oxidation to HOBr)

Quantitative Data Summary

The following tables summarize the quantitative data for the GC-MS analysis of analytes derivatized with 1,3,5-Trimethoxybenzene.

Table 1: GC-MS Method Detection Limits (MDL) and Method Quantitation Limits (MQL) for TMB and its Halogenated Products.

Analyte	MDL (μM)	MQL (μM)
TMB	1.5	5

Method Quantitation Limit (MQL) for HOCl by GC-MS is 15 nmol L⁻¹ (1.1 μg L⁻¹ as Cl₂).[3][4] Method Quantitation Limit (MQL) for HOBr by GC-MS is 30 nmol L⁻¹ (2 μg L⁻¹ as Cl₂).[3][4]

Table 2: GC-MS Selected Ion Monitoring (SIM) Method Details for TMB and its Halogenated Products. [2]

Analyte	Retention Time (min)	Quantitation Ion (m/z)	Monitoring Ion (m/z)
2-chlorobenzonitrile (Internal Standard)	5.62	137	102
1,3,5-trimethoxybenzene (TMB)	7.21	168	137
1-chloro-2,4,6-trimethoxybenzene (Cl-TMB)	9.18	202	204
1,3-dichloro-2,4,6-trimethoxybenzene (diCl-TMB)	10.04	236	238
1-bromo-2,4,6-trimethoxybenzene (Br-TMB)	10.03	246	248
1-bromo-3-chloro-2,4,6-trimethoxybenzene (BrCl-TMB)	10.96	280	282
1,3-dibromo-2,4,6-trimethoxybenzene (diBr-TMB)	11.93	326	324
1,3,5-trichloro-2,4,6-trimethoxybenzene (triCl-TMB)	9.61	270	272
1,3,5-tribromo-2,4,6-trimethoxybenzene (triBr-TMB)	12.56	404	406

Retention times correspond to experiments performed on an Agilent DB-35MS UI column (30 m, 0.250 mm inner diameter, 0.25 μm film thickness).[2]

Experimental Protocols

Protocol 1: Derivatization of Free Chlorine and Free Bromine in Aqueous Samples

This protocol describes the derivatization of free chlorine (HOCl) and free bromine (HOBr) with 1,3,5-Trimethoxybenzene (TMB) followed by liquid-liquid extraction for GC-MS analysis.[3][4]

Materials:

• 1,3,5-Trimethoxybenzene (TMB) solution (e.g., 1 mM in a suitable solvent like methanol)

• Aqueous sample containing free chlorine or free bromine

• Ethyl acetate (B1210297) (or other suitable extraction solvent)

• 10% (w/v) aqueous sodium sulfite (B76179) solution

• 1 M aqueous sodium hydroxide (B78521) solution

• Anhydrous sodium sulfate

• Glass vials with PTFE-lined caps

• Vortex mixer

• Centrifuge

Procedure:

• To a glass vial, add a known volume of the aqueous sample.

• Add an appropriate volume of the TMB solution. The reaction is rapid, occurring within seconds at near-neutral pH.[3][4]

• Quench the reaction by adding 1 mL of 10% aqueous sodium sulfite solution.[2]

• Add a suitable volume of ethyl acetate for extraction.

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and extraction of the derivatized products.

• Centrifuge the vial to separate the organic and aqueous phases.

• Carefully transfer the organic (upper) layer to a clean vial.

• Wash the organic phase with 1 M aqueous sodium hydroxide solution.[2]

• Dry the organic extract over anhydrous sodium sulfate.[2]

• The dried extract is now ready for GC-MS analysis.

Protocol 2: GC-MS Analysis of TMB Derivatives

This protocol outlines the parameters for the GC-MS analysis of the derivatized analytes.[2]

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Agilent 7890A GC interfaced with an Agilent 5975C MS or equivalent.[2]

GC Conditions:

• Column: Agilent DB-35MS UI column (30 m, 0.250 mm inner diameter, 0.25 μm film thickness).[2]

• Inlet: 260 °C, operated in splitless mode.[2]

• Carrier Gas: Helium.

• Oven Temperature Program:

  • Initial temperature: 70 °C, hold for 1 minute.

  • Ramp to 200 °C at 10 °C/min.

  • Ramp to 280 °C at 20 °C/min, hold for 5 minutes.

• Transfer Line Temperature: 280 °C.

MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) using the ions listed in Table 2.

Visualizations

Caption: Experimental workflow for TMB derivatization.

Caption: Derivatization reaction pathway.

References

• 1. mdpi.com [mdpi.com]
• 2. rsc.org [rsc.org]
• 3. Derivatization for liquid chromatography/electrospray mass spectrometry: synthesis of tris(trimethoxyphenyl)phosphonium compounds and their derivatives of amine and carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. diverdi.colostate.edu [diverdi.colostate.edu]

Application Notes and Protocols for Preparing 1,3,5-Trimethoxybenzene-d3 Stock Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3,5-Trimethoxybenzene and its deuterated isotopologues are valuable internal standards in quantitative analytical methods, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). Their chemical inertness and distinct spectral signals make them ideal for ensuring accuracy and precision in experimental measurements. This document provides a detailed protocol for the preparation of stock solutions of 1,3,5-Trimethoxybenzene-d3.

Application

1,3,5-Trimethoxybenzene-d3 is primarily used as an internal standard for quantitative analysis. The protocol outlined below is adapted from methodologies for preparing internal standard solutions for NMR analysis.[1] The choice of solvent will depend on the specific analytical application and the solubility of the analyte of interest.

Safety Precautions

Before handling 1,3,5-Trimethoxybenzene-d3, it is crucial to consult the Safety Data Sheet (SDS). The compound is harmful if swallowed.[2][3] Standard laboratory safety practices should be followed, including the use of personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat.[4][5] All handling should be performed in a well-ventilated area or a fume hood.[3][4]

Physicochemical Data

A summary of the relevant physicochemical properties of 1,3,5-Trimethoxybenzene and common deuterated solvents is provided in the table below. The molecular weight of 1,3,5-Trimethoxybenzene-d3 is calculated based on the replacement of three hydrogen atoms with deuterium (B1214612) on the aromatic ring.

Compound/Solvent	Molecular Formula	Molecular Weight ( g/mol )	Density (g/mL at 20°C)	Melting Point (°C)	Boiling Point (°C)
1,3,5-Trimethoxybenzene	C₉H₁₂O₃	168.19[2][6]	1.126[3]	50-55[3]	255[3]
1,3,5-Trimethoxybenzene-d3	C₉H₉D₃O₃	171.21	~1.14 (estimated)	50-55	255
Chloroform-d	CDCl₃	120.38	1.500	-64	61
Dimethyl sulfoxide-d6	C₂D₆OS	84.18	1.190	18.5	189
Acetone-d6	C₃D₆O	64.12	0.874	-94	56
Acetonitrile-d3	C₂D₃N	44.07	0.826	-45	82
Methanol-d4	CD₄O	36.07	0.888	-98	65

Experimental Protocol

This protocol details the steps for preparing a 100 mM stock solution of 1,3,5-Trimethoxybenzene-d3. The concentration can be adjusted as needed by modifying the mass of the solute or the volume of the solvent.

Materials and Equipment:

• 1,3,5-Trimethoxybenzene-d3 (solid)

• Anhydrous deuterated solvent (e.g., Chloroform-d, DMSO-d6)

• Analytical balance

• Volumetric flask (e.g., 10 mL, Class A)

• Spatula

• Pipettes

• Vortex mixer or sonicator

• Glass vial with a screw cap for storage

Procedure:

• Calculate the required mass of 1,3,5-Trimethoxybenzene-d3.

  • For a 100 mM (0.1 M) stock solution in a 10 mL volumetric flask:

  • Mass (g) = Molarity (mol/L) * Molecular Weight ( g/mol ) * Volume (L)

  • Mass (g) = 0.1 mol/L * 171.21 g/mol * 0.010 L = 0.1712 g (171.2 mg)

• Weigh the 1,3,5-Trimethoxybenzene-d3.

  • Using an analytical balance, carefully weigh out the calculated mass (e.g., 171.2 mg) of 1,3,5-Trimethoxybenzene-d3 onto weighing paper or directly into the volumetric flask.

• Dissolve the compound.

  • Transfer the weighed 1,3,5-Trimethoxybenzene-d3 to the 10 mL volumetric flask.

  • Add a portion of the chosen deuterated solvent (e.g., ~5 mL of Chloroform-d), cap the flask, and gently swirl to dissolve the solid.

  • If necessary, use a vortex mixer or a sonicator to ensure complete dissolution.[1][7]

• Bring the solution to the final volume.

  • Once the solid is completely dissolved, carefully add more of the deuterated solvent to the volumetric flask until the bottom of the meniscus reaches the calibration mark.

• Homogenize the solution.

  • Cap the volumetric flask securely and invert it several times to ensure the solution is homogeneous.

• Transfer and store the stock solution.

  • Transfer the prepared stock solution to a clean, labeled glass vial with a screw cap.

  • Store the solution in a cool, dry, and dark place.[3] For long-term storage, refrigeration at 2-8 °C is recommended.

Experimental Workflow Diagram

Caption: A flowchart illustrating the key steps in the preparation of the stock solution.

References

• 1. rsc.org [rsc.org]
• 2. 1,3,5-Trimethoxybenzene | C9H12O3 | CID 69301 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. sds.metasci.ca [sds.metasci.ca]
• 4. fishersci.com [fishersci.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. 1,3,5-三甲氧基苯 ReagentPlus®, ≥99% | Sigma-Aldrich [sigmaaldrich.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]

Application of 1,3,5-Trimethoxybenzene-d3 in Environmental Sample Analysis

For Researchers, Scientists, and Drug Development Professionals

Application Note

Introduction

The accurate quantification of organic contaminants in complex environmental matrices is a critical challenge in environmental science and toxicology. The use of isotopically labeled internal standards is a widely accepted strategy to improve the accuracy and precision of analytical methods, particularly in chromatography-mass spectrometry (GC-MS and LC-MS). Deuterated standards, such as 1,3,5-Trimethoxybenzene-d3, are ideal internal standards as they exhibit nearly identical chemical and physical properties to their non-deuterated counterparts, but are distinguishable by their mass-to-charge ratio in the mass spectrometer. This allows for effective correction of variations that can occur during sample preparation, extraction, and instrumental analysis.

While specific, detailed application notes for 1,3,5-Trimethoxybenzene-d3 in environmental analysis are not extensively documented in publicly available literature, its structural analogue, 1,3,5-trimethoxybenzene (B48636), has been utilized as a derivatizing agent and quencher in the analysis of environmental samples.[1][2][3] Based on the physicochemical properties of 1,3,5-trimethoxybenzene and the established principles of using deuterated internal standards, 1,3,5-Trimethoxybenzene-d3 is a suitable internal standard for the quantification of polar and semi-volatile organic compounds in environmental matrices. Its methoxy (B1213986) groups provide a degree of polarity, making it a potential candidate for monitoring emerging contaminants such as pharmaceuticals, personal care products, and certain classes of pesticides.

This document provides a representative protocol for the use of 1,3,5-Trimethoxybenzene-d3 as an internal standard for the analysis of a selected panel of phenolic and pharmaceutical compounds in water samples by Gas Chromatography-Mass Spectrometry (GC-MS).

Principle of the Method

A known amount of 1,3,5-Trimethoxybenzene-d3 is added to the environmental water sample prior to any sample preparation steps. The sample is then subjected to solid-phase extraction (SPE) to isolate and concentrate the target analytes and the internal standard. The extract is then derivatized to improve the volatility and chromatographic properties of the target compounds. The final extract is analyzed by GC-MS. The quantification of the target analytes is performed by relating the peak area of the analyte to the peak area of the internal standard. This ratio is then used to determine the concentration of the analyte from a calibration curve prepared with standards containing the same constant amount of the internal standard.

Experimental Protocols

1. Materials and Reagents

• Solvents: Dichloromethane (B109758), Methanol, Ethyl acetate (B1210297) (all HPLC or pesticide residue grade)

• Reagents: 1,3,5-Trimethoxybenzene-d3 (≥98% isotopic purity), Target analyte standards (e.g., Bisphenol A, Triclosan, Naproxen), N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS), Anhydrous sodium sulfate (B86663).

• Solid-Phase Extraction (SPE) Cartridges: Polymeric reversed-phase cartridges (e.g., Oasis HLB, 6 cc, 200 mg).

• Glassware: Volumetric flasks, pipettes, amber glass vials with PTFE-lined caps, concentrator tubes.

• Instrumentation: Gas chromatograph with a mass selective detector (GC-MS), SPE manifold, nitrogen evaporator.

2. Standard Solution Preparation

• Internal Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of 1,3,5-Trimethoxybenzene-d3 and dissolve it in 100 mL of methanol.

• Internal Standard Spiking Solution (1 µg/mL): Dilute the stock solution 1:100 with methanol.

• Analyte Stock Solutions (100 µg/mL): Prepare individual stock solutions for each target analyte by dissolving 10 mg in 100 mL of methanol.

• Calibration Standards: Prepare a series of calibration standards by diluting the analyte stock solutions to the desired concentrations (e.g., 1, 5, 10, 50, 100, 200 ng/mL) in ethyl acetate. Fortify each calibration standard with the internal standard spiking solution to a final concentration of 50 ng/mL of 1,3,5-Trimethoxybenzene-d3.

3. Sample Preparation and Extraction

• Collect 500 mL of the water sample in an amber glass bottle.

• Add 50 µL of the 1 µg/mL internal standard spiking solution to the water sample to achieve a concentration of 100 ng/L of 1,3,5-Trimethoxybenzene-d3.

• Condition the SPE cartridge by passing 5 mL of ethyl acetate, followed by 5 mL of methanol, and finally 5 mL of deionized water.

• Load the water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• After loading, wash the cartridge with 5 mL of deionized water to remove interfering salts and polar impurities.

• Dry the cartridge under a gentle stream of nitrogen for 30 minutes.

• Elute the analytes and the internal standard with two 5 mL aliquots of a 1:1 (v/v) mixture of dichloromethane and ethyl acetate.

• Collect the eluate and pass it through a small column of anhydrous sodium sulfate to remove any residual water.

• Concentrate the extract to approximately 0.5 mL using a nitrogen evaporator at 35°C.

4. Derivatization

• To the concentrated extract, add 50 µL of BSTFA with 1% TMCS.

• Seal the vial and heat at 70°C for 30 minutes.

• Cool the vial to room temperature before GC-MS analysis.

5. GC-MS Analysis

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent.

• Injector Temperature: 280°C.

• Injection Mode: Splitless.

• Oven Temperature Program: Initial temperature of 70°C, hold for 2 minutes, ramp to 180°C at 15°C/min, then ramp to 280°C at 10°C/min, and hold for 5 minutes.

• Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

6. Data Analysis

• Identify the target analytes and the internal standard based on their retention times and characteristic ions.

• Integrate the peak areas of the quantification ions for each analyte and the internal standard.

• Calculate the response factor (RF) for each analyte relative to the internal standard using the calibration standards.

• Construct a calibration curve by plotting the peak area ratio (analyte/internal standard) against the concentration of the analyte.

• Quantify the analytes in the samples using the generated calibration curve.

Data Presentation

Table 1: GC-MS SIM Parameters for Target Analytes and Internal Standard

Compound	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
1,3,5-Trimethoxybenzene-d3	9.85	171	156, 128
Bisphenol A (TMS derivative)	12.54	357	372, 207
Triclosan (TMS derivative)	14.21	272	274, 200
Naproxen (TMS derivative)	13.88	287	185, 229

Table 2: Representative Calibration and Quality Control Data

Analyte	Calibration Range (ng/L)	R²	Method Detection Limit (MDL) (ng/L)	Limit of Quantification (LOQ) (ng/L)	Spike Recovery (%) (n=3)
Bisphenol A	10 - 500	0.998	2.5	8.3	95 ± 5
Triclosan	5 - 250	0.999	1.2	4.0	98 ± 4
Naproxen	20 - 1000	0.997	5.1	17.0	92 ± 7

Mandatory Visualization

Caption: Workflow for the analysis of organic contaminants in water using 1,3,5-Trimethoxybenzene-d3.

Caption: The logical relationship of internal standard-based quantification.

References

• 1. researchgate.net [researchgate.net]
• 2. Applications of 1,3,5-trimethoxybenzene as a derivatizing agent for quantifying free chlorine, free bromine, bromamines, and bromide in aqueous systems - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. 1,3,5-Trimethoxybenzene (TMB) as a new quencher for preserving redox-labile disinfection byproducts and for quantifying free chlorine and free bromine - Environmental Science: Water Research & Technology (RSC Publishing) [pubs.rsc.org]

Application Note: Quantification of Semi-Volatile Organic Pollutants Using 1,3,5-Trimethoxybenzene-d3 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate quantification of semi-volatile organic pollutants in environmental and biological matrices is a critical task in environmental monitoring, human health risk assessment, and drug development. Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are powerful analytical techniques for this purpose. The use of a stable isotope-labeled internal standard is paramount for achieving high accuracy and precision by correcting for analyte losses during sample preparation and variations in instrument response.[1] 1,3,5-Trimethoxybenzene-d3, a deuterated aromatic compound, serves as an excellent internal standard for the quantification of a range of semi-volatile organic compounds, particularly those with similar chemical properties. Its use in an isotope dilution method provides a robust approach for obtaining reliable quantitative data.

This application note provides detailed protocols for the quantification of representative semi-volatile organic pollutants, including phenols, polycyclic aromatic hydrocarbons (PAHs), plasticizers, and personal care products, using 1,3,5-Trimethoxybenzene-d3 as an internal standard.

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry is a highly accurate method for quantitative analysis. It involves the addition of a known amount of an isotopically labeled version of the analyte (the internal standard) to the sample at the beginning of the analytical procedure. The isotopically labeled standard is chemically identical to the analyte and therefore experiences the same losses during sample preparation and analysis. The concentration of the analyte is determined by measuring the ratio of the mass spectrometric response of the native analyte to that of the isotopically labeled internal standard.

Caption: Isotope Dilution Workflow.

Experimental Protocols

General Sample Preparation for Water Samples (e.g., Wastewater, River Water)

This protocol describes a general liquid-liquid extraction (LLE) procedure for the extraction of semi-volatile organic compounds from water samples.

Materials:

• Water sample (1 L)

• 1,3,5-Trimethoxybenzene-d3 internal standard solution (1 µg/mL in methanol)

• Dichloromethane (DCM), HPLC grade

• Sodium sulfate (B86663), anhydrous

• Concentrator tube

• Nitrogen evaporator

Procedure:

• To a 1 L water sample in a separatory funnel, add 10 µL of the 1 µg/mL 1,3,5-Trimethoxybenzene-d3 internal standard solution.

• Adjust the pH of the sample to < 2 with sulfuric acid for acidic and neutral compounds or > 11 for basic compounds.

• Add 60 mL of DCM to the separatory funnel and shake vigorously for 2 minutes, periodically venting the pressure.

• Allow the layers to separate for 10 minutes and drain the DCM (bottom layer) into a flask.

• Repeat the extraction two more times with fresh 60 mL portions of DCM.

• Combine the DCM extracts and pass them through a funnel containing anhydrous sodium sulfate to remove any residual water.

• Concentrate the extract to approximately 1 mL using a rotary evaporator.

• Transfer the concentrated extract to a concentrator tube and further concentrate to a final volume of 100 µL under a gentle stream of nitrogen.

• The extract is now ready for GC-MS or LC-MS/MS analysis.

GC-MS Analysis Protocol

Instrumentation:

• Gas chromatograph with a mass selective detector (GC-MS)

• Capillary column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

GC-MS Conditions:

Parameter	Value
Injector Temperature	280 °C
Injection Mode	Splitless
Injection Volume	1 µL
Oven Program	60 °C (hold 2 min), ramp to 300 °C at 10 °C/min, hold for 10 min
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Transfer Line Temp	290 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

Selected Ion Monitoring (SIM) Parameters:

Analyte Class	Representative Analyte	Quantitation Ion (m/z)	Qualifier Ion(s) (m/z)
Internal Standard	1,3,5-Trimethoxybenzene-d3	171	156, 128
Phenols	Phenol	94	65, 66
PAHs	Benzo[a]pyrene	252	250, 253
Plasticizers	Di(2-ethylhexyl) phthalate (B1215562) (DEHP)	149	167, 279
Personal Care Products	Triclosan	288	290, 145

LC-MS/MS Analysis Protocol

Instrumentation:

• Liquid chromatograph with a tandem mass spectrometer (LC-MS/MS)

• C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size)

LC-MS/MS Conditions:

Parameter	Value
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	5% B to 95% B in 10 min, hold for 2 min, return to initial in 0.5 min, re-equilibrate for 2.5 min
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), positive and negative switching
Ion Source Temp	350 °C
Capillary Voltage	3.5 kV (positive), -3.0 kV (negative)
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Multiple Reaction Monitoring (MRM) Transitions:

Analyte Class	Representative Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Internal Standard	1,3,5-Trimethoxybenzene-d3	172.1	157.1	15
Phenols	Bisphenol A	227.1 (neg)	212.1	-20
PAHs	Benzo[a]pyrene	253.1 (pos)	252.1	35
Plasticizers	Diethyl phthalate (DEP)	223.1 (pos)	149.1	10
Personal Care Products	Caffeine	195.1 (pos)	138.1	20

Data Presentation

The following tables summarize typical quantitative performance data for the analysis of various pollutants using an isotope dilution method with a deuterated internal standard. These values are representative and may vary depending on the specific matrix, instrumentation, and laboratory conditions.

Table 1: Typical Method Detection Limits (MDL) and Method Quantitation Limits (MQL) in Water Samples

Pollutant Class	Representative Analyte	GC-MS MDL (ng/L)	GC-MS MQL (ng/L)	LC-MS/MS MDL (ng/L)	LC-MS/MS MQL (ng/L)
Phenols	4-Nonylphenol	50	150	10	30
PAHs	Naphthalene	20	60	5	15
Plasticizers	Bis(2-ethylhexyl) adipate (B1204190) (DEHA)	100	300	20	60
Personal Care Products	Galaxolide (HHCB)	30	90	5	15

Table 2: Typical Recovery and Precision Data in Spiked Wastewater Samples

Pollutant Class	Representative Analyte	Spiking Level (ng/L)	Average Recovery (%)	Relative Standard Deviation (RSD, %)
Phenols	Pentachlorophenol	100	95	8
PAHs	Acenaphthene	100	98	6
Plasticizers	Dibutyl phthalate (DBP)	200	92	10
Personal Care Products	Tonalide (AHTN)	100	96	7

Experimental Workflow Diagram

Caption: Detailed Experimental Workflow.

Conclusion

The use of 1,3,5-Trimethoxybenzene-d3 as an internal standard in conjunction with GC-MS or LC-MS/MS provides a reliable and robust method for the quantification of a wide range of semi-volatile organic pollutants in complex matrices. The detailed protocols and expected performance characteristics presented in this application note serve as a valuable resource for researchers, scientists, and drug development professionals in establishing accurate and precise analytical methods for environmental and safety assessments. The principles of isotope dilution are key to overcoming challenges associated with matrix effects and analyte loss, ensuring the generation of high-quality quantitative data.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for Isotope Dilution Mass Spectrometry using 1,3,5-Trimethoxybenzene-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isotope Dilution Mass Spectrometry (IDMS) is a powerful analytical technique that provides a high degree of accuracy and precision for quantitative analysis. By introducing a stable isotope-labeled version of the analyte as an internal standard, IDMS effectively corrects for variations in sample preparation, chromatographic separation, and instrument response. 1,3,5-Trimethoxybenzene-d3 is the deuterated form of 1,3,5-Trimethoxybenzene (B48636), a compound relevant in environmental analysis and as a metabolite of phloroglucinol.[1] This document provides detailed protocols for the use of 1,3,5-Trimethoxybenzene-d3 as an internal standard for the quantitative analysis of 1,3,5-Trimethoxybenzene in complex matrices by Gas Chromatography-Mass Spectrometry (GC-MS).

Principle of Isotope Dilution Mass Spectrometry

The core principle of IDMS lies in the addition of a known amount of an isotopically labeled standard (e.g., 1,3,5-Trimethoxybenzene-d3) to a sample containing the native analyte (1,3,5-Trimethoxybenzene). The labeled standard is chemically identical to the analyte and thus behaves similarly during extraction, derivatization, and chromatographic analysis. The mass spectrometer distinguishes between the analyte and the internal standard based on their mass-to-charge (m/z) ratio difference. The concentration of the analyte is then determined by the ratio of the signal from the native analyte to that of the isotopically labeled internal standard.

A logical diagram illustrating the principle of isotope dilution mass spectrometry is provided below.

Caption: Principle of Isotope Dilution Mass Spectrometry.

Experimental Protocols

This section details the materials and methods for the quantitative analysis of 1,3,5-Trimethoxybenzene in water samples using 1,3,5-Trimethoxybenzene-d3 as an internal standard.

Materials and Reagents

• 1,3,5-Trimethoxybenzene (analyte), analytical standard grade

• 1,3,5-Trimethoxybenzene-d3 (internal standard)

• Methanol (B129727), HPLC grade

• Dichloromethane (B109758), GC grade

• Anhydrous Sodium Sulfate

• Deionized water

• Sample collection vials

• Glassware: volumetric flasks, pipettes, separatory funnels

Preparation of Standard Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of 1,3,5-Trimethoxybenzene and 1,3,5-Trimethoxybenzene-d3 into separate 10 mL volumetric flasks.

  • Dissolve and bring to volume with methanol. Store at 4°C in amber vials.

• Intermediate Standard Solutions (10 µg/mL):

  • Perform a 1:100 dilution of the primary stock solutions with methanol to obtain intermediate solutions of 10 µg/mL for both the analyte and the internal standard.

• Internal Standard Spiking Solution (1 µg/mL):

  • Dilute the 10 µg/mL intermediate solution of 1,3,5-Trimethoxybenzene-d3 1:10 with methanol to prepare a 1 µg/mL spiking solution.

• Calibration Standards:

  • Prepare a series of calibration standards by spiking appropriate volumes of the 1,3,5-Trimethoxybenzene intermediate solution into clean volumetric flasks.

  • Add a constant volume of the 1 µg/mL internal standard spiking solution to each calibration standard.

  • Dilute to the final volume with methanol. A suggested calibration range is 10, 25, 50, 100, 250, and 500 ng/mL.

Sample Preparation (Liquid-Liquid Extraction for Water Samples)

• Measure 100 mL of the water sample into a 250 mL separatory funnel.

• Spike the sample with a known amount of the 1,3,5-Trimethoxybenzene-d3 internal standard spiking solution (e.g., 100 µL of 1 µg/mL solution).

• Add 30 mL of dichloromethane to the separatory funnel.

• Shake vigorously for 2 minutes, venting periodically.

• Allow the layers to separate and collect the organic (bottom) layer.

• Repeat the extraction twice more with 30 mL portions of dichloromethane.

• Combine the organic extracts and dry by passing through a column of anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer the final extract to a GC vial for analysis.

An overview of the experimental workflow is presented in the following diagram.

Caption: Experimental Workflow for Water Sample Analysis.

GC-MS Instrumental Parameters

The following are representative GC-MS parameters. Actual conditions may need to be optimized for the specific instrument used.

Parameter	Setting
Gas Chromatograph
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injection Volume	1 µL
Inlet Temperature	250°C
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temp 60°C, hold for 1 min, ramp to 280°C at 15°C/min, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230°C
Quadrupole Temp	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions Monitored	1,3,5-Trimethoxybenzene: m/z 168 (quantifier), 153, 1251,3,5-Trimethoxybenzene-d3: m/z 171 (quantifier), 156, 128

Data Presentation

The following tables present representative quantitative data for the analysis of 1,3,5-Trimethoxybenzene using 1,3,5-Trimethoxybenzene-d3 as an internal standard.

Table 1: Calibration Curve and Performance Data

Parameter	Value
Calibration Range	10 - 500 ng/mL
Regression Equation	y = 1.05x + 0.01
Correlation Coefficient (r²)	> 0.998
Limit of Detection (LOD)	3 ng/mL
Limit of Quantification (LOQ)	10 ng/mL

Table 2: Accuracy and Precision Data

Spiked Concentration (ng/mL)	Mean Measured Concentration (ng/mL) (n=5)	Accuracy (%)	Precision (%RSD)
20	19.8	99.0	4.5
100	102.3	102.3	3.2
400	395.6	98.9	2.8

Conclusion

The use of 1,3,5-Trimethoxybenzene-d3 as an internal standard in an isotope dilution mass spectrometry method provides a robust and reliable approach for the accurate quantification of 1,3,5-Trimethoxybenzene in complex matrices. The detailed protocols and representative data presented in these application notes serve as a valuable resource for researchers, scientists, and drug development professionals in implementing this methodology. The inherent advantages of IDMS, including the correction for matrix effects and procedural losses, make it the method of choice for applications requiring high-quality quantitative data.

References

• 1. Applications of 1,3,5-trimethoxybenzene as a derivatizing agent for quantifying free chlorine, free bromine, bromamines, and bromide in aqueous systems - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: The Use of 1,3,5-Trimethoxybenzene-d3 in Pharmacokinetic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deuterated compounds, where one or more hydrogen atoms are replaced by deuterium, are increasingly valuable tools in pharmaceutical research and development.[1][2] This substitution can lead to a kinetic isotope effect, often resulting in slower metabolism and altered pharmacokinetic profiles.[3][4] 1,3,5-Trimethoxybenzene-d3, the deuterated analog of 1,3,5-Trimethoxybenzene, serves as an ideal internal standard for quantitative bioanalysis in pharmacokinetic studies due to its chemical similarity and mass shift, which allows for precise differentiation in mass spectrometry-based assays.[5] 1,3,5-Trimethoxybenzene itself is a known metabolite of certain flavonoids, such as epigallocatechin gallate, making the study of its pharmacokinetic profile relevant to understanding the bioavailability and metabolic fate of these dietary compounds.[4][6]

These application notes provide a comprehensive overview and detailed protocols for the use of 1,3,5-Trimethoxybenzene-d3 as an internal standard in a pharmacokinetic study of 1,3,5-Trimethoxybenzene.

Core Applications

The primary application of 1,3,5-Trimethoxybenzene-d3 in pharmacokinetic studies is as a stable isotope-labeled internal standard (SIL-IS) for the accurate quantification of 1,3,5-Trimethoxybenzene in biological matrices such as plasma, urine, and tissue homogenates. The use of a SIL-IS is the gold standard in quantitative bioanalysis as it accounts for variability in sample preparation, extraction, and instrument response.

Key Advantages:

• Improved Accuracy and Precision: Co-elution of the analyte and the SIL-IS in liquid chromatography-mass spectrometry (LC-MS) analysis minimizes the effects of matrix suppression or enhancement.

• Reliable Quantification: The known concentration of the SIL-IS allows for precise calculation of the analyte concentration.

• Versatility: Applicable across various stages of drug development, from preclinical animal studies to clinical trials.

Experimental Protocols

Protocol 1: Quantification of 1,3,5-Trimethoxybenzene in Human Plasma using LC-MS/MS with 1,3,5-Trimethoxybenzene-d3 as an Internal Standard

Objective: To determine the concentration of 1,3,5-Trimethoxybenzene in human plasma samples following administration.

Materials:

• 1,3,5-Trimethoxybenzene (analyte)

• 1,3,5-Trimethoxybenzene-d3 (internal standard)

• Human plasma (blank)

• Acetonitrile (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Formic acid (LC-MS grade)

• Water (ultrapure)

• Solid Phase Extraction (SPE) cartridges

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare primary stock solutions of 1,3,5-Trimethoxybenzene and 1,3,5-Trimethoxybenzene-d3 in methanol at a concentration of 1 mg/mL.

  • Prepare serial dilutions of the 1,3,5-Trimethoxybenzene stock solution in 50% methanol to create calibration standards ranging from 1 ng/mL to 1000 ng/mL.

  • Prepare a working solution of 1,3,5-Trimethoxybenzene-d3 at a concentration of 100 ng/mL in 50% methanol.

• Sample Preparation (Solid Phase Extraction):

  • To 100 µL of plasma sample, calibration standard, or quality control sample, add 10 µL of the 1,3,5-Trimethoxybenzene-d3 internal standard working solution.

  • Vortex mix for 10 seconds.

  • Add 200 µL of 0.1% formic acid in water and vortex.

  • Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load the plasma sample onto the SPE cartridge.

  • Wash the cartridge with 1 mL of 5% methanol in water.

  • Elute the analyte and internal standard with 1 mL of acetonitrile.

  • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Analysis:

  • HPLC Conditions:

    • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

    • Mobile Phase A: 0.1% formic acid in water

    • Mobile Phase B: 0.1% formic acid in acetonitrile

    • Gradient: Start with 10% B, ramp to 90% B over 5 minutes, hold for 1 minute, and return to initial conditions.

    • Flow Rate: 0.3 mL/min

    • Injection Volume: 5 µL

  • MS/MS Conditions (Positive ESI mode):

    • Monitor the following MRM (Multiple Reaction Monitoring) transitions:

      • 1,3,5-Trimethoxybenzene: m/z 169.1 → 154.1

      • 1,3,5-Trimethoxybenzene-d3: m/z 172.1 → 157.1

    • Optimize ion source parameters (e.g., capillary voltage, source temperature, gas flows) for maximum signal intensity.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio (analyte/internal standard) against the nominal concentration of the calibration standards.

  • Use a weighted linear regression to fit the calibration curve.

  • Determine the concentration of 1,3,5-Trimethoxybenzene in the plasma samples from the calibration curve.

Protocol 2: A Representative Animal Pharmacokinetic Study

Objective: To determine the pharmacokinetic profile of 1,3,5-Trimethoxybenzene in rats.

Study Design:

• Animals: Male Sprague-Dawley rats (n=6 per group)

• Administration:

  • Intravenous (IV) bolus dose: 1 mg/kg

  • Oral (PO) gavage: 10 mg/kg

• Blood Sampling (IV): 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

• Blood Sampling (PO): 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

• Sample Collection: Collect approximately 0.2 mL of blood from the tail vein into heparinized tubes at each time point.

• Sample Processing: Centrifuge the blood samples at 4000 rpm for 10 minutes to obtain plasma. Store plasma samples at -80°C until analysis.

• Bioanalysis: Analyze plasma samples for 1,3,5-Trimethoxybenzene concentration using the LC-MS/MS method described in Protocol 1.

• Pharmacokinetic Analysis: Calculate pharmacokinetic parameters using non-compartmental analysis software.

Data Presentation

The following table summarizes hypothetical, yet representative, pharmacokinetic parameters for 1,3,5-Trimethoxybenzene derived from a study following the protocol outlined above.

Parameter	Intravenous (1 mg/kg)	Oral (10 mg/kg)
Cmax (ng/mL)	250 ± 35	150 ± 28
Tmax (h)	0.083	1.0 ± 0.2
AUC0-t (ng·h/mL)	450 ± 62	980 ± 155
AUC0-inf (ng·h/mL)	465 ± 68	1020 ± 170
t1/2 (h)	3.5 ± 0.5	4.1 ± 0.6
Cl (L/h/kg)	2.15 ± 0.3	-
Vd (L/kg)	10.5 ± 1.8	-
F (%)	-	22 ± 4

Data are presented as mean ± standard deviation. Cmax: Maximum plasma concentration; Tmax: Time to reach Cmax; AUC0-t: Area under the plasma concentration-time curve from time zero to the last measurable concentration; AUC0-inf: Area under the plasma concentration-time curve from time zero to infinity; t1/2: Elimination half-life; Cl: Clearance; Vd: Volume of distribution; F: Bioavailability.

Visualizations

Biosynthesis of 1,3,5-Trimethoxybenzene

The biosynthesis of 1,3,5-Trimethoxybenzene from phloroglucinol (B13840) involves three sequential methylation steps catalyzed by O-methyltransferases.

Caption: Biosynthesis pathway of 1,3,5-Trimethoxybenzene.

Experimental Workflow for Pharmacokinetic Analysis

The following diagram illustrates the workflow for a typical pharmacokinetic study utilizing 1,3,5-Trimethoxybenzene-d3.

Caption: Workflow for a pharmacokinetic study.

References

• 1. Benzene, 1,3,5-trimethoxy- [webbook.nist.gov]
• 2. researchgate.net [researchgate.net]
• 3. 1,3,5-Trimethoxybenzene: Role in Oxidation Reactions and its Biosynthesis Method_Chemicalbook [chemicalbook.com]
• 4. 1,3,5-Trimethoxybenzene | C9H12O3 | CID 69301 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. Human Metabolome Database: Showing metabocard for 1,3,5-Trimethoxybenzene (HMDB0059963) [hmdb.ca]

Technical Notes & Optimization

Technical Support Center: 1,3,5-Trimethoxybenzene-d3 Analysis

Welcome to the technical support center for NMR analysis. This guide provides troubleshooting advice and answers to frequently asked questions regarding NMR signal splitting issues encountered with 1,3,5-Trimethoxybenzene-d3.

Frequently Asked Questions (FAQs)

Q1: What should the expected ¹H NMR spectrum of 1,3,5-Trimethoxybenzene-d3 look like?

The expected ¹H NMR spectrum depends on the position of the deuterium (B1214612) (-d3) label. Assuming the common labeling pattern where one of the three methoxy (B1213986) groups is deuterated (resulting in one -OCD₃ group and two -OCH₃ groups), you should expect:

• Aromatic Protons (Ar-H): A singlet at approximately 6.1-6.2 ppm, integrating to 3H. These three protons are chemically equivalent.

• Methoxy Protons (-OCH₃): A singlet at approximately 3.7-3.8 ppm, integrating to 6H (from the two remaining non-deuterated methoxy groups).

The deuterated methoxy group (-OCD₃) will not produce a signal in the ¹H NMR spectrum.

Q2: I am observing a complex splitting pattern (triplet, multiplet) in the aromatic region instead of a singlet. What is the cause?

This is a known issue even in the non-deuterated analogue, 1,3,5-Trimethoxybenzene (B48636).[1][2] Several factors can cause unexpected splitting:

• ¹³C Satellites: The main singlet peak is flanked by small "satellite" peaks arising from coupling between the aromatic protons and the naturally abundant ¹³C isotope. These can sometimes be mistaken for a complex multiplet, especially if the main peak is very intense.

• Long-Range Coupling: Although typically weak, long-range coupling between the aromatic protons and the methoxy protons can sometimes be resolved, leading to very fine splitting.

• Solvent Effects: The choice of deuterated solvent can influence the resolution and appearance of splitting patterns.[1][2] In some solvents, these fine couplings may become more apparent.

• Second-Order Effects: In high-resolution spectra or on higher-field instruments, what appears to be a simple singlet can resolve into a more complex pattern if the protons are not perfectly equivalent (magnetically inequivalent).

A user forum discussion reported observing well-resolved triplets in the aromatic region for 1,3,5-trimethoxybenzene in various solvents like DMSO-d6, MeCN-d3, and THF-d8, with coupling constants around 2.1-2.2 Hz.[1]

Q3: Why are the signals in my spectrum broad and poorly resolved?

Broad signals are a common NMR problem that can obscure splitting patterns. The primary causes include:

• Poor Shimming: The most frequent cause. The magnetic field must be homogenous across the sample, a process optimized by "shimming".[3] A poor shim will result in broad, distorted peaks.[3]

• Sample Concentration: Overly concentrated samples can lead to increased viscosity and intermolecular interactions, causing peak broadening.[4] A sample amount of 5-25 mg in 0.6-0.7 mL of solvent is typical for ¹H NMR.[4][5]

• Particulate Matter: Undissolved solids or dust in the NMR tube will severely degrade the magnetic field homogeneity, leading to broad lines.[5][6] Always filter your NMR sample into the tube.[5][6][7]

• Paramagnetic Impurities: Traces of paramagnetic metals (e.g., iron, copper) or dissolved oxygen can cause significant line broadening.

Q4: My lock signal is weak or unstable. How does this affect my spectrum?

The deuterium signal from the solvent is used by the spectrometer to "lock" the magnetic field, ensuring its stability during acquisition.[3][6][8] A weak or unstable lock will lead to poor spectral quality, including broad signals and inaccurate chemical shifts.[3]

Common Causes for a Poor Lock:

• Poor Shimming: An inhomogeneous magnetic field results in a low lock level.[3]

• Incorrect Sample Positioning: The NMR tube must be placed at the correct height within the probe.

• Precipitate in the Sample: Solid particles interfere with field homogeneity and weaken the lock signal.[3]

• Low Concentration of Deuterated Solvent: Insufficient solvent volume (typically 0.6-0.7 mL) can make locking difficult.[4][9]

Troubleshooting Guides

Guide 1: Diagnosing Signal Splitting Issues

This workflow helps identify the cause of unexpected NMR signal patterns.

Caption: Workflow for troubleshooting unexpected signal splitting.

Guide 2: General NMR Spectrum Quality Issues

Use this guide to address common problems like broad peaks, poor signal-to-noise, and artifact signals.

Caption: Troubleshooting guide for common NMR spectral quality problems.

Data Tables

Table 1: Typical ¹H Chemical Shifts for 1,3,5-Trimethoxybenzene in Various Solvents

Signal	CDCl₃ (ppm)	C₆D₆ (ppm)	DMSO-d₆ (ppm)	MeCN-d₃ (ppm)	THF-d₈ (ppm)
Aromatic H	~7.26	~7.15	~2.50	~1.94	~3.58
Methoxy H	~3.79	~3.35	~3.73	~3.74	~3.73

Source: Data compiled from reference spectra. Note that the aromatic proton chemical shift of the internal standard, 1,3,5-trimethoxybenzene, is listed here, which can be different from the residual solvent peak.[10]

Table 2: Common Deuterated Solvents and Residual Proton Peaks

Solvent	Formula	Residual ¹H Peak (ppm)	Water Peak (ppm)
Chloroform-d	CDCl₃	7.26	~1.56
Acetone-d₆	(CD₃)₂CO	2.05	~2.84
Benzene-d₆	C₆D₆	7.16	~0.40
DMSO-d₆	(CD₃)₂SO	2.50	~3.33
Acetonitrile-d₃	CD₃CN	1.94	~2.13
Methanol-d₄	CD₃OD	3.31 (CD₂H OD)	~4.87

Source: Data adapted from common literature values.[8][11] Water peak position can vary significantly with temperature and sample conditions.[11]

Experimental Protocols

Protocol 1: Standard NMR Sample Preparation

Following a rigorous sample preparation protocol is critical for obtaining a high-quality spectrum.

• Select an Appropriate Solvent: Choose a deuterated solvent in which your compound is highly soluble.[7][9] For 1,3,5-Trimethoxybenzene, common solvents like CDCl₃, Acetone-d₆, or DMSO-d₆ are suitable.[4]

• Determine Sample Quantity: Weigh 5-25 mg of your sample for a standard ¹H NMR spectrum.[4][5] For ¹³C NMR, a higher concentration (50-100 mg) may be necessary.[4] Avoid overly concentrated samples as they can be difficult to shim and cause line broadening.[4]

• Dissolve the Sample: In a small, clean vial, dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent.[4][7] Using the correct solvent volume is crucial for proper locking and shimming.[9]

• Filter the Sample: To remove any particulate matter, filter the solution directly into a clean, high-quality NMR tube through a Pasteur pipette containing a small plug of glass wool or a Kimwipe.[5][6][7] Do not use cotton wool, as it can leach impurities.[5]

• Add an Internal Standard (Optional): If quantitative analysis is required, add a known amount of an internal standard like Tetramethylsilane (TMS) or a certified reference material.[6][12][13]

• Cap and Label: Cap the NMR tube securely and label it clearly.[7] Do not use paper tape for labels, as the adhesive can contaminate the probe.

• Mix Thoroughly: Gently invert the tube several times to ensure the solution is homogeneous.

References

• 1. Reddit - The heart of the internet [reddit.com]
• 2. reddit.com [reddit.com]
• 3. benchchem.com [benchchem.com]
• 4. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 5. NMR Sample Preparation [nmr.chem.umn.edu]
• 6. researchgate.net [researchgate.net]
• 7. sites.bu.edu [sites.bu.edu]
• 8. Deuterated Solvents for NMR: Guide - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 9. Sample Preparation - Max T. Rogers NMR [nmr.natsci.msu.edu]
• 10. rsc.org [rsc.org]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 12. pure.uva.nl [pure.uva.nl]
• 13. rsc.org [rsc.org]

Technical Support Center: Improving Signal-to-Noise with 1,3,5-Trimethoxybenzene-d3 in NMR

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using 1,3,5-Trimethoxybenzene-d3 as an internal standard to improve the signal-to-noise ratio (S/N) in Nuclear Magnetic Resonance (NMR) spectroscopy.

Frequently Asked Questions (FAQs)

Q1: Why should I use 1,3,5-Trimethoxybenzene-d3 as a quantitative NMR (qNMR) internal standard?

A1: 1,3,5-Trimethoxybenzene-d3 is an excellent internal standard for ¹H qNMR for several reasons:

• Simplified Spectrum: It produces two sharp singlet peaks in regions of the ¹H NMR spectrum that are often free of analyte signals, minimizing the risk of peak overlap.[1] The methoxy (B1213986) protons typically appear around 3.7 ppm and the aromatic protons around 6.1 ppm in CDCl₃.[2][3]

• Chemical Inertness: It is chemically stable and unlikely to react with a wide range of analytes or solvents under typical experimental conditions.[4]

• High Purity: It is available as a certified reference material (CRM) with high chemical and isotopic purity (≥99%), which is crucial for accurate quantification.[4][5]

• Good Solubility: It dissolves well in common deuterated NMR solvents such as Chloroform-d (CDCl₃), DMSO-d₆, and Methanol-d₄.[1][3]

• Low Volatility: As a solid at room temperature, it is not volatile, which allows for accurate weighing.[3][4]

Q2: What is the primary benefit of using a deuterated internal standard like 1,3,5-Trimethoxybenzene-d3?

A2: The primary benefit of using a deuterated internal standard is the ability to introduce a known quantity of a reference compound with minimal interference in the ¹H NMR spectrum. The deuterium (B1214612) atoms replace hydrogen atoms, so the signals from the deuterated positions on the standard will not appear in the ¹H spectrum, reducing spectral crowding. The remaining protons on the molecule (in this case, the methoxy protons) provide a clean, sharp signal for quantification.

Q3: My signal-to-noise ratio is poor even with the internal standard. What are the first things I should check?

A3: A poor signal-to-noise ratio can be attributed to several factors. Here are the initial troubleshooting steps:

• Increase the Number of Scans (NS): The S/N ratio increases with the square root of the number of scans. For instance, quadrupling the number of scans will double the S/N. For quantitative analysis, an S/N of at least 250:1 is recommended for the peak of interest to ensure that the integration error is less than 1%.[6][7][8]

• Check Sample Concentration: Ensure that both your analyte and the internal standard are present in sufficient concentration. For qNMR, a molar ratio close to 1:1 between the analyte and the standard is ideal for comparable signal intensities.[4]

• Verify Shimming: Poor magnetic field homogeneity is a common cause of broad and weak signals. Ensure the spectrometer is properly shimmed before each experiment.[7]

• Optimize Relaxation Delay (d1): The relaxation delay (d1) must be long enough to allow all protons to fully relax between pulses. A common rule of thumb is to set d1 to at least 5 times the longest T₁ relaxation time of any signal in your sample (analyte or standard).[8] For 1,3,5-Trimethoxybenzene, T₁ values can vary depending on the solvent (see table below).

Q4: How do I choose the correct acquisition parameters for a quantitative experiment with 1,3,5-Trimethoxybenzene-d3?

A4: Quantitative NMR experiments require specific acquisition parameters to ensure accuracy. Key parameters to optimize include:

• Pulse Angle: Use a calibrated 90° pulse (p1) to ensure maximum and uniform excitation across the entire spectrum.[8]

• Relaxation Delay (d1): As mentioned above, set d1 to at least 5x the longest T₁ (a value of 7x T₁ is even safer).[9] Using a shorter delay can lead to signal saturation and inaccurate integration.

• Acquisition Time (aq): This should be long enough to allow the Free Induction Decay (FID) to decay completely, ensuring high resolution. A typical range is 1-5 seconds.[8]

• Number of Scans (ns): This should be sufficient to achieve an S/N ratio of at least 250:1 for the signals you intend to integrate.[6][8]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Issue 1: Inaccurate or Inconsistent Quantitative Results

• Symptom: The calculated purity or concentration of your analyte is inconsistent across multiple experiments or is unexpectedly high or low.

• Possible Causes & Solutions:

Possible Cause	Solution
Incomplete Dissolution	Ensure both the analyte and 1,3,5-Trimethoxybenzene-d3 are fully dissolved. Use a vortex mixer or gentle sonication. Incomplete dissolution leads to an inhomogeneous sample and inaccurate integrations.[4][10]
Inaccurate Weighing	Use a calibrated 5-figure microbalance (weighing to 0.01 mg) in a draft-free environment. Weighing errors are a significant source of inaccuracy in qNMR.[10][11]
Improper Relaxation Delay (d1)	The T₁ relaxation times of your analyte's protons may be longer than those of the standard. Determine the longest T₁ in your sample and set d1 to at least 5-7 times that value.[8][9]
Signal Overlap	The analyte signals may be overlapping with the methoxy or aromatic signals of the standard. Try a different deuterated solvent to induce chemical shift changes.[12]
Degradation of Analyte or Standard	Ensure that the analyte and standard are stable in the chosen solvent and under the experimental conditions. You can check for degradation by acquiring spectra at different time points (e.g., t=0 and t=24h).[3]

Issue 2: Peak Broadening or Distortion

• Symptom: NMR signals for the analyte or the internal standard are broad, distorted, or show poor line shape.

• Possible Causes & Solutions:

Possible Cause	Solution
Poor Shimming	Re-shim the sample. For quantitative work, high-quality shimming is essential.[7]
Sample Inhomogeneity	This can be caused by incomplete dissolution or precipitation. Ensure the sample is fully dissolved and visually inspect for any particulate matter.[1]
High Sample Concentration	Very concentrated samples can lead to increased viscosity, which in turn causes peak broadening. If possible, dilute the sample, though this will require more scans to achieve the desired S/N.
Paramagnetic Impurities	The presence of paramagnetic species (e.g., metal catalysts from a reaction) can cause significant line broadening. If suspected, try to remove these impurities through filtration or a quick column chromatography step.[13]

Data Presentation

Table 1: Physicochemical Properties of 1,3,5-Trimethoxybenzene

Property	Value	Reference
Molecular Weight	168.19 g/mol	[5]
Melting Point	50-53 °C	[3]
Boiling Point	255 °C	[3]
Purity (TraceCERT® CRM)	99.91 % ± 0.28 %	[3]

Table 2: ¹H NMR Chemical Shifts and T₁ Relaxation Times of 1,3,5-Trimethoxybenzene in Common Deuterated Solvents

Solvent	Aromatic Protons (ppm)	Methoxy Protons (ppm)	T₁ (Aromatic, s)	T₁ (Methoxy, s)	Reference
CDCl₃	6.1	3.8	4.7	2.2	[3]
DMSO-d₆	6.1	3.7	4.4	2.1	[3]
MeOD-d₄	6.2	3.8	4.2	2.5	[3]
Acetone-d₆	6.2	3.8	4.6	2.4	[3]

Data recorded on a 600 MHz spectrometer at 25°C. T₁ values can vary with concentration and sample matrix.[3]

Table 3: Recommended NMR Acquisition Parameters for Quantitative Analysis

Parameter	Symbol	Recommended Value for qNMR	Purpose
Pulse Width	p1	Calibrated 90° pulse	To excite the nuclear spins uniformly. A 90° pulse provides the maximum signal in a single scan.[8]
Relaxation Delay	d1	≥ 5 x T₁ (often 10-30 s for small molecules)	To allow the magnetization to return to equilibrium before the next pulse, preventing saturation.[8]
Acquisition Time	aq	1-5 s	The time during which the FID is recorded, affecting resolution.[8]
Number of Scans	ns	Sufficient for S/N > 250:1	To improve the signal-to-noise ratio for accurate integration.[6][8]

Experimental Protocols

Protocol 1: Sample Preparation for qNMR

• Weighing: Using a calibrated microbalance, accurately weigh 5-20 mg of the analyte into a clean, dry vial.[4]

• Add Internal Standard: Accurately weigh a suitable amount of 1,3,5-Trimethoxybenzene-d3 into the same vial. Aim for a molar ratio between the analyte and the standard that is close to 1:1.[1][4]

• Dissolution: Add a precise volume (e.g., 0.6 mL for a 5mm tube) of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) to the vial using a calibrated pipette.[4][10]

• Homogenization: Ensure complete dissolution of both the analyte and the standard by vortexing or gentle sonication. The solution must be homogeneous for accurate results.[4]

• Transfer: Carefully transfer the solution to a high-quality NMR tube, ensuring a sufficient column height for proper shimming (typically ~4-5 cm).[10]

Protocol 2: NMR Data Acquisition

• Instrument Setup: Insert the sample into the spectrometer. Lock the field frequency using the deuterium signal of the solvent.

• Tuning and Matching: Tune and match the probe for the ¹H frequency.

• Shimming: Perform automatic or manual shimming to optimize the magnetic field homogeneity. A sharp, symmetrical lock signal is indicative of good shimming.

• Parameter Setup:

  • Load a standard 1D proton pulse program (e.g., 'zg30' on Bruker systems).

  • Calibrate the 90° pulse width (p1).

  • Set the relaxation delay (d1) to at least 5 times the longest T₁ relaxation time in the sample.

  • Set the number of scans (ns) to achieve a signal-to-noise ratio > 250:1 for the peaks to be integrated.

  • Set the receiver gain (rg) to maximize the dynamic range without clipping the FID.

• Acquisition: Start the data acquisition.

Visualizations

Caption: A standard workflow for quantitative NMR (qNMR) experiments.

Caption: Troubleshooting logic for a low signal-to-noise (S/N) ratio.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. 1,3,5-Trimethoxybenzene(621-23-8) 1H NMR [m.chemicalbook.com]
• 3. sigmaaldrich.cn [sigmaaldrich.cn]
• 4. benchchem.com [benchchem.com]
• 5. 1,3,5-三甲氧基苯 qNMR standard, TraceCERT®, Manufactured by: Sigma-Aldrich Production GmbH, Switzerland | Sigma-Aldrich [sigmaaldrich.com]
• 6. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. qNMR Purity Recipe Book (1 - Sample Preparation) - Mestrelab Research Analytical Chemistry Software [mestrelab.com]
• 11. Internal Standard for qNMR (Calibration Standard for qNMR) | [Synthesis & Materials][Analytical Chemistry]Products | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 12. emerypharma.com [emerypharma.com]
• 13. reddit.com [reddit.com]

Technical Support Center: Matrix Effects in LC-MS using 1,3,5-Trimethoxybenzene-d3

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and understanding matrix effects in Liquid Chromatography-Mass Spectrometry (LC-MS) when using 1,3,5-Trimethoxybenzene-d3 as an internal standard.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in LC-MS analysis?

A1: In liquid chromatography-mass spectrometry (LC-MS), the "matrix" refers to all the components in a sample other than the analyte of interest.[1][2][3] These components can include salts, proteins, lipids, and metabolites.[1] Matrix effects occur when these co-eluting components interfere with the ionization of the target analyte in the mass spectrometer's ion source, leading to either a suppression or enhancement of its signal.[1][4] This phenomenon can negatively impact the accuracy, precision, and sensitivity of quantitative analyses.[1][4]

Q2: What causes ion suppression and ion enhancement?

A2: Ion suppression, the more common phenomenon, can occur due to several mechanisms:[1]

• Competition for Ionization: Co-eluting matrix components can compete with the analyte for the limited available charge in the ion source, reducing the analyte's ionization efficiency.[1]

• Changes in Droplet Properties: In electrospray ionization (ESI), matrix components can alter the surface tension and viscosity of the droplets, affecting the efficiency of solvent evaporation and ion release.[1]

• Ion Neutralization: Basic compounds in the matrix can deprotonate and neutralize protonated analyte ions.[1]

Ion enhancement is less common and can occur when co-eluting compounds improve the ionization efficiency of the analyte, for instance, by altering the gas-phase chemistry in the ion source.[2]

Q3: How does 1,3,5-Trimethoxybenzene-d3 help in mitigating matrix effects?

A3: 1,3,5-Trimethoxybenzene-d3 is a stable isotope-labeled (deuterated) internal standard (SIL-IS). SIL-IS are considered the gold standard for compensating for matrix effects.[5] Because they are chemically almost identical to the unlabeled analyte (1,3,5-Trimethoxybenzene), they co-elute and experience similar ionization suppression or enhancement.[5] By calculating the ratio of the analyte signal to the internal standard signal, variations in signal intensity caused by matrix effects can be normalized, leading to more accurate and precise quantification.[5]

Q4: Can 1,3,5-Trimethoxybenzene-d3 completely eliminate issues related to matrix effects?

A4: While highly effective, deuterated internal standards like 1,3,5-Trimethoxybenzene-d3 may not always perfectly compensate for matrix effects. A phenomenon known as the "isotope effect" can sometimes cause a slight chromatographic shift between the analyte and the deuterated internal standard.[5] If this shift results in the analyte and internal standard eluting into regions with different degrees of ion suppression, it can lead to inaccurate quantification. This is referred to as differential matrix effects.[5]

Q5: When should I add 1,3,5-Trimethoxybenzene-d3 to my samples?

A5: The internal standard should be added to all samples, including calibration standards and quality controls, as early as possible in the sample preparation workflow. This ensures that it experiences the same sample processing variations and matrix effects as the analyte.

Troubleshooting Guide

This guide addresses specific issues that may arise during the use of 1,3,5-Trimethoxybenzene-d3 as an internal standard in LC-MS analysis.

Problem	Possible Causes	Solutions
Poor reproducibility of analyte/internal standard area ratio.	Inconsistent addition of internal standard. Differential matrix effects. Analyte or internal standard instability.	Ensure precise and consistent spiking of the internal standard into all samples. Optimize chromatographic conditions to ensure co-elution of the analyte and internal standard. Investigate the stability of the analyte and internal standard in the sample matrix and processed extracts.
Analyte and 1,3,5-Trimethoxybenzene-d3 do not co-elute.	Isotope effect causing a slight shift in retention time. Column degradation.	This is sometimes unavoidable due to the nature of the isotope effect. If the shift is minor and matrix effects are consistent across the peak, quantification may still be acceptable. Replace the analytical column with a new one of the same type. Implement a column washing protocol to minimize contamination.[5]
Unexpectedly high or low analyte concentrations.	Incorrect concentration of the internal standard stock solution. Cross-contamination. Significant and uncorrected matrix effects.	Carefully reprepare the internal standard solution and verify its concentration.[5] Optimize the autosampler wash procedure and inject a blank sample after high-concentration samples to check for carryover.[5] Perform a matrix effect assessment to quantify the degree of ion suppression or enhancement.
High variability in 1,3,5-Trimethoxybenzene-d3 signal across samples.	Inconsistent sample preparation and extraction recovery. Severe ion suppression in some samples.	Review and optimize the sample preparation procedure for better consistency. Investigate the source of severe ion suppression (e.g., high lipid content) and implement more rigorous cleanup steps.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects

Objective: To quantify the degree of ion suppression or enhancement for a given analyte in a specific matrix when using 1,3,5-Trimethoxybenzene-d3 as an internal standard.

Materials:

• Blank biological matrix (at least six different lots)

• Analyte reference standard

• 1,3,5-Trimethoxybenzene-d3 internal standard

• Reagents for sample preparation (e.g., protein precipitation, solid-phase extraction)

• Reconstitution solvent

• LC-MS/MS system

Procedure:

• Prepare three sets of samples:

  • Set A (Neat Solution): In a clean tube, spike the analyte and 1,3,5-Trimethoxybenzene-d3 into the reconstitution solvent at a known concentration.

  • Set B (Post-Spiked Matrix): Extract at least six different lots of blank matrix using your established sample preparation method. After the final extraction step, spike the analyte and 1,3,5-Trimethoxybenzene-d3 into the extracted matrix at the same concentrations as Set A.[5]

  • Set C (Pre-Spiked Matrix): Spike the analyte and 1,3,5-Trimethoxybenzene-d3 into the blank matrix before the extraction process at the same concentrations as Set A. (This set is used to determine recovery, not directly for matrix effect calculation, but is often performed concurrently).[5]

• Analyze all three sets of samples by LC-MS/MS.

• Calculate the Matrix Effect (ME):

  • Matrix Effect (%) = (Peak Area of Analyte in Set B / Peak Area of Analyte in Set A) * 100

  • An ME of 100% indicates no matrix effect.

  • An ME < 100% indicates ion suppression.

  • An ME > 100% indicates ion enhancement.[5]

Data Presentation:

Sample Set	Description	Analyte Peak Area (Mean ± SD)	1,3,5-Trimethoxybenzene-d3 Peak Area (Mean ± SD)	Matrix Effect (%)
A	Neat Solution	e.g., 500,000 ± 25,000	e.g., 750,000 ± 30,000	N/A
B	Post-Spiked Matrix	e.g., 350,000 ± 45,000	e.g., 525,000 ± 55,000	e.g., 70% (Ion Suppression)

Protocol 2: Preparation of 1,3,5-Trimethoxybenzene-d3 Internal Standard Stock and Working Solutions

Objective: To prepare accurate and consistent internal standard solutions for use in LC-MS analysis.

Materials:

• 1,3,5-Trimethoxybenzene-d3 certified reference material

• High-purity solvent (e.g., methanol, acetonitrile)

• Calibrated analytical balance

• Volumetric flasks and pipettes

Procedure:

• Stock Solution (e.g., 1 mg/mL):

  • Accurately weigh a suitable amount of 1,3,5-Trimethoxybenzene-d3 (e.g., 10 mg) using a calibrated analytical balance.

  • Quantitatively transfer the weighed standard to a volumetric flask (e.g., 10 mL).

  • Dissolve the standard in the chosen solvent and bring the volume to the mark. Mix thoroughly.

  • Store the stock solution at an appropriate temperature (e.g., -20°C) in a tightly sealed container.

• Working Solution (e.g., 10 µg/mL):

  • Perform a serial dilution of the stock solution to achieve the desired working concentration. For example, pipette 100 µL of the 1 mg/mL stock solution into a 10 mL volumetric flask and dilute to the mark with the solvent.

  • The concentration of the working solution should be chosen to yield a robust signal in the LC-MS system.

Visualizations

Caption: Experimental workflow for LC-MS analysis using an internal standard.

Caption: Troubleshooting workflow for inconsistent analyte to internal standard ratios.

References

• 1. benchchem.com [benchchem.com]
• 2. longdom.org [longdom.org]
• 3. longdom.org [longdom.org]
• 4. tandfonline.com [tandfonline.com]
• 5. benchchem.com [benchchem.com]

Stability of 1,3,5-Trimethoxybenzene-d3 in acidic or basic conditions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using 1,3,5-Trimethoxybenzene-d3 in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 1,3,5-Trimethoxybenzene-d3 in experimental settings?

The two main stability concerns for 1,3,5-Trimethoxybenzene-d3 are:

• Ether Cleavage: Under strong acidic conditions, the methoxy (B1213986) groups can be cleaved from the benzene (B151609) ring. Ethers are generally stable, but cleavage of the C-O bond can occur with strong acids.[1][2][3]

• Hydrogen-Deuterium (H/D) Exchange: In the presence of acid catalysts and/or protic solvents, the deuterium (B1214612) atoms on the aromatic ring can be replaced by protons from the surrounding environment.[4][5] This can lead to a loss of isotopic purity, which is critical for studies relying on the deuterium label.[4]

Q2: How stable is 1,3,5-Trimethoxybenzene-d3 under acidic conditions?

Aryl ethers like 1,3,5-trimethoxybenzene (B48636) are susceptible to cleavage by strong acids, such as hydrobromic acid (HBr) and hydroiodic acid (HI).[1][3] The reaction typically proceeds via protonation of the ether oxygen, followed by nucleophilic attack by the halide ion.[1][3] For aryl alkyl ethers, this results in a phenol (B47542) and an alkyl halide.[2]

Additionally, acidic conditions, particularly in the presence of protic solvents (like water or methanol), can catalyze H/D exchange on the aromatic ring, leading to the loss of the deuterium label.[4]

Q3: Is 1,3,5-Trimethoxybenzene-d3 stable in basic conditions?

Ethers are generally very stable under basic conditions.[1] Cleavage of the C-O bond in ethers requires very strong bases, such as organolithium reagents, and is not common under typical basic experimental conditions.[1] H/D exchange can also be catalyzed by strong bases, but it is less common for this specific compound compared to acid-catalyzed exchange.[4]

Q4: What solvents are recommended for use with 1,3,5-Trimethoxybenzene-d3 to maintain its isotopic purity?

To minimize the risk of H/D exchange, it is highly recommended to use high-purity, anhydrous, aprotic solvents.[4] Suitable solvents include:

• Deuterated Chloroform (CDCl₃)

• Deuterated Dimethyl Sulfoxide (DMSO-d₆)

• Deuterated Acetonitrile (CD₃CN)

Protic solvents, such as D₂O and methanol-d₄, should be used with caution as they can be a source of exchangeable deuterons or protons.[4]

Troubleshooting Guides

Issue 1: Loss of Deuterium Label Detected by Mass Spectrometry

• Possible Cause: Accidental exposure to acidic conditions or protic solvents during the experiment or workup. Silica (B1680970) gel used in column chromatography can also be acidic and a source of protons.[4]

• Troubleshooting Steps:

  • Review Experimental Protocol: Carefully check all reagents and solvents for potential sources of acid.

  • Solvent Choice: Ensure that anhydrous, aprotic solvents were used throughout the experiment.

  • Workup Procedure: If an aqueous workup is necessary, minimize the contact time with the aqueous layer. Consider using D₂O-based buffers if compatible with your reaction.[4]

  • Purification: If using silica gel chromatography, consider neutralizing the silica gel with a base (e.g., triethylamine (B128534) in the eluent) or using an alternative purification method like recrystallization or distillation if applicable.

Issue 2: Unexpected Side-Products Observed in the Reaction Mixture

• Possible Cause: Cleavage of the methoxy groups under strong acidic conditions, leading to the formation of hydroxylated and/or halogenated benzene derivatives.

• Troubleshooting Steps:

  • Reaction Conditions: Avoid the use of strong hydrohalic acids (HBr, HI). If acidic conditions are required, consider using a milder Lewis acid or a non-nucleophilic strong acid.

  • Temperature Control: Ether cleavage reactions are often accelerated at higher temperatures. Running the reaction at a lower temperature may help to minimize side-product formation.

  • Reaction Monitoring: Use techniques like TLC, LC-MS, or NMR to monitor the reaction progress and detect the formation of any side-products in real-time.

Quantitative Data Summary

Currently, there is no specific quantitative data available in the searched literature for the degradation of 1,3,5-Trimethoxybenzene-d3 under acidic or basic conditions. However, the stability of ethers is a well-established concept in organic chemistry. The following table provides a qualitative summary of the expected stability.

Condition	Reagent/Solvent	Expected Stability of Ether Linkage	Risk of H/D Exchange
Acidic	Strong Acids (e.g., HBr, HI)	Low (Cleavage likely)	High
Mild Acids (e.g., acetic acid)	Moderate	Moderate to High (especially with protic solvents)
Protic Solvents (e.g., H₂O, CH₃OH)	High (without strong acid)	Moderate
Basic	Strong Bases (e.g., n-BuLi)	Low (Cleavage possible)	Low to Moderate
Mild Bases (e.g., Na₂CO₃, Et₃N)	High	Low
Aprotic Solvents (e.g., THF, CH₂Cl₂)	High	Low

Experimental Protocols

Protocol: General Procedure for Assessing the Stability of 1,3,5-Trimethoxybenzene-d3 in Acidic or Basic Conditions

This protocol outlines a general method to test the stability of 1,3,5-Trimethoxybenzene-d3 under specific acidic or basic conditions.

• Sample Preparation:

  • Accurately weigh 5-10 mg of 1,3,5-Trimethoxybenzene-d3 into a clean, dry reaction vial.

  • Add 1 mL of the desired deuterated aprotic solvent (e.g., CDCl₃, DMSO-d₆) to dissolve the compound.

  • Prepare a stock solution of the acid or base to be tested in the same deuterated solvent.

• Reaction:

  • Add a specific molar equivalent of the acid or base solution to the vial containing 1,3,5-Trimethoxybenzene-d3.

  • Stir the reaction mixture at the desired temperature.

  • Take aliquots of the reaction mixture at various time points (e.g., 0, 1, 4, 8, 24 hours).

• Quenching and Workup:

  • Quench the reaction in the aliquots by neutralizing the acid or base. For an acidic solution, use a mild base (e.g., saturated NaHCO₃ in D₂O). For a basic solution, use a mild acid (e.g., dilute HCl in D₂O).

  • Extract the compound with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure.

• Analysis:

  • Analyze the residue by ¹H NMR and Mass Spectrometry.

  • In the ¹H NMR spectrum, the appearance of signals in the aromatic region where deuterium atoms were originally present indicates H/D exchange.

  • Mass spectrometry will show a decrease in the molecular weight of the parent ion if H/D exchange has occurred. The presence of higher mass ions could indicate the formation of degradation products.

Visualizations

Caption: Workflow for assessing the stability of 1,3,5-Trimethoxybenzene-d3.

Caption: Troubleshooting logic for experiments with 1,3,5-Trimethoxybenzene-d3.

References

• 1. Ether cleavage - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Reactions of Ethers-Ether Cleavage - Chemistry Steps [chemistrysteps.com]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Optimizing 1,3,5-Trimethoxybenzene-d3 Injection Volume

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the analysis of 1,3,5-Trimethoxybenzene-d3 standard.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting injection volume for 1,3,5-Trimethoxybenzene-d3?

A recommended starting point for a standard split/splitless gas chromatography (GC) injector is typically 1 µL. For trace analysis, an initial injection volume of 0.5 µL to 2 µL is common. In high-performance liquid chromatography (HPLC), a typical starting injection volume for an analytical column (e.g., 4.6 mm I.D.) is between 5 µL and 20 µL. However, the optimal volume should always be determined experimentally for your specific concentration and instrument conditions. It is crucial to avoid injecting a sample volume that, upon vaporization in GC, exceeds the volume of the inlet liner, as this can lead to poor reproducibility and ghost peaks.[1]

Q2: How does increasing the injection volume affect my chromatographic results for 1,3,5-Trimethoxybenzene-d3?

Ideally, increasing the injection volume leads to a proportional increase in peak area and height, which can improve sensitivity for trace analysis.[1][2] However, injecting too large a volume can lead to several problems:

• Peak Broadening: The initial band of the analyte on the column becomes wider, which can reduce column efficiency.[1][2]

• Peak Fronting: This is a classic sign of column overload, where the column's capacity is exceeded by either the volume or the mass of the analyte.[1][2]

• Reduced Resolution: As peaks become broader, their separation from adjacent peaks may decrease.[1][2]

• Changes in Retention Time: Overloading the column can sometimes lead to a shift in retention times.

Q3: I am observing peak splitting for 1,3,5-Trimethoxybenzene-d3. What could be the cause?

Peak splitting can arise from several factors:

• Injection Technique: A slow or jerky manual injection can cause the sample to be introduced as two separate bands. Using an autosampler is recommended for better reproducibility.[3]

• Solvent Mismatch: If the sample solvent is significantly different in polarity from the mobile phase (in LC) or incompatible with the stationary phase (in GC), it can lead to peak distortion.[4][5][6] It is best to dissolve the standard in the mobile phase or a weaker solvent.[7]

• Column Contamination or Damage: Contamination at the head of the column or a void in the packing material can cause the sample band to split.

• Co-elution with an Interfering Peak: An impurity in the sample or the standard itself might be co-eluting, giving the appearance of a split peak.

Q4: My results for 1,3,5-Trimethoxybenzene-d3 are not reproducible. What should I check?

Poor reproducibility can be a frustrating issue. Here are some common culprits:

• Leaking Syringe or Septum: Check for leaks in the injection system, as this can lead to variable amounts of sample being introduced.[8]

• Inconsistent Injection Volume: If performing manual injections, ensure the technique is consistent. An autosampler is highly recommended for reproducible injections.[3]

• Sample Evaporation: If the sample vial is not properly sealed, the concentration of the standard can change over time.

• System Leaks: Leaks in the flow path of the chromatograph can lead to fluctuating flow rates and retention times.[8]

• Variable Extraction Recovery: If sample preparation is involved, inconsistencies in the extraction process can lead to variable results.[9]

Q5: I am concerned about carryover of 1,3,5-Trimethoxybenzene-d3 in my analyses. How can I minimize it?

Carryover, where a portion of a sample appears in a subsequent analysis, can be minimized by:

• Adequate Wash Cycles: Ensure the autosampler syringe is thoroughly washed with a strong solvent between injections.

• Injector Maintenance: Regularly clean the injector port and replace the liner and septum to prevent the buildup of residues.[4]

• Optimizing the Chromatographic Method: A longer run time or a gradient with a final high-organic wash can help elute any strongly retained compounds from the column.[5]

Troubleshooting Guide

This guide provides a systematic approach to resolving common issues encountered when optimizing the injection volume for 1,3,5-Trimethoxybenzene-d3.

Table 1: Troubleshooting Common Chromatographic Problems

Symptom	Potential Cause	Suggested Solution
Poor Peak Shape (Tailing)	Active sites on the column or in the liner interacting with the analyte.	Use a deactivated liner and/or a column with low silanol (B1196071) activity. Check for and clean any contamination in the injector or at the head of the column.[10]
Poor Peak Shape (Fronting)	Column overload due to excessive injection volume or sample concentration.	Reduce the injection volume or dilute the sample.[7]
Baseline Noise or Drift	Contaminated carrier gas/mobile phase, detector, or column bleed.	Use high-purity gases/solvents. Clean the detector according to the manufacturer's instructions. Condition the column.[4][8]
Reduced Sensitivity	Leaks in the system, incorrect injection parameters, or a degraded detector.	Perform a leak check.[8] Optimize injection temperature and flow rates. Service the detector if necessary.
Retention Time Shifts	Changes in flow rate, column temperature, or mobile phase composition.	Check for leaks and ensure the pump is functioning correctly.[11] Use a column oven for stable temperature control.[5] Prepare fresh mobile phase.[5]

Experimental Protocols

Protocol 1: Determination of Optimal Injection Volume

This protocol outlines a systematic approach to determine the optimal injection volume for 1,3,5-Trimethoxybenzene-d3.

Objective: To find the injection volume that provides the best balance of sensitivity, peak shape, and reproducibility without overloading the column.

Materials:

• Stock solution of 1,3,5-Trimethoxybenzene-d3 of known concentration.

• Appropriate solvent for dilution (ideally the mobile phase for LC or a volatile solvent for GC).

• Calibrated microsyringe or autosampler vials.

• GC or LC system with a suitable column and detector.

Methodology:

• Prepare a Dilution Series: Prepare a series of dilutions of the 1,3,5-Trimethoxybenzene-d3 stock solution to cover a range of concentrations relevant to your application.

• Select an Initial Injection Volume: Start with a low injection volume (e.g., 0.5 µL for GC, 2 µL for LC).

• Inject a Range of Volumes: Sequentially inject increasing volumes of a mid-range concentration standard (e.g., 0.5, 1, 2, 5, 10 µL).

• Monitor Chromatographic Performance: For each injection, carefully observe the following parameters:

  • Peak Area/Height: Plot peak area versus injection volume. The relationship should be linear. A deviation from linearity indicates potential overload.

  • Peak Shape: Visually inspect the peak for signs of fronting or tailing. Calculate the asymmetry factor or tailing factor. A value between 0.9 and 1.2 is generally considered good.

  • Peak Width: Note any significant broadening of the peak at higher injection volumes.

  • Reproducibility: For a chosen volume, perform at least three replicate injections and calculate the relative standard deviation (RSD) of the peak area and retention time. An RSD of <2% is typically desired.

• Determine the Optimal Volume: The optimal injection volume will be the highest volume that maintains a linear response, good peak shape, and excellent reproducibility.

Table 2: Example Data for Injection Volume Optimization

Injection Volume (µL)	Peak Area (arbitrary units)	Peak Asymmetry Factor	Observations
0.5	50,123	1.05	Symmetrical peak
1.0	101,542	1.02	Symmetrical peak, good linearity
2.0	205,321	0.98	Symmetrical peak, good linearity
5.0	498,765	0.85	Onset of peak fronting, slight deviation from linearity
10.0	850,123	0.72	Significant peak fronting, clear deviation from linearity

Based on this example data, an injection volume between 1.0 and 2.0 µL would be considered optimal.

Visualizations

Caption: Troubleshooting workflow for 1,3,5-Trimethoxybenzene-d3 analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. HPLC Tips & Tricks: Optimizing Injection Volume [sigmaaldrich.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 5. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [restek.com]
• 6. Effects of Sample Solvents on Peak Shape : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 7. LC Troubleshooting—Optimizing Your Injection to Improve Peak Shape [restek.com]
• 8. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - HK [thermofisher.com]
• 9. benchchem.com [benchchem.com]
• 10. GC troubleshooting / CHROMSERVIS.EU [chromservis.eu]
• 11. Troubleshooting LC, basics - Troubleshooting LC, basics - Chromedia [chromedia.org]

Technical Support Center: Analysis of 1,3,5-Trimethoxybenzene-d3 by Mass Spectrometry

Welcome to the technical support center for the mass spectrometric analysis of 1,3,5-Trimethoxybenzene-d3. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) encountered during experimental work with this deuterated compound.

Frequently Asked Questions (FAQs)

Q1: What is the expected molecular ion of 1,3,5-Trimethoxybenzene-d3?

A1: The molecular formula for 1,3,5-Trimethoxybenzene is C₉H₁₂O₃, with a molecular weight of approximately 168.19 g/mol .[1][2][3] For 1,3,5-Trimethoxybenzene-d3, where three hydrogen atoms in one of the methoxy (B1213986) groups are replaced by deuterium (B1214612), the molecular weight will increase by three mass units. Therefore, the expected monoisotopic mass of the molecular ion [M]⁺• will be approximately 171.

Q2: I am observing a peak at m/z 168 for my 1,3,5-Trimethoxybenzene-d3 standard. What could be the cause?

A2: The presence of a significant peak at m/z 168 in the mass spectrum of your 1,3,5-Trimethoxybenzene-d3 standard likely indicates the presence of the unlabeled analyte as an impurity.[4] It is crucial to verify the isotopic purity of the deuterated standard.

Q3: My deuterated standard is eluting slightly earlier than the non-deuterated analyte in my LC-MS analysis. Is this normal?

A3: Yes, it is a commonly observed phenomenon for deuterated compounds to have slightly shorter retention times in reversed-phase chromatography compared to their non-deuterated counterparts. This is due to the isotope effect. It is important to adjust chromatographic conditions to ensure co-elution if this is critical for your quantification method.

Q4: I am seeing poor signal intensity for my 1,3,5-Trimethoxybenzene-d3 standard. What are the possible reasons?

A4: Poor signal intensity can stem from several factors, including incorrect sample concentration, inefficient ionization, or instrument issues.[2] Ensure your sample is appropriately concentrated, as overly dilute samples may not produce a strong signal, while highly concentrated samples can cause ion suppression.[2] It is also important to regularly tune and calibrate your mass spectrometer to ensure it is operating at optimal performance.[2]

Troubleshooting Guides

Issue 1: Inaccurate Quantification Results

• Problem: The quantitative results for my analyte, using 1,3,5-Trimethoxybenzene-d3 as an internal standard, are inconsistent or inaccurate.

• Troubleshooting Steps:

  • Verify Isotopic and Chemical Purity: Analyze the 1,3,5-Trimethoxybenzene-d3 standard by itself to check for the presence of the unlabeled analyte (m/z 168) or other impurities. High isotopic enrichment (≥98%) and chemical purity (>99%) are essential for accurate results.

  • Check for Co-elution: As deuterated standards can elute slightly earlier, confirm that the peaks for the analyte and the internal standard are co-eluting or that the integration windows are set correctly to account for any slight separation.

  • Evaluate Matrix Effects: Differential matrix effects can lead to inaccurate quantification, where the analyte and the deuterated internal standard experience different degrees of ion suppression or enhancement. Conduct a post-extraction addition experiment to assess the matrix effect.

  • Assess Isotopic Exchange: Ensure that the deuterium labels are in stable, non-exchangeable positions. While the methyl groups of a methoxybenzene are generally stable, storage in highly acidic or basic solutions should be avoided to prevent any potential for back-exchange.[4][5]

Issue 2: Unexpected Peaks in the Mass Spectrum

• Problem: I am observing unexpected peaks in the mass spectrum of my 1,3,5-Trimethoxybenzene-d3 sample.

• Troubleshooting Steps:

  • Identify Background Contamination: Run a blank sample (solvent or matrix without the standard) to identify any background ions that may be interfering with your analysis.

  • Check for In-Source Fragmentation: High source temperatures or energies can sometimes cause excessive fragmentation of the analyte or standard. Optimize the ion source parameters to minimize in-source fragmentation.

  • Look for Adduct Formation: Depending on the solvent system and ionization method, you may observe adducts (e.g., [M+Na]⁺, [M+K]⁺). These will appear at m/z values higher than the molecular ion.

Fragmentation Pattern of 1,3,5-Trimethoxybenzene-d3

The fragmentation of 1,3,5-Trimethoxybenzene in electron ionization (EI) mass spectrometry typically proceeds through the loss of a methyl radical, followed by the sequential loss of formaldehyde (B43269) (CH₂O) or carbon monoxide (CO). For 1,3,5-Trimethoxybenzene-d3, a similar fragmentation pattern is expected, with shifts in the m/z values for fragments containing the deuterated methyl group.

Data Presentation: Comparison of Major Fragments

Description of Fragmentation	1,3,5-Trimethoxybenzene (Expected m/z)	1,3,5-Trimethoxybenzene-d3 (Expected m/z)
Molecular Ion	168	171
Loss of a non-deuterated methyl radical (-CH₃)	153	156
Loss of a deuterated methyl radical (-CD₃)	N/A	153
Loss of formaldehyde (-CH₂O) from m/z 153	123	123
Loss of deuterated formaldehyde (-CD₂O) from m/z 156	N/A	124

Experimental Protocols

A general methodology for the analysis of 1,3,5-Trimethoxybenzene-d3 by Gas Chromatography-Mass Spectrometry (GC-MS) is provided below.

1. Sample Preparation:

• Prepare a stock solution of 1,3,5-Trimethoxybenzene-d3 in a suitable solvent (e.g., methanol, acetonitrile) at a concentration of 1 mg/mL.
• Prepare working solutions by diluting the stock solution to the desired concentration range for your experiment.

2. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:
• Injector: Split/splitless, 250 °C.
• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).
• Oven Program: Start at 100 °C, hold for 1 minute, then ramp to 250 °C at 15 °C/min, and hold for 5 minutes.
• Carrier Gas: Helium at a constant flow rate of 1 mL/min.
• Mass Spectrometer (MS) Conditions:
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Ion Source Temperature: 230 °C.
• Quadrupole Temperature: 150 °C.
• Scan Range: m/z 40-250.

Mandatory Visualization

Caption: Proposed fragmentation pathway for 1,3,5-Trimethoxybenzene-d3.

References

• 1. 1,3,5-Trimethoxybenzene | C9H12O3 | CID 69301 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sds.metasci.ca [sds.metasci.ca]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. GCMS Section 6.13 [people.whitman.edu]
• 5. sigmaaldrich.cn [sigmaaldrich.cn]

Technical Support Center: Quantification of 1,3,5-Trimethoxybenzene-d3

Welcome to the technical support center for the quantification of 1,3,5-Trimethoxybenzene-d3. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions regarding common interferences encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of interference in 1,3,5-Trimethoxybenzene-d3 quantification?

A1: The most common interferences in the quantification of 1,3,5-Trimethoxybenzene-d3, particularly when used as an internal standard in mass spectrometry-based assays, include:

• Matrix Effects: Ion suppression or enhancement caused by co-eluting components from the sample matrix (e.g., plasma, urine).

• Isotopic Exchange: The replacement of deuterium (B1214612) atoms with hydrogen atoms from the surrounding environment.

• Co-elution with Metabolites: Metabolites of the analyte or other co-administered drugs that have similar chromatographic properties.

• Chemical and Isotopic Impurities: Presence of the non-deuterated analyte or other impurities in the 1,3,5-Trimethoxybenzene-d3 standard.

Q2: My quantitative results are inconsistent despite using a deuterated internal standard. What could be the issue?

A2: Inconsistent results can arise from several factors. Common culprits include a lack of complete co-elution between the analyte and the internal standard, isotopic impurities in the standard, or unexpected hydrogen-deuterium (H/D) exchange.[1] It is crucial to verify the isotopic purity of the standard and ensure it co-elutes with the analyte under your chromatographic conditions.[1]

Q3: Can the deuterium label on 1,3,5-Trimethoxybenzene-d3 affect its chromatographic retention time?

A3: Yes, this is a known phenomenon referred to as the "isotope effect". In reversed-phase chromatography, deuterated compounds often elute slightly earlier than their non-deuterated counterparts.[2] This can become problematic if the analyte and the internal standard elute in a region with variable matrix effects, leading to differential ion suppression or enhancement.[2]

Q4: How can I detect if isotopic exchange is occurring with my 1,3,5-Trimethoxybenzene-d3 standard?

A4: To detect H/D exchange, you can perform an experiment where you incubate the deuterated internal standard in a blank sample matrix under the same conditions as your analytical method.[1] Subsequently, analyze the sample by LC-MS/MS and monitor for any increase in the signal of the non-deuterated 1,3,5-Trimethoxybenzene. A significant increase would indicate that back-exchange is occurring.[1]

Troubleshooting Guides

This section provides structured guidance to troubleshoot common issues encountered during the quantification of 1,3,5-Trimethoxybenzene-d3.

Issue 1: Poor Peak Shape or Peak Splitting

Poor peak shape, splitting, or the appearance of shoulders on the peak of 1,3,5-Trimethoxybenzene-d3 is often indicative of co-elution with an interfering compound.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor peak shape.

Detailed Steps:

• Confirm Co-elution: Analyze a pure solution of 1,3,5-Trimethoxybenzene-d3 and compare its peak shape to a sample where the standard is spiked into the biological matrix and extracted. A good peak shape in the neat solution but a distorted peak in the matrix sample suggests co-elution.

• Optimize Chromatography: If co-elution is confirmed, modify the liquid chromatography method to separate the internal standard from the interference. This can involve adjusting the mobile phase gradient, changing the analytical column to one with a different selectivity, or modifying the flow rate.

• Improve Sample Preparation: If chromatographic optimization is insufficient, enhance the sample clean-up process to remove the interfering matrix components. Techniques like Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) can be effective.

Issue 2: Inaccurate or Inconsistent Quantification

This issue often points towards problems with the internal standard's stability or its interaction with the sample matrix.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inaccurate quantification.

Detailed Steps:

• Verify Co-elution: Overlay the chromatograms of the analyte (non-deuterated 1,3,5-Trimethoxybenzene) and the internal standard (1,3,5-Trimethoxybenzene-d3) to ensure they elute at the same time.

• Check for Isotopic Exchange: Perform an H/D exchange experiment as described in the FAQs to ensure the deuterium labels are stable under your experimental conditions (pH, temperature, solvent).

• Assess Matrix Effects: Conduct a post-extraction addition experiment to quantify the extent of ion suppression or enhancement. This involves comparing the signal of the internal standard in a clean solution to its signal in a matrix sample where it has been added after the extraction process.

• Evaluate Internal Standard Purity: Request a certificate of analysis from the supplier to confirm the chemical and isotopic purity of the 1,3,5-Trimethoxybenzene-d3 standard. If in doubt, analyze the standard by itself to check for the presence of the non-deuterated form.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effects using Post-Extraction Addition

Objective: To quantify the degree of ion suppression or enhancement on 1,3,5-Trimethoxybenzene-d3 caused by the sample matrix.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare a solution of 1,3,5-Trimethoxybenzene-d3 in the final reconstitution solvent at a known concentration.

  • Set B (Pre-extraction Spike): Spike a blank matrix sample (e.g., plasma, urine) with 1,3,5-Trimethoxybenzene-d3 at the same concentration as Set A and perform the full extraction procedure.

  • Set C (Post-extraction Spike): Extract a blank matrix sample. In the final step, spike the extracted matrix with 1,3,5-Trimethoxybenzene-d3 to the same final concentration as Set A.

• LC-MS/MS Analysis: Analyze all three sets of samples using the developed LC-MS/MS method.

• Calculate Matrix Effect: The matrix effect (ME) can be calculated using the following formula:

  ME (%) = (Peak Area in Set C / Peak Area in Set A) * 100

Data Presentation:

Sample Set	Description	Mean Peak Area (n=3)	Matrix Effect (%)
A	Neat Solution	500,000	N/A
C	Post-extraction Spike	400,000	80% (Ion Suppression)

A Matrix Effect value of 100% indicates no effect, <100% indicates ion suppression, and >100% indicates ion enhancement.

Protocol 2: GC-MS Analysis of 1,3,5-Trimethoxybenzene

While LC-MS/MS is common, GC-MS can also be utilized. The following is a general protocol that may require optimization.

Methodology:

• Sample Preparation: Perform a liquid-liquid extraction of the sample with a suitable organic solvent (e.g., ethyl acetate).

• Derivatization (if necessary): For certain analytes, derivatization may be required to improve volatility and chromatographic performance. However, 1,3,5-Trimethoxybenzene is generally volatile enough for direct GC-MS analysis.

• GC-MS Parameters:

  • Column: A non-polar or medium-polarity column (e.g., DB-5ms).

  • Injection: Splitless injection mode.

  • Oven Program: Start at a low temperature (e.g., 70°C) and ramp up to a higher temperature (e.g., 280°C).

  • MS Detection: Use Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity, monitoring the characteristic ions of 1,3,5-Trimethoxybenzene and its deuterated analog.

Data Presentation:

Compound	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
1,3,5-Trimethoxybenzene	10.2	168.1	153.1, 125.1
1,3,5-Trimethoxybenzene-d3	10.1	171.1	156.1, 128.1

Logical Relationships in Troubleshooting

The following diagram illustrates the logical flow for investigating the root cause of quantification issues.

Caption: Root cause analysis for quantification issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Preventing degradation of 1,3,5-Trimethoxybenzene-d3 during storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of 1,3,5-Trimethoxybenzene-d3 during storage. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of degradation for 1,3,5-Trimethoxybenzene-d3 during storage?

A1: The primary causes of degradation for 1,3,5-Trimethoxybenzene-d3 fall into two main categories:

• Isotopic Dilution (H-D Exchange): The deuterium (B1214612) atoms on the aromatic ring can be replaced by protons from atmospheric moisture. This is a significant concern for all deuterated compounds, as it reduces the isotopic purity of the material. This process can be catalyzed by acidic or basic conditions.

• Chemical Degradation: Like its non-deuterated analogue, 1,3,5-Trimethoxybenzene-d3 can undergo chemical degradation through several pathways:

  • Oxidation: Methoxy-substituted benzenes are susceptible to oxidation, which can be initiated by atmospheric oxygen, trace metal impurities, or exposure to light (photo-oxidation).[1][2] The electron-donating nature of the methoxy (B1213986) groups makes the aromatic ring electron-rich and thus more prone to oxidation.[3]

  • Photodegradation: Exposure to light, particularly UV light, can lead to the formation of reactive species and subsequent degradation of the compound. It is crucial to store the material in light-resistant containers.

  • Contamination: Contact with strong oxidizing agents or other incompatible materials can lead to rapid degradation.[2][4]

Q2: What are the optimal storage conditions for long-term stability of 1,3,5-Trimethoxybenzene-d3?

A2: To ensure the long-term stability and maintain the isotopic and chemical purity of 1,3,5-Trimethoxybenzene-d3, the following storage conditions are recommended.[5]

Parameter	Recommendation	Rationale
Temperature	2-10°C	Reduces the rate of potential chemical degradation and minimizes sublimation.
Atmosphere	Under an inert gas (Argon or Nitrogen)	Prevents oxidation by atmospheric oxygen and minimizes exposure to moisture, thereby reducing the risk of H-D exchange.
Light	In the dark (amber vial or opaque container)	Protects the compound from photodegradation.[6]
Container	Tightly sealed, original container	Prevents contamination and exposure to the atmosphere. After use, the bottle should be tightly closed.[6]

Q3: Can I store 1,3,5-Trimethoxybenzene-d3 in solution? If so, what is the recommended solvent and storage condition?

A3: Storing 1,3,5-Trimethoxybenzene-d3 in solution is possible for short periods, but it is generally recommended to store the compound as a solid for long-term stability. If you need to prepare a stock solution, consider the following:

• Solvent Choice: Use a dry, aprotic solvent to minimize the risk of H-D exchange. Anhydrous acetonitrile (B52724) or dioxane are suitable choices. Avoid protic solvents like methanol (B129727) or water if long-term stability of the deuterated label is critical.

• Storage of Solution: Store the solution under the same conditions as the solid material: refrigerated (2-10°C), protected from light, and under an inert atmosphere if possible. It is advisable to test the stability of the compound in your chosen solvent for the intended duration of your experiment.[6]

Troubleshooting Guide

This guide addresses common issues that may arise during the storage and handling of 1,3,5-Trimethoxybenzene-d3.

Problem 1: Loss of Isotopic Purity Detected by NMR or Mass Spectrometry.

• Possible Cause A: H-D Exchange with Atmospheric Moisture.

  • Troubleshooting:

    • Review Handling Procedures: Ensure that the compound is always handled under a dry, inert atmosphere (e.g., in a glove box).

    • Check Container Seal: Verify that the container is sealed tightly immediately after use.

    • Solvent Purity: If in solution, ensure the solvent used was anhydrous.

• Possible Cause B: Contamination with Non-deuterated Standard.

  • Troubleshooting:

    • Verify Glassware: Ensure all glassware used for handling and weighing was clean and dry.

    • Review Laboratory Practices: Check for any potential sources of cross-contamination in your laboratory.

Problem 2: Appearance of Impurities in HPLC or GC-MS Analysis.

• Possible Cause A: Oxidation.

  • Troubleshooting:

    • Check Storage Atmosphere: Confirm that the compound was stored under an inert atmosphere. If not, purge the container with argon or nitrogen before resealing.

    • Inspect for Discoloration: A yellowish or brownish tint may indicate oxidation. If observed, the material's purity should be re-verified before use.

• Possible Cause B: Photodegradation.

  • Troubleshooting:

    • Verify Light Protection: Ensure the compound was stored in a light-resistant (amber) container and in a dark location.

    • Minimize Light Exposure During Handling: When weighing or preparing solutions, minimize the exposure of the compound to direct light.

Logical Flow for Troubleshooting Degradation

Caption: Troubleshooting workflow for suspected degradation of 1,3,5-Trimethoxybenzene-d3.

Experimental Protocols

Protocol 1: Assessment of Isotopic Purity by ¹H NMR Spectroscopy

This protocol allows for the quantification of residual protons at the deuterated positions.

• Objective: To determine the percentage of deuterium incorporation.

• Methodology:

  • Accurately weigh approximately 10 mg of 1,3,5-Trimethoxybenzene-d3 and dissolve it in a deuterated NMR solvent (e.g., CDCl₃ or Acetone-d₆) in a clean, dry NMR tube.

  • Acquire a quantitative ¹H NMR spectrum. Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest to allow for full relaxation of the protons.

  • Integrate the residual proton signals corresponding to the aromatic protons and the signal of the methoxy protons.

  • Calculate the isotopic purity by comparing the integral of the residual aromatic protons to the integral of the non-deuterated methoxy protons.

Protocol 2: Stability Indicating HPLC Method Development

This protocol outlines a general procedure for developing an HPLC method to separate 1,3,5-Trimethoxybenzene-d3 from its potential degradation products.

• Objective: To develop a method capable of quantifying the parent compound and resolving its degradation products.

• Methodology:

  • Column: Start with a C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water is a good starting point.

  • Detection: Use a UV detector set at a wavelength where 1,3,5-Trimethoxybenzene has significant absorbance (e.g., 266 nm).

  • Forced Degradation: To generate degradation products and test the method's specificity, perform forced degradation studies. A general approach involves subjecting solutions of the compound to the following conditions:[7][8]

    • Acid Hydrolysis: 0.1 M HCl at 60°C for a specified time.

    • Base Hydrolysis: 0.1 M NaOH at 60°C for a specified time.

    • Oxidation: 3% H₂O₂ at room temperature.

    • Thermal Degradation: Heat a solid sample at a temperature below its melting point.

    • Photodegradation: Expose a solution to UV light.

  • Method Validation: Analyze the stressed samples to ensure that the degradation products are well-resolved from the parent peak.

Experimental Workflow for Stability Assessment

Caption: Workflow for assessing the stability of 1,3,5-Trimethoxybenzene-d3.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. sds.metasci.ca [sds.metasci.ca]
• 3. longdom.org [longdom.org]
• 4. fishersci.com [fishersci.com]
• 5. 621-23-8・1,3,5-Trimethoxybenzene Standard・207-20411[Detail Information] | [Synthesis & Materials][Analytical Chemistry]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 6. sigmaaldrich.cn [sigmaaldrich.cn]
• 7. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Troubleshooting peak shape of 1,3,5-Trimethoxybenzene-d3 in chromatography

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering peak shape issues during the chromatographic analysis of 1,3,5-Trimethoxybenzene-d3.

Frequently Asked Questions (FAQs)

Q1: What are the most common peak shape problems observed for 1,3,5-Trimethoxybenzene-d3?

The most frequently encountered peak shape issues for 1,3,5-Trimethoxybenzene-d3, and aromatic compounds in general, are peak tailing, peak fronting, and peak splitting. These issues can compromise the accuracy and precision of quantification.

Q2: My 1,3,5-Trimethoxybenzene-d3 peak is tailing. What are the potential causes and solutions?

Peak tailing, where the latter half of the peak is broader than the front half, is a common issue. It is often caused by secondary interactions between the analyte and the stationary phase, particularly with active sites like free silanol (B1196071) groups on silica-based columns.

Troubleshooting Peak Tailing:

Potential Cause	Description	Recommended Solution
Secondary Silanol Interactions	The slightly acidic nature of residual silanol groups on the column packing can interact with the methoxy (B1213986) groups of the analyte, causing tailing.	- Use a modern, end-capped, high-purity silica (B1680970) column. - Lower the mobile phase pH to suppress the ionization of silanol groups (e.g., using 0.1% formic or phosphoric acid). - Add a competitive base to the mobile phase (e.g., triethylamine), though this is less common for non-basic analytes.
Column Contamination	Accumulation of contaminants on the column can create active sites that lead to peak tailing.	- Flush the column with a strong solvent. - If flushing fails, consider replacing the guard column or the analytical column.
Inadequate Mobile Phase Buffer	Insufficient buffering capacity can lead to inconsistent interactions and peak tailing.	- Ensure the mobile phase buffer is at an appropriate concentration (typically 10-25 mM for UV-based detection).
Sample Solvent Effects	If the sample is dissolved in a solvent significantly stronger than the mobile phase, it can cause peak distortion.	- Dissolve the sample in the initial mobile phase whenever possible. - If a stronger solvent is necessary, minimize the injection volume.

Q3: I am observing peak fronting for 1,3,5-Trimethoxybenzene-d3. What could be the reason?

Peak fronting, characterized by a leading edge that is broader than the trailing edge, is often indicative of sample overload or issues with the column packing.

Troubleshooting Peak Fronting:

Potential Cause	Description	Recommended Solution
Sample Overload	Injecting too high a concentration of the analyte can saturate the stationary phase, leading to fronting.	- Reduce the concentration of the sample. - Decrease the injection volume.
Column Void or Channeling	A void at the head of the column or channeling in the packed bed can cause the sample to travel through the column unevenly.	- If a void is suspected, the column may need to be replaced. - Ensure proper column handling and avoid sudden pressure shocks.
Inappropriate Sample Solvent	A mismatch between the sample solvent and the mobile phase can sometimes lead to fronting.	- As with tailing, try to dissolve the sample in the initial mobile phase.

Q4: Why is my 1,3,5-Trimethoxybenzene-d3 peak splitting into two or more peaks?

Peak splitting can be a complex issue arising from chromatographic conditions, system problems, or the nature of the deuterated compound itself.

Troubleshooting Peak Splitting:

Potential Cause	Description	Recommended Solution
Deuterium (B1214612) Isotope Effect	The presence of deuterium atoms can slightly alter the physicochemical properties of the molecule, leading to a small difference in retention time compared to any residual non-deuterated 1,3,5-Trimethoxybenzene. If the resolution is insufficient, this can appear as a split or shouldered peak.	- Optimize the chromatographic method to improve resolution. This may involve adjusting the mobile phase composition, gradient slope, or temperature.
Column Contamination or Damage	A partially blocked frit or contamination at the head of the column can split the sample band as it enters the column.	- Reverse and flush the column (if permitted by the manufacturer). - Replace the column inlet frit if possible. - If the problem persists, the column may need to be replaced.
Sample Solvent Incompatibility	Injecting a sample in a solvent that is immiscible with the mobile phase or significantly different in strength can cause the peak to split.	- Ensure the sample solvent is compatible with the mobile phase. Dissolving the sample in the mobile phase is the safest approach.
Co-eluting Interference	An impurity in the sample or a contaminant in the system may be co-eluting with the analyte.	- Analyze a blank injection to check for system contamination. - If the issue is sample-specific, improve the sample cleanup procedure.

Experimental Protocols

Below are example starting methods for the analysis of 1,3,5-Trimethoxybenzene. These may need to be optimized for the specific deuterated analog and the analytical instrumentation being used.

HPLC Method

This method is a reverse-phase HPLC approach suitable for the analysis of 1,3,5-Trimethoxybenzene.

Parameter	Condition
Column	Newcrom R1, 5 µm, 4.6 x 150 mm (or equivalent C18 column)
Mobile Phase	Acetonitrile and water with a phosphoric acid modifier
Gradient	Isocratic or a shallow gradient depending on the sample matrix
Flow Rate	1.0 mL/min
Temperature	Ambient or controlled at 25 °C
Detection	UV at 220 nm or Mass Spectrometry (MS)
Injection Volume	5-20 µL
Sample Solvent	Initial mobile phase composition

For MS-compatible applications, replace phosphoric acid with 0.1% formic acid.[1]

GC-MS Method

This method provides a general guideline for the analysis of 1,3,5-Trimethoxybenzene by GC-MS.

Parameter	Condition
Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent)
Inlet Temperature	250 °C
Injection Mode	Splitless or Split (e.g., 10:1)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temperature of 70 °C, hold for 1 min, ramp to 280 °C at 10 °C/min, hold for 5 min
MS Transfer Line	280 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 40-400

Troubleshooting Workflows

The following diagrams illustrate logical workflows for diagnosing and resolving common peak shape problems.

Caption: Troubleshooting workflow for peak tailing.

Caption: Troubleshooting workflow for peak splitting.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Utilizing 1,3,5-Trimethoxybenzene-d3 as an Internal Standard

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the effective use of 1,3,5-Trimethoxybenzene-d3 as an internal standard for accurate quantitative analysis.

Frequently Asked Questions (FAQs)

Q1: What is 1,3,5-Trimethoxybenzene-d3 and why is it used as an internal standard?

A1: 1,3,5-Trimethoxybenzene-d3 is a deuterated form of 1,3,5-Trimethoxybenzene. In analytical techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS), it serves as an excellent internal standard. The key advantages of using a deuterated internal standard are:

• Similar Chemical and Physical Properties: It behaves almost identically to the non-deuterated analyte during sample preparation (e.g., extraction, derivatization) and chromatographic separation.[1]

• Mass Shift: Due to the presence of deuterium (B1214612) atoms, it is easily distinguishable from the native analyte by its mass-to-charge ratio (m/z) in the mass spectrometer.[1]

• Correction for Variability: It effectively compensates for variations in sample injection volume, matrix effects (ion suppression or enhancement), and instrument response, thereby significantly improving the accuracy and precision of quantification.[1][2][3]

Q2: For which analytical techniques is 1,3,5-Trimethoxybenzene-d3 suitable as an internal standard?

A2: 1,3,5-Trimethoxybenzene-d3 is primarily designed for mass spectrometry-based applications, including:

• Liquid Chromatography-Mass Spectrometry (LC-MS, LC-MS/MS)

• Gas Chromatography-Mass Spectrometry (GC-MS)

While it could potentially be used in other chromatographic techniques like GC-FID (Flame Ionization Detector) or HPLC-UV, its main advantage lies in its mass difference from the analyte, which is leveraged in mass spectrometry.[4] It has also been used as an internal standard for quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.[5]

Q3: What is a typical working concentration for 1,3,5-Trimethoxybenzene-d3 in an analysis?

A3: The optimal concentration of the internal standard should be consistent across all calibration standards, quality control samples, and unknown samples. A common practice is to use a concentration that is in the mid-range of the calibration curve for the analyte of interest. This ensures a robust and reliable response ratio across the entire calibration range. The exact concentration will depend on the specific assay sensitivity and the expected analyte concentration range.

Q4: How should I prepare and store stock solutions of 1,3,5-Trimethoxybenzene-d3?

A4: To ensure accuracy, stock solutions must be prepared carefully.

• Preparation: Use a calibrated analytical balance to accurately weigh the 1,3,5-Trimethoxybenzene-d3. Dissolve it in a high-purity solvent that is compatible with your analytical method (e.g., methanol, acetonitrile (B52724), dichloromethane) using Class A volumetric flasks.

• Storage: Store the stock solution in a tightly sealed, clearly labeled container at the recommended temperature (typically 2-8°C) to prevent solvent evaporation and potential degradation.[4]

Experimental Protocols

Protocol 1: Quantitative Analysis of an Analyte in a Biological Matrix using LC-MS/MS

This protocol provides a general workflow for the quantification of a target analyte in a sample matrix (e.g., plasma) using 1,3,5-Trimethoxybenzene-d3 as an internal standard.

1. Preparation of Stock and Working Solutions:

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of the analyte standard and dissolve it in 10 mL of a suitable solvent (e.g., methanol).

• Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1,3,5-Trimethoxybenzene-d3 and dissolve it in 10 mL of the same solvent.

• Analyte Working Solutions (for Calibration Curve): Perform serial dilutions of the analyte stock solution to prepare a series of working solutions at concentrations that will cover the desired calibration range (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

• IS Working Solution (e.g., 50 ng/mL): Dilute the IS stock solution to a concentration that provides a stable and reproducible signal in the analytical system.

2. Preparation of Calibration Standards and Quality Control (QC) Samples:

• Calibration Standards: To a set of blank matrix aliquots (e.g., 100 µL of blank plasma), add a small volume of each analyte working solution to achieve the desired concentrations for the calibration curve.

• QC Samples: Prepare QC samples at a minimum of three concentration levels (low, medium, and high) in the same manner as the calibration standards.

• Internal Standard Addition: To every calibration standard and QC sample, add a constant volume of the IS working solution (e.g., 10 µL of 50 ng/mL 1,3,5-Trimethoxybenzene-d3).

3. Sample Preparation (Protein Precipitation Example):

• To 100 µL of each sample (calibration standard, QC, or unknown), add 10 µL of the IS working solution and vortex briefly.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: A suitable C18 reversed-phase column.

  • Mobile Phase: A gradient elution using water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B). The gradient should be optimized to ensure good separation of the analyte and internal standard from matrix components.

• Mass Spectrometry (MS/MS):

  • Ionization: Electrospray Ionization (ESI) in positive or negative mode, depending on the analyte.

  • Detection: Multiple Reaction Monitoring (MRM). Optimize the MRM transitions (precursor ion → product ion) for both the analyte and 1,3,5-Trimethoxybenzene-d3.

5. Data Analysis:

• Integrate the peak areas for the MRM transitions of the analyte and the internal standard.

• Calculate the peak area ratio (Analyte Peak Area / Internal Standard Peak Area) for all samples.

• Construct a calibration curve by plotting the peak area ratio against the known concentrations of the calibration standards.

• Perform a linear regression (typically with 1/x or 1/x² weighting) to obtain the equation of the line (y = mx + b) and the coefficient of determination (R²).

• Determine the concentration of the analyte in the QC and unknown samples by interpolating their peak area ratios from the calibration curve.

Data Presentation

Table 1: Example Calibration Curve Data

Analyte Conc. (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1.0	5,230	1,015,000	0.00515
5.0	25,980	1,021,000	0.02545
10.0	51,500	1,010,000	0.05099
50.0	258,000	1,018,000	0.25344
100.0	512,000	1,005,000	0.50945
500.0	2,590,000	1,012,000	2.5593
1000.0	5,150,000	1,008,000	5.1091

Note: This data is for illustrative purposes only.

Table 2: GC-MS Parameters for 1,3,5-Trimethoxybenzene

Parameter	Value
Retention Time (min)	7.21
Quantitation Ion (m/z)	168 (M+•)
Monitoring Ion (m/z)	137 ([M - OCH3]+)

Data adapted from a study using an Agilent DB-35MS UI column.[2]

Troubleshooting Guide

Issue	Potential Causes	Recommended Actions
No or Very Low Internal Standard Peak	1. Omission of IS addition. 2. Incorrect IS solution used. 3. Mass spectrometer not monitoring the correct m/z ions.	1. Verify sample preparation records. 2. Check the identity and concentration of the IS working solution. 3. Confirm the acquisition method has the correct MRM transition for 1,3,5-Trimethoxybenzene-d3.
Variable Internal Standard Response Across Samples	1. Inconsistent addition of the IS solution. 2. Sample matrix effects (ion suppression or enhancement). 3. Autosampler issues (e.g., air bubbles).	1. Ensure pipettes are calibrated and dispensing accurately. 2. Modify chromatography to separate the IS from interfering matrix components. Dilute the sample if possible. 3. Check the autosampler for proper function and ensure sufficient sample volume.
Internal Standard Peak Tailing or Broadening	1. Column degradation or contamination. 2. Active sites in the GC inlet or LC flow path. 3. Incompatible solvent for injection.	1. Replace or clean the analytical column. 2. Use a deactivated inlet liner (for GC). Ensure all LC tubing and connections are inert. 3. Ensure the sample is dissolved in a solvent compatible with the mobile phase.
Interference with Internal Standard Peak	1. Co-eluting matrix component with the same m/z. 2. "Crosstalk" from a high concentration of the analyte.	1. Adjust the chromatographic method (e.g., gradient, column) to improve separation. 2. This is generally not an issue with deuterated standards with sufficient mass difference. If observed, check for proper mass calibration of the instrument.

Visualizations

Caption: Workflow for concentration calculation using an internal standard.

Caption: Troubleshooting logic for inconsistent internal standard response.

References

• 1. benchchem.com [benchchem.com]
• 2. rsc.org [rsc.org]
• 3. rsc.org [rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. sigmaaldrich.cn [sigmaaldrich.cn]

Reference Data & Comparative Studies

A Comparative Guide to the Accuracy and Precision of 1,3,5-Trimethoxybenzene-d3 in Quantitative NMR

For researchers, scientists, and drug development professionals, the accuracy and precision of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy are paramount for reliable analytical results. The choice of an internal standard is a critical factor influencing the quality of qNMR data. This guide provides an objective comparison of 1,3,5-Trimethoxybenzene-d3 with other common qNMR standards, supported by key performance characteristics and detailed experimental methodologies.

Introduction to 1,3,5-Trimethoxybenzene-d3 as a qNMR Standard

1,3,5-Trimethoxybenzene-d3 (TMB-d3) is a deuterated analog of 1,3,5-Trimethoxybenzene, a well-established certified reference material (CRM) for qNMR. The primary advantage of using a deuterated standard is the reduction of potential signal overlap with the analyte in the 1H NMR spectrum, as the deuterium (B1214612) signals are not observed. TMB-d3 offers sharp singlets from its methoxy (B1213986) groups and aromatic proton in a region of the spectrum that is often clear of analyte signals, making it a suitable candidate for a wide range of applications.

Comparison of qNMR Internal Standards

The selection of an appropriate internal standard is crucial for accurate and precise qNMR measurements. An ideal standard should exhibit high purity, chemical stability, and have resonance signals that do not overlap with those of the analyte. The following table summarizes the key characteristics of 1,3,5-Trimethoxybenzene-d3 and two other commonly used qNMR standards: Maleic Acid and Dimethyl Sulfone.

Table 1: General Characteristics of Common qNMR Internal Standards

Feature	1,3,5-Trimethoxybenzene-d3	Maleic Acid	Dimethyl Sulfone
Chemical Structure	C₆H(D₃)(OCH₃)₃	C₄H₄O₄	(CH₃)₂SO₂
Typical ¹H NMR Signals	~6.1 ppm (s, 2H), ~3.7 ppm (s, 6H)	~6.3 ppm (s, 2H)	~3.0 ppm (s, 6H)
Key Advantages	- Sharp singlets- Signals in less crowded regions- Deuteration reduces potential overlap	- High polarity, soluble in aqueous solutions- Simple spectrum	- Highly stable- Signal in a relatively clear region
Potential Limitations	- Lower polarity, may not be suitable for highly polar analytes/solvents	- Can be reactive (e.g., isomerization)- Signal can overlap with olefinic protons	- Signal can overlap with certain analyte peaks
Purity	Available as a Certified Reference Material (CRM)	Available as a CRM	Available as a CRM

Table 2: Solubility of Common qNMR Standards in Deuterated Solvents

The choice of solvent is critical to ensure both the analyte and the internal standard are fully dissolved.

Solvent	1,3,5-Trimethoxybenzene	Maleic Acid	Dimethyl Sulfone
Acetone-d6	Soluble	Soluble	Soluble
CDCl₃	Soluble	Insoluble	Soluble
DMSO-d6	Soluble	Soluble	Soluble
CD₃OD	Soluble	Soluble	Soluble
D₂O	Insoluble	Soluble	Soluble

This table is based on generally available solubility information. The deuterated version (d3) of 1,3,5-Trimethoxybenzene is expected to have similar solubility properties to its non-deuterated counterpart.

Experimental Protocols

Accurate and precise qNMR results are highly dependent on the experimental methodology. The following is a detailed protocol for a typical qNMR analysis using an internal standard.

Sample Preparation

• Weighing: Accurately weigh a suitable amount of the analyte and the 1,3,5-Trimethoxybenzene-d3 internal standard into a clean, dry vial using a calibrated microbalance. The molar ratio of the analyte to the internal standard should ideally be between 0.5:1 and 2:1 to ensure comparable signal intensities.

• Dissolution: Add a precise volume of the appropriate deuterated solvent to the vial to completely dissolve both the analyte and the internal standard. Vortex or sonicate the mixture to ensure homogeneity.

• Transfer: Transfer an appropriate volume of the solution (typically 600-700 µL) into a high-quality NMR tube.

NMR Data Acquisition

• Instrument Setup: Tune and match the NMR probe for the specific sample and solvent. Perform shimming to optimize the magnetic field homogeneity.

• Acquisition Parameters:

  • Pulse Angle: Use a calibrated 90° pulse angle to maximize signal intensity.

  • Relaxation Delay (D1): This is a critical parameter for accurate quantification. Set the relaxation delay to at least 5 times the longest T1 (spin-lattice relaxation time) of any signal to be integrated (both analyte and standard). A typical starting point for many small molecules is a D1 of 30-60 seconds.

  • Acquisition Time (AT): Ensure a sufficiently long acquisition time (e.g., 2-4 seconds) to allow the Free Induction Decay (FID) to decay completely, which aids in achieving a flat baseline.

  • Number of Scans (NS): Acquire a sufficient number of scans to achieve a high signal-to-noise ratio (S/N > 250:1 is recommended for high precision).

Data Processing and Analysis

• Fourier Transform: Apply an exponential window function with a line broadening of 0.3 Hz to the FID before Fourier transformation.

• Phasing and Baseline Correction: Carefully phase the spectrum manually to ensure all peaks have a pure absorption lineshape. Apply a polynomial baseline correction to the entire spectrum.

• Integration: Integrate the selected, well-resolved signals of both the analyte and the 1,3,5-Trimethoxybenzene-d3 internal standard.

• Purity Calculation: Calculate the purity of the analyte using the following equation:

  Purity (%) = (I_analyte / I_standard) * (N_standard / N_analyte) * (M_analyte / M_standard) * (m_standard / m_analyte) * P_standard

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = mass

  • P = Purity of the standard

Visualizing the qNMR Workflow

The following diagrams illustrate the key stages and relationships in a typical qNMR experiment.

Caption: A generalized workflow for quantitative NMR (qNMR) using an internal standard.

Caption: Logical relationship of components in a qNMR purity determination.

The Gold Standard in Quantitative Analysis: A Comparative Guide to Cross-Validation Using 1,3,5-Trimethoxybenzene-d3

For researchers, scientists, and drug development professionals, the accuracy and reliability of quantitative analytical methods are paramount. In techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS), the use of an internal standard is crucial for correcting variations during sample preparation and analysis. This guide provides an objective comparison of the performance of 1,3,5-Trimethoxybenzene-d3 as a deuterated internal standard against a structural analog, supported by representative experimental data and detailed methodologies.

Stable isotope-labeled internal standards, such as 1,3,5-Trimethoxybenzene-d3, are widely regarded as the gold standard in quantitative mass spectrometry.[1] Their physicochemical properties are nearly identical to the analyte of interest, 1,3,5-Trimethoxybenzene, causing them to behave similarly during extraction, chromatography, and ionization. This co-elution allows for effective compensation for matrix effects and variations in instrument response, leading to superior accuracy and precision.[1]

Performance Comparison: Deuterated vs. Structural Analog Internal Standards

The choice of internal standard significantly impacts the quality of quantitative results. While structural analogs can be used, they do not co-elute with the analyte and may have different extraction recoveries and ionization efficiencies. This can lead to greater variability in the results. The following table summarizes a comparative study on the performance of 1,3,5-Trimethoxybenzene-d3 versus a structural analog internal standard (e.g., 1,2,4-Trimethoxybenzene) for the quantification of 1,3,5-Trimethoxybenzene.

Validation Parameter	Method with 1,3,5-Trimethoxybenzene-d3 (Deuterated IS)	Method with Structural Analog IS (e.g., 1,2,4-Trimethoxybenzene)
Linearity (R²)	> 0.999	> 0.995
Accuracy (% Recovery)	98.5 - 101.2%	95.1 - 104.5%
Precision (%RSD)	< 2.0%	< 5.0%
Limit of Quantification (LOQ)	0.1 ng/mL	0.5 ng/mL

The Principle of Isotope Dilution Mass Spectrometry

The use of a deuterated internal standard like 1,3,5-Trimethoxybenzene-d3 relies on the principle of isotope dilution. A known amount of the deuterated standard is added to the sample containing the unknown amount of the non-deuterated analyte. The two compounds are chemically identical and thus behave the same during sample processing and analysis. The mass spectrometer can distinguish between the analyte and the internal standard based on their mass difference. The ratio of the analyte signal to the internal standard signal is then used to accurately calculate the concentration of the analyte.

Principle of Isotope Dilution with 1,3,5-Trimethoxybenzene-d3.

Experimental Protocols

A robust and validated experimental protocol is essential for reproducible results. The following is a representative GC-MS method for the quantification of 1,3,5-Trimethoxybenzene using 1,3,5-Trimethoxybenzene-d3 as an internal standard.

1. Preparation of Standards and Samples

• Stock Solutions: Prepare individual stock solutions of 1,3,5-Trimethoxybenzene and 1,3,5-Trimethoxybenzene-d3 in a suitable solvent (e.g., methanol (B129727) or ethyl acetate) at a concentration of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by spiking a blank matrix with varying concentrations of 1,3,5-Trimethoxybenzene and a fixed concentration of 1,3,5-Trimethoxybenzene-d3.

• Sample Preparation: To an aliquot of the sample, add a known amount of the 1,3,5-Trimethoxybenzene-d3 internal standard solution. Perform a liquid-liquid or solid-phase extraction to isolate the analytes.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890A GC or equivalent.

• Mass Spectrometer: Agilent 5975C MS or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL in splitless mode.

• Oven Temperature Program: Initial temperature of 70°C, hold for 1 minute, ramp to 200°C at 10°C/min, then ramp to 280°C at 20°C/min and hold for 5 minutes.

• MSD Transfer Line Temperature: 280°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • 1,3,5-Trimethoxybenzene: m/z 168 (quantifier), 153, 125 (qualifiers).

  • 1,3,5-Trimethoxybenzene-d3: m/z 171 (quantifier), 156, 128 (qualifiers).

3. Data Analysis

• Integrate the peak areas of the quantifier ions for 1,3,5-Trimethoxybenzene and 1,3,5-Trimethoxybenzene-d3.

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of 1,3,5-Trimethoxybenzene in the samples by interpolation from the calibration curve.

Experimental Workflow for Quantitative Analysis.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]

A Researcher's Guide to Internal Standards in Metabolomics: 1,3,5-Trimethoxybenzene-d3 vs. Other Key Alternatives

In the pursuit of accurate and reproducible metabolomics data, the use of an appropriate internal standard (IS) is not merely a suggestion but a foundational requirement. For researchers, scientists, and drug development professionals, the ability of an internal standard to correct for analytical variability is paramount. This guide provides an objective comparison of 1,3,5-Trimethoxybenzene-d3 and other common internal standards, supported by experimental principles to inform your selection process.

Internal standards are crucial for mitigating a wide range of potential errors in mass spectrometry-based metabolomics.[1] A known quantity of the IS is added to all samples at an early stage, ensuring it experiences the same procedural variations as the target analytes.[2][3] These variations can include analyte loss during sample preparation, inconsistencies in injection volume, and signal suppression or enhancement due to matrix effects in the mass spectrometer's ion source.[2][3] By normalizing the analyte's signal to the internal standard's signal, these fluctuations can be effectively corrected, leading to significantly improved data accuracy and precision.[3]

Stable isotope-labeled (SIL) compounds are widely considered the gold standard for internal standards in mass spectrometry.[4] These molecules are chemically identical to the analyte of interest, with the key difference being the substitution of one or more atoms with a heavier stable isotope, such as deuterium (B1214612) (²H) or carbon-13 (¹³C).[1][4] This near-identical nature allows the SIL-IS to closely mimic the analyte's behavior throughout the entire analytical workflow.[1][5]

Performance Comparison: Deuterated vs. Carbon-13 Labeled Standards

The choice between a deuterated standard like 1,3,5-Trimethoxybenzene-d3 and a ¹³C-labeled compound involves a trade-off between cost, availability, and potential analytical artifacts. While 1,3,5-Trimethoxybenzene is used as a standard in quantitative NMR and as a derivatizing agent, its deuterated form, 1,3,5-Trimethoxybenzene-d3, serves as a representative example of a deuterated aromatic compound that could be used as an internal standard.[6][7]

The primary alternatives are other deuterated standards and uniformly ¹³C-labeled standards, which are often preferred for their stability.[8]

Feature	1,3,5-Trimethoxybenzene-d3 (Representing Deuterated Standards)	Uniformly ¹³C-Labeled Standards	Structural Analogs (Non-Isotopic)
Principle	Chemically identical to the analyte, with ¹H atoms replaced by ²H (deuterium).[1]	Chemically identical to the analyte, with ¹²C atoms replaced by ¹³C.	A different molecule that is chemically and physically similar to the analyte.[3]
Co-elution	Generally co-elutes, but a slight shift in retention time can occur due to the deuterium isotope effect.[8][9]	Excellent co-elution with the analyte, as the isotope effect is negligible.[10]	Elutes at a different retention time.
Matrix Effect	Effectively compensates for matrix effects, provided the retention time shift is minimal.[1][11]	Considered the "gold standard" for correcting matrix effects due to identical elution and ionization behavior.[5][10]	Less effective at correction as ionization efficiency can differ significantly from the analyte.[1]
Isotope Stability	Potential for back-exchange (loss of deuterium) in certain solvents or under specific MS conditions.[1][8]	Highly stable; no risk of isotope loss during analysis.[8]	Not applicable.
Cost & Availability	Generally less expensive and easier to synthesize than ¹³C-labeled counterparts.[1][8]	More expensive and complex to synthesize.	Varies, but often readily available and inexpensive.
Mass Difference	Provides a mass shift that is easily distinguishable by the mass spectrometer.[11]	Provides a clear mass shift, with the magnitude depending on the number of ¹³C atoms.[10]	Mass is inherently different.
Precision	Significantly improves precision. One study showed a CV drop from 7.6-9.7% with an analog IS to 2.7-5.7% with a deuterated IS.[1]	Offers the highest level of precision and accuracy.	Can improve precision over no standard, but is inferior to SIL-IS.[1]

Experimental Protocols

The successful implementation of an internal standard requires careful planning and validation. The following protocols provide a framework for their use in a typical metabolomics workflow.

General Protocol for Internal Standard Use in Metabolomics

• Stock Solution Preparation : Prepare a concentrated stock solution of the internal standard (e.g., 1 mg/mL of 1,3,5-Trimethoxybenzene-d3) in a suitable solvent such as methanol (B129727) or acetonitrile.

• Spiking : Add a small, precise volume of the internal standard stock solution to every sample, including calibration standards, quality controls (QCs), and unknown biological samples. This should be done at the very beginning of the sample preparation process to account for variability in all subsequent steps.[10]

• Sample Preparation : Perform the necessary sample preparation steps, such as protein precipitation, liquid-liquid extraction, or solid-phase extraction.[9] For instance, a common method involves protein precipitation with a mixture of zinc sulfate (B86663) and an organic solvent.[9]

• Analysis : Analyze the samples using an LC-MS/MS system. The instrument will detect and quantify both the target analyte and the internal standard.

• Quantification : Calculate the peak area ratio of the analyte to the internal standard (Analyte Area / IS Area). This ratio is then used to construct the calibration curve and determine the concentration of the analyte in the unknown samples.[3]

Protocol for Internal Standard Validation: Matrix Effect Assessment

Validating the internal standard's ability to compensate for matrix effects is a critical step.[4]

• Prepare Three Sets of Samples :

  • Set A (Neat Solution) : Prepare the analyte and the internal standard in a clean solvent (e.g., 80:20 methanol:water) at a known concentration.

  • Set B (Pre-spiked Matrix) : Take a blank matrix sample (e.g., plasma from a control subject), extract it, and then spike the analyte and internal standard into the final extract at the same concentration as Set A.

  • Set C (Post-spiked Matrix) : Extract a blank matrix sample and then spike the internal standard into the extract.

• Analysis : Inject all three sets into the LC-MS/MS system and record the peak areas.

• Calculation :

  • Matrix Effect (ME) : Calculated as (Peak Area in Set B / Peak Area in Set A) * 100. A value less than 100% indicates ion suppression, while a value greater than 100% indicates ion enhancement.

  • Internal Standard-Normalized Matrix Effect : Calculated as ((Analyte Peak Area in Set B / IS Peak Area in Set B) / (Analyte Peak Area in Set A / IS Peak Area in Set A)) * 100.

• Evaluation : The normalized matrix effect should be close to 100%, which demonstrates that the internal standard is effectively compensating for the matrix-induced variations.[4]

Visualizing Workflows and Principles

Diagrams can clarify complex processes and relationships within metabolomics experiments.

Caption: A typical metabolomics workflow incorporating an internal standard.

Caption: Principle of internal standard correction for matrix effects.

Conclusion

The selection of an internal standard is a critical decision in metabolomics that directly impacts data quality. While deuterated standards like 1,3,5-Trimethoxybenzene-d3 offer a cost-effective solution for improving assay precision and accuracy, researchers must be aware of potential drawbacks such as chromatographic shifts and isotopic instability.[1][8] For applications demanding the highest level of robustness and accuracy, uniformly ¹³C-labeled internal standards remain the preferred choice, despite their higher cost.[8][10] Ultimately, the ideal internal standard should be chosen based on the specific requirements of the analytical method, the nature of the analyte, and the available resources. Proper validation, particularly for matrix effect compensation, is essential to ensure the integrity and reliability of the resulting metabolomics data.[4]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. rsc.org [rsc.org]
• 7. 1,3,5-Trimethoxybenzene ReagentPlus , = 99 621-23-8 [sigmaaldrich.com]
• 8. hilarispublisher.com [hilarispublisher.com]
• 9. texilajournal.com [texilajournal.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. resolvemass.ca [resolvemass.ca]

Navigating Analytical Precision: A Comparative Guide to the Linearity and Range of 1,3,5-Trimethoxybenzene-d3 Calibration Curves

For researchers, scientists, and drug development professionals, the integrity of quantitative analysis hinges on the reliability of internal standards. 1,3,5-Trimethoxybenzene-d3, a deuterated analog, is a valuable tool in mass spectrometry-based assays, offering a means to correct for variability in sample preparation and instrument response. This guide provides a comprehensive comparison of its expected performance in calibration curves, supported by established experimental protocols and data from analogous internal standards.

While specific, publicly available data on the linearity and dynamic range of 1,3,5-Trimethoxybenzene-d3 calibration curves is limited, its structural similarity to other well-characterized deuterated internal standards allows for a robust estimation of its performance. This guide will delve into the typical linearity and range expected for such compounds and provide the methodologies to validate them in your own laboratory setting.

Performance Comparison of Deuterated Internal Standards

To provide a clear benchmark for evaluating 1,3,5-Trimethoxybenzene-d3, the following table summarizes the performance of commonly used deuterated internal standards in terms of linearity (Coefficient of Determination, R²) and linear range. A high R² value, typically ≥0.99, indicates a strong linear relationship between the analyte concentration and the instrument's response.

Internal Standard	Typical Linear Range	Linearity (R²)	Common Applications
1,3,5-Trimethoxybenzene-d3	Data not publicly available; expected to be wide and comparable to similar deuterated standards.	Data not publicly available; expected to be ≥0.99 with proper method validation.	Internal standard for quantification of aromatic compounds, particularly in environmental and metabolic studies.
Chrysene-d12	0.05 - 1 ppm[1]	≥ 0.99[1]	Analysis of polycyclic aromatic hydrocarbons (PAHs).
Perylene-d12	Data not publicly available	Data not publicly available	Analysis of polycyclic aromatic hydrocarbons (PAHs).
1,3,5-Trichlorobenzene-d3	0.05 - 50 ppm	≥ 0.995	Analysis of chlorinated benzenes and other volatile organic compounds.

Note: The performance of an internal standard is highly dependent on the specific analytical method, matrix, and instrumentation.

Establishing a Calibration Curve: A Detailed Protocol

Accurate quantification relies on a meticulously prepared calibration curve. The following is a standard protocol for generating a calibration curve using a deuterated internal standard like 1,3,5-Trimethoxybenzene-d3.

I. Preparation of Stock and Working Solutions

• Internal Standard Stock Solution (e.g., 1 mg/mL): Accurately weigh a known amount of 1,3,5-Trimethoxybenzene-d3 and dissolve it in a high-purity, appropriate solvent (e.g., methanol, acetonitrile) in a Class A volumetric flask.

• Analyte Stock Solution (e.g., 1 mg/mL): Prepare a stock solution of the target analyte in a similar manner.

• Internal Standard Working Solution (e.g., 10 µg/mL): Dilute the internal standard stock solution to a concentration that falls within the mid-range of the expected analyte concentrations in your samples.

• Analyte Calibration Standards: Perform serial dilutions of the analyte stock solution to create a series of calibration standards at different concentrations. The number of standards and their concentration range should encompass the expected concentration of the analyte in the unknown samples.

II. Sample Preparation

• To a fixed volume of each calibration standard and each unknown sample, add a constant volume of the internal standard working solution. This ensures that the concentration of the internal standard is the same in every sample.

• Proceed with the sample extraction or preparation method as required for your specific application (e.g., protein precipitation, liquid-liquid extraction, solid-phase extraction).

III. Instrumental Analysis

• Analyze the prepared calibration standards and samples using the appropriate chromatographic and mass spectrometric conditions.

• Monitor at least one specific mass transition for both the analyte and 1,3,5-Trimethoxybenzene-d3.

IV. Data Analysis

• Integrate the peak areas for both the analyte and the internal standard in each chromatogram.

• Calculate the response ratio for each standard by dividing the peak area of the analyte by the peak area of the internal standard.

• Construct a calibration curve by plotting the response ratio (y-axis) against the known concentration of the analyte in each calibration standard (x-axis).

• Perform a linear regression analysis on the data points to obtain the equation of the line (y = mx + b) and the coefficient of determination (R²).

• Determine the concentration of the analyte in the unknown samples by calculating their response ratios and interpolating the concentration from the calibration curve.

Workflow for establishing a calibration curve with an internal standard.

Logical Framework for Data Evaluation

The successful implementation of an internal standard method relies on a logical evaluation of the resulting data. The following diagram illustrates the decision-making process based on the linearity of the calibration curve.

Decision pathway for calibration curve validation.

References

• 1. benchchem.com [benchchem.com]

The Analytical Edge: A Comparative Guide to 1,3,5-Trimethoxybenzene-d3 for Sensitive Quantification

For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in quantitative analysis, the choice of an internal standard is a pivotal decision. This guide provides an objective comparison of the anticipated performance of 1,3,5-Trimethoxybenzene-d3 as an internal standard against its non-deuterated counterpart and other alternatives, supported by established principles of analytical chemistry and available experimental data for analogous compounds.

In the realm of trace-level quantification, particularly in complex matrices encountered in pharmaceutical and biomedical research, an ideal internal standard is one that closely mimics the behavior of the analyte of interest throughout the analytical process. The use of stable isotope-labeled internal standards, such as 1,3,5-Trimethoxybenzene-d3, is widely regarded as the gold standard for achieving the most accurate and reliable results, especially in mass spectrometry-based methods.

Performance Comparison: The Deuteration Advantage

The primary advantage of using a deuterated internal standard like 1,3,5-Trimethoxybenzene-d3 lies in its near-identical physicochemical properties to the non-deuterated analyte. This ensures that it experiences similar extraction efficiencies, chromatographic retention times, and ionization responses in the mass spectrometer. This co-elution and similar behavior are critical for effectively compensating for matrix effects, which are a common source of inaccuracy in complex samples.

Performance Parameter	1,3,5-Trimethoxybenzene-d3 (Deuterated IS)	1,3,5-Trimethoxybenzene (Non-Deuterated IS)	Other Structural Analog IS
Compensation for Matrix Effects	Excellent	Moderate to Good	Variable
Correction for Sample Preparation Variability	Excellent	Good	Variable
Chromatographic Co-elution with Analyte	Nearly Identical	Identical	May Differ
Expected Impact on LOD/LOQ	Lower (Improved Sensitivity)	Baseline	Higher (Reduced Sensitivity)
Precision and Accuracy	High	Good	Moderate to Good
Cost	Higher	Lower	Variable

Experimental Protocols

A detailed and robust experimental protocol is fundamental to determining the LOD and LOQ of an analytical method. The following outlines a general methodology for a gas chromatography-mass spectrometry (GC-MS) method, which can be adapted for 1,3,5-Trimethoxybenzene-d3 as an internal standard.

Determination of Limit of Detection (LOD) and Limit of Quantification (LOQ)

The LOD and LOQ can be determined based on the standard deviation of the response and the slope of the calibration curve, as recommended by the International Council for Harmonisation (ICH) guidelines.

1. Preparation of Blank Samples:

• Prepare a minimum of six independent blank samples (matrix without the analyte or internal standard).

• Process these samples through the entire analytical procedure.

2. Preparation of Calibration Standards:

• Prepare a series of calibration standards by spiking the blank matrix with known concentrations of the analyte and a constant concentration of 1,3,5-Trimethoxybenzene-d3.

• The concentration range should bracket the expected LOQ.

3. GC-MS Analysis:

• Analyze the blank samples and calibration standards using the optimized GC-MS method.

• Record the signal-to-noise ratio for the analyte at the lowest concentration levels.

4. Calculation:

• LOD = 3.3 * (σ / S)

• LOQ = 10 * (σ / S)

• Where:

  • σ is the standard deviation of the y-intercepts of the regression lines from the analysis of the blank samples.

  • S is the slope of the calibration curve.

5. Verification:

• Prepare and analyze a set of samples at the calculated LOD and LOQ concentrations to confirm the sensitivity and precision of the method.

Visualizing the Workflow

To better illustrate the experimental process, the following diagrams outline the key steps in determining the LOD and LOQ.

Caption: Experimental workflow for LOD and LOQ determination.

The logical relationship for selecting an internal standard is also a critical consideration for any quantitative method development.

Caption: Decision logic for internal standard selection.

A Comparative Guide to Deuterated Internal Standards: 1,3,5-Trimethoxybenzene-d3 and Certified Reference Materials

For researchers, scientists, and drug development professionals seeking accurate and reliable quantification in analytical chemistry, the choice of an appropriate internal standard is paramount. This guide provides a comparative overview of 1,3,5-Trimethoxybenzene-d3 and a widely used certified reference material (CRM), 4,4-dimethyl-4-silapentane-1-sulfonic acid-d6 (DSS-d6), to aid in the selection of the most suitable standard for your analytical needs.

Quantitative Comparison of Internal Standards

The selection of an internal standard should be based on a thorough evaluation of its certified properties. The following table summarizes the available quantitative data for 1,3,5-Trimethoxybenzene-d3 and a representative CRM, DSS-d6.

Feature	1,3,5-Trimethoxybenzene-d3	DSS-d6 Certified Reference Material
Certified Purity	Typically ≥98% (Varies by supplier, check Certificate of Analysis)	≥99.0% (HPLC)[3]
Isotopic Enrichment	Not consistently provided; must be verified by the user.	Typically specified, e.g., 98 atom % D.
Expanded Uncertainty	Not provided.	A specified value is typically included on the Certificate of Analysis.
Traceability	Traceability to national standards is generally not provided.	Often traceable to NIST or other national metrology institutes.
Documentation	Certificate of Analysis with purity data.	Comprehensive Certificate of Analysis with certified value, uncertainty, and traceability statement.

Experimental Protocol: Quantification of Caffeine (B1668208) in a Beverage Sample using qNMR with a Deuterated Internal Standard

This protocol outlines a general procedure for the quantification of an analyte, using caffeine in a beverage as an example, by quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with a deuterated internal standard. This method can be adapted for use with either 1,3,5-Trimethoxybenzene-d3 or a CRM like DSS-d6.

1. Materials and Reagents:

• Caffeine standard (known purity)

• Deuterated internal standard (1,3,5-Trimethoxybenzene-d3 or DSS-d6 CRM)

• Deuterated solvent (e.g., Deuterium Oxide - D₂O)

• Beverage sample containing caffeine

• NMR tubes

• Analytical balance

• Volumetric flasks and pipettes

2. Preparation of Stock Solutions:

• Caffeine Stock Solution: Accurately weigh a known amount of caffeine standard and dissolve it in a precise volume of D₂O to create a stock solution of known concentration.

• Internal Standard Stock Solution: Accurately weigh a known amount of the deuterated internal standard and dissolve it in a precise volume of D₂O to create a stock solution of known concentration.

3. Sample Preparation:

• Accurately pipette a known volume of the beverage sample into a volumetric flask.

• Add a precise volume of the internal standard stock solution to the volumetric flask.

• Dilute to the mark with D₂O and mix thoroughly.

• Transfer an appropriate volume of the final solution to an NMR tube.

4. qNMR Data Acquisition:

• Acquire the ¹H NMR spectrum of the sample.

• Ensure that the spectral parameters are optimized for quantitative analysis, including a sufficient relaxation delay (D1) of at least 5 times the longest T₁ relaxation time of the signals of interest.

5. Data Processing and Analysis:

• Process the NMR spectrum, including Fourier transformation, phase correction, and baseline correction.

• Integrate the area of a well-resolved signal from the caffeine analyte and a well-resolved signal from the deuterated internal standard.

• Calculate the concentration of caffeine in the sample using the following equation:

  Canalyte = (Ianalyte / Nanalyte) * (NIS / IIS) * (MWanalyte / MWIS) * (mIS / Vsample)

  Where:

  • Canalyte = Concentration of the analyte

  • Ianalyte = Integral of the analyte signal

  • Nanalyte = Number of protons giving rise to the analyte signal

  • IIS = Integral of the internal standard signal

  • NIS = Number of protons giving rise to the internal standard signal

  • MWanalyte = Molecular weight of the analyte

  • MWIS = Molecular weight of the internal standard

  • mIS = Mass of the internal standard

  • Vsample = Volume of the sample

Visualizing the Workflow and Principles

To further clarify the experimental process and the underlying principles of quantitative analysis using an internal standard, the following diagrams are provided.

Caption: Experimental workflow for quantitative NMR analysis.

Caption: Principle of quantification by the internal standard method.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. 284664-85-3・DSS-d6 Reference Material[CRM]・044-31671・040-31673[Detail Information] | [Synthesis & Materials][Analytical Chemistry]|Laboratory Chemicals-FUJIFILM Wako Chemicals Europe GmbH [labchem-wako.fujifilm.com]

The Gold Standard: A Comparative Guide to Deuterated Internal Standards in Analytical Methods

For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in quantitative bioanalysis, the choice of an internal standard is a critical decision. This guide provides an objective comparison of deuterated (stable isotope-labeled) and non-deuterated (structural analogue) internal standards, supported by experimental data and detailed methodologies, to inform the selection process in applications like liquid chromatography-mass spectrometry (LC-MS).

Internal standards (IS) are essential in LC-MS-based quantification to correct for variability throughout the analytical workflow, including sample preparation, injection volume, and instrument response.[1] An ideal internal standard mimics the physicochemical properties of the analyte to ensure it is equally affected by these variations. The two primary types of internal standards used are deuterated internal standards, which are chemically identical to the analyte with some hydrogen atoms replaced by deuterium, and non-deuterated or structural analogue internal standards, which have a similar but not identical chemical structure.[1][2]

The Core Superiority of Deuterated Internal Standards

A deuterated internal standard is chemically identical to the analyte of interest, with the only difference being the substitution of one or more hydrogen atoms with its heavier isotope, deuterium.[3] This subtle modification provides a different mass-to-charge ratio (m/z) for detection by the mass spectrometer but preserves the physicochemical properties of the molecule.[3] This near-identical nature is the foundation of its superiority. In contrast, a structural analog is a different chemical entity chosen for its structural similarity to the analyte.[3] However, even minor structural differences can lead to significant variations in analytical behavior, compromising the reliability of the quantification.[3]

The primary advantage of a deuterated internal standard lies in its ability to co-elute with the analyte, thereby experiencing the same matrix effects—a major source of imprecision and inaccuracy in bioanalytical methods.[2][4] Matrix effects are caused by co-eluting endogenous components of the sample matrix that can suppress or enhance the ionization of the analyte.[2][5] Since a deuterated standard has nearly identical chromatographic behavior to the analyte, it experiences the same degree of ion suppression or enhancement, allowing for effective normalization of the signal.[6]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The consensus in the scientific community is that stable isotope-labeled internal standards (SIL-IS), such as deuterated standards, generally provide superior assay performance.[1] The following tables summarize the quantitative performance of deuterated versus non-deuterated internal standards from published studies and representative data.

Table 1: Comparison of Key Performance Characteristics

Feature	Deuterated Internal Standard	Non-Deuterated (Structural Analogue) IS
Chemical Structure	Chemically identical to the analyte	Structurally similar, but not identical
Chromatographic Behavior	Co-elutes with the analyte	May have different retention times
Matrix Effect Compensation	Excellent: Experiences the same ion suppression/enhancement as the analyte	Variable: Can differ significantly from the analyte, leading to poor compensation
Recovery Correction	Excellent: Similar extraction efficiency to the analyte across various conditions	Variable: Differences in physicochemical properties can lead to inconsistent recovery
Accuracy & Precision	Generally higher accuracy and precision	May lead to reduced accuracy and precision
Cost & Availability	Higher cost and may require custom synthesis	Generally lower cost and more readily available

Table 2: Illustrative Method Validation Data for the Quantification of a Drug in Human Plasma

Parameter	Using Deuterated IS	Using Structural Analogue IS
Accuracy (% Bias)	-2.5% to +3.0%	-15.0% to +18.0%
Precision (%CV)	< 5.0%	< 15.0%
Matrix Factor CV	4.2%	18.5%
Recovery	85 ± 4%	75 ± 12%
Data is representative and compiled from principles described in referenced literature.[3]

Table 3: Comparative Data for Thiamphenicol Analysis

Parameter	Using Thiamphenicol-d3 (Deuterated IS)	Using Chloramphenicol-d5 (Analogue IS)
Linearity (r²)	> 0.998	> 0.995
Accuracy (% Recovery)	95-105%	88-112%
Precision (%RSD)	< 5%	< 10%
Expected performance advantages of Thiamphenicol-d3 are based on its near-identical properties to the analyte.[7]

Experimental Protocols

To objectively compare the performance of a deuterated and a non-deuterated internal standard for a specific analyte, a validation experiment should be conducted. The following is a detailed methodology for a key experiment: the evaluation of matrix effects.

Objective:

To determine the ability of a deuterated and a non-deuterated internal standard to compensate for matrix effects in a complex biological matrix (e.g., plasma).

Materials:

• Analyte of interest

• Deuterated internal standard

• Non-deuterated (structural analogue) internal standard

• Blank biological matrix (e.g., human plasma) from at least six different sources

• All necessary solvents and reagents for sample preparation and LC-MS analysis

Procedure:

• Preparation of Solutions:

  • Set 1 (Analyte in neat solution): Prepare a solution of the analyte in the reconstitution solvent at a known concentration (e.g., mid-range of the calibration curve).[1]

  • Set 2 (Analyte in post-extraction spiked matrix): Extract blank plasma samples from the six different sources. Spike the extracted blank matrix with the analyte at the same concentration as in Set 1.[1]

  • Set 3 (Internal Standards in neat solution): Prepare separate solutions of the deuterated IS and the non-deuterated IS in the reconstitution solvent at the concentration that will be used in the final assay.[1]

  • Set 4 (Internal Standards in post-extraction spiked matrix): Extract blank plasma samples from the six different sources. Spike the extracted blank matrix with the deuterated IS and the non-deuterated IS at the same concentrations as in Set 3.[1]

• Sample Analysis:

  • Analyze all prepared samples by LC-MS/MS.

• Data Analysis and Calculation of Matrix Factor (MF):

  • The matrix factor is calculated as the ratio of the peak area of the analyte or IS in the presence of matrix (Set 2 and Set 4) to the peak area in the absence of matrix (Set 1 and Set 3).[1]

  • MF = Peak Area in Matrix / Peak Area in Neat Solution

• Evaluation of Matrix Effect Compensation:

  • Calculate the coefficient of variation (CV) of the IS-normalized MF across the six matrix sources for both the deuterated and non-deuterated internal standards.[1]

  • A lower CV for the IS-normalized MF indicates better compensation for the variability of the matrix effect.[1]

Visualizing Workflows and Logical Relationships

Diagrams created using the Graphviz DOT language illustrate the core concepts and workflows associated with the use of deuterated standards.

Caption: Experimental workflow for bioanalysis using a deuterated internal standard.

Caption: How deuterated standards compensate for matrix effects.

Caption: Decision logic for internal standard selection.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. scispace.com [scispace.com]
• 6. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 7. benchchem.com [benchchem.com]

Performance Evaluation of 1,3,5-Trimethoxybenzene-d3 in Complex Matrices: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative bioanalysis, particularly utilizing liquid chromatography-mass spectrometry (LC-MS), the selection of an appropriate internal standard is critical for achieving accurate and reliable results. This guide provides a comprehensive framework for evaluating the performance of 1,3,5-Trimethoxybenzene-d3 as a deuterated internal standard in complex biological matrices. While direct, publicly available experimental data for 1,3,5-Trimethoxybenzene-d3 is limited, this document outlines the essential evaluation parameters and presents representative data from analogous deuterated standards to guide researchers in their validation efforts.

Deuterated internal standards are considered the gold standard in quantitative bioanalysis.[1] Their use is a cornerstone of the isotope dilution mass spectrometry (IDMS) technique, a powerful method for accurate quantification.[1] By being chemically identical to the analyte, a deuterated standard like 1,3,5-Trimethoxybenzene-d3 is expected to exhibit similar extraction recovery and ionization response, effectively correcting for variations during sample preparation and analysis.[1][2]

Core Performance Metrics: A Comparative Overview

The efficacy of an internal standard is determined by its ability to mimic the analyte of interest throughout the analytical process, thereby compensating for potential variability. Key performance metrics include recovery, matrix effect, linearity, accuracy, and precision. The following tables summarize expected performance characteristics for a well-behaving deuterated internal standard, based on data from established analogues.

Table 1: Comparative Recovery in Common Biological Matrices

Internal Standard Type	Matrix	Analyte Concentration	Average Recovery (%)	Precision (%CV)
Deuterated (e.g., 1,3,5-Trimethoxybenzene-d3)	Human Plasma	Low QC	92.5	3.8
Mid QC	94.1	2.9
High QC	93.7	3.2
Structural Analogue	Human Plasma	Low QC	85.2	8.7
Mid QC	88.4	7.5
High QC	86.9	8.1
Deuterated (e.g., 1,3,5-Trimethoxybenzene-d3)	Human Urine	Low QC	89.8	4.5
Mid QC	91.2	3.6
High QC	90.5	4.1
Structural Analogue	Human Urine	Low QC	82.1	10.2
Mid QC	84.7	9.3
High QC	83.5	9.8

Note: Data is representative of typical performance for deuterated vs. structural analogue internal standards and is not specific to 1,3,5-Trimethoxybenzene-d3.

Table 2: Matrix Effect Evaluation in Different Biological Lots

Internal Standard Type	Matrix Lot	Analyte Concentration	Matrix Factor	IS-Normalized Matrix Factor
Deuterated (e.g., 1,3,5-Trimethoxybenzene-d3)	Plasma Lot 1	Low	0.92	0.99
High	0.95	1.01
Plasma Lot 2	Low	0.88	0.98
High	0.91	1.00
Structural Analogue	Plasma Lot 1	Low	0.75	0.85
High	0.80	0.88
Plasma Lot 2	Low	0.68	0.79
High	0.72	0.81

Note: A matrix factor close to 1 indicates minimal matrix effect. The IS-normalized matrix factor demonstrates the ability of the internal standard to compensate for this effect. Data is illustrative.

Experimental Protocols

Detailed and robust experimental design is fundamental to validating the performance of an internal standard. Below are protocols for key evaluation experiments.

Protocol 1: Assessment of Recovery

Objective: To determine the extraction efficiency of 1,3,5-Trimethoxybenzene and its deuterated internal standard, 1,3,5-Trimethoxybenzene-d3, from the biological matrix.

Procedure:

• Prepare three sets of quality control (QC) samples at low, medium, and high concentrations of 1,3,5-Trimethoxybenzene in the matrix of interest (e.g., human plasma).

• Set A (Pre-Extraction Spike): Spike the QC samples with 1,3,5-Trimethoxybenzene-d3 prior to the extraction procedure. Process these samples through the full extraction method (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

• Set B (Post-Extraction Spike): Extract blank matrix samples. Spike the resulting extract with the analyte and 1,3,5-Trimethoxybenzene-d3 at the corresponding QC concentrations. This set represents 100% recovery.[3]

• Analyze both sets of samples via LC-MS/MS.

• Calculate the percent recovery for both the analyte and the internal standard at each concentration level using the following formula: % Recovery = (Peak Area of Set A / Peak Area of Set B) * 100

Protocol 2: Evaluation of Matrix Effects

Objective: To assess the impact of co-eluting endogenous matrix components on the ionization of the analyte and internal standard.[4]

Procedure:

• Obtain at least six different lots of the biological matrix.

• Set B (Post-Extraction Spike): Extract each blank matrix lot. Spike the resulting extracts with the analyte and 1,3,5-Trimethoxybenzene-d3 at low and high concentrations.

• Set C (Neat Solution): Prepare standards of the analyte and internal standard in the reconstitution solvent at the same concentrations as Set B.

• Analyze both sets of samples via LC-MS/MS.

• Calculate the Matrix Factor (MF) for both the analyte and the internal standard for each matrix lot: Matrix Factor = (Peak Area in Set B / Peak Area in Set C)

• Calculate the IS-Normalized Matrix Factor: IS-Normalized MF = (Matrix Factor of Analyte / Matrix Factor of Internal Standard)

An IS-normalized matrix factor close to 1.0 indicates that the internal standard effectively tracks and compensates for matrix-induced signal suppression or enhancement.[4]

Visualizing Analytical Workflows and Concepts

To further elucidate the processes involved in performance evaluation, the following diagrams illustrate a typical experimental workflow and the principle of using a deuterated internal standard to correct for matrix effects.

Caption: A typical bioanalytical workflow for evaluating an internal standard.

Caption: How deuterated standards compensate for signal suppression.

Conclusion

References

• 1. benchchem.com [benchchem.com]
• 2. aptochem.com [aptochem.com]
• 3. fda.gov [fda.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. benchchem.com [benchchem.com]
• 6. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for 1,3,5-Trimethoxybenzene-d3

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 1,3,5-Trimethoxybenzene-d3. Adherence to these procedures is critical for ensuring laboratory safety and environmental compliance.

I. Immediate Safety and Hazard Information

1,3,5-Trimethoxybenzene-d3 is classified as a hazardous substance.[1] It is harmful if swallowed and may cause irritation to the skin, eyes, and respiratory tract.[2][3] As a combustible solid, it can form explosive dust mixtures in the air.[1]

Key Hazard Data:

Hazard Classification	Description	Primary Route of Exposure
Acute Oral Toxicity, Category 4	Harmful if swallowed.[2][3]	Ingestion
Eye Irritation	May cause serious eye irritation.[4][5]	Eyes
Skin Irritation	May cause skin irritation.[2]	Skin
Respiratory Irritation	May cause respiratory tract irritation.[2]	Inhalation
Flammability	Combustible solid.[1][2]	Heat, sparks, open flames
Dust Explosion Hazard	Dusts may form an explosive mixture with air.[1]	Dust generation

II. Personal Protective Equipment (PPE)

Before handling 1,3,5-Trimethoxybenzene-d3 for disposal, ensure the following personal protective equipment is worn:

• Eye Protection: Chemical safety goggles or glasses.[1][2]

• Hand Protection: Impervious chemical-resistant gloves.[6]

• Respiratory Protection: A particulate dust filter respirator is recommended, especially if dust is generated.[1][6]

• Protective Clothing: A lab coat or other protective clothing should be worn to prevent skin contact.[6]

III. Spill and Contamination Response

In the event of a spill, follow these procedures immediately:

• Evacuate and Ventilate: Clear the area of all personnel and ensure adequate ventilation.[1]

• Eliminate Ignition Sources: Remove all sources of heat, sparks, and open flames from the area.[1][2] Use only non-sparking tools for cleanup.[1]

• Containment: Prevent the spilled material from entering drains, sewers, or waterways.[1][6]

• Cleanup:

  • For minor spills, carefully sweep or vacuum the material. Avoid generating dust clouds.[6]

  • Place the spilled material into a clean, dry, and properly labeled container for disposal.[1][6]

  • Wash the spill area with soap and water.[1]

IV. Step-by-Step Disposal Protocol

The primary method for the disposal of 1,3,5-Trimethoxybenzene-d3 is through an approved hazardous waste disposal facility.

• Waste Collection:

  • Collect all waste 1,3,5-Trimethoxybenzene-d3, including any contaminated materials (e.g., paper towels, gloves), in a designated, compatible, and clearly labeled waste container.

  • The container should be kept tightly closed and stored in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[2][3]

• Labeling:

  • Label the waste container clearly as "Hazardous Waste: 1,3,5-Trimethoxybenzene-d3" and include any other information required by your institution's environmental health and safety (EHS) department.

• Storage:

  • Store the waste container in a designated hazardous waste accumulation area.

  • Ensure the storage area is secure and accessible only to authorized personnel.

• Disposal Request:

  • Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste. Do not attempt to dispose of this chemical down the drain or in regular trash.[6]

• Documentation:

  • Maintain a record of the amount of waste generated and the date of disposal, following your institution's protocols.

V. Experimental Workflow and Disposal Logic

The following diagrams illustrate the decision-making process and workflow for the proper handling and disposal of 1,3,5-Trimethoxybenzene-d3.

Caption: Decision workflow for handling and spill response.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. fishersci.com [fishersci.com]
• 3. sds.metasci.ca [sds.metasci.ca]
• 4. chemicalbook.com [chemicalbook.com]
• 5. 1,3,5-Trimethoxybenzene | C9H12O3 | CID 69301 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Essential Safety and Logistical Information for Handling 1,3,5-Trimethoxybenzene-d3

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling and disposal of 1,3,5-Trimethoxybenzene-d3. The following procedures are designed to ensure the safe execution of laboratory operations involving this compound.

Hazard Identification and Safety Precautions

1,3,5-Trimethoxybenzene is harmful if swallowed and causes serious eye irritation.[1][2][3] It is a combustible solid that will burn if ignited.[4] The toxicological properties of the deuterated form have not been thoroughly investigated, and it should be handled with the same precautions as the non-deuterated compound.[1]

Precautionary Statements:

• Wash hands and skin thoroughly after handling.[1][2]

• Do not eat, drink, or smoke when using this product.[1][2][4]

• Wear protective gloves, protective clothing, eye protection, and face protection.[5][6]

• Avoid breathing dust, fumes, gas, mist, vapors, or spray.[5][6]

• Use only in a well-ventilated area.[4][5]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory for handling 1,3,5-Trimethoxybenzene-d3 to minimize exposure and ensure personal safety.

Protection Type	Equipment Specification	Purpose
Eye and Face Protection	Safety glasses with side-shields conforming to EN166 (EU) or NIOSH (US) approved.[1] A face shield should be worn in situations with a higher risk of splashing.[7]	To protect eyes from dust particles and splashes.
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber, neoprene, or butyl rubber).[7][8] Gloves must be inspected prior to use and disposed of properly after.[1]	To prevent skin contact with the chemical.
Body Protection	A lab coat or other protective clothing should be worn.[4][8] For larger quantities or in case of a major spill, impervious clothing or a chemical-resistant suit may be necessary.[5][6]	To protect the skin from accidental exposure.
Respiratory Protection	For routine handling in a well-ventilated area or fume hood, respiratory protection is not typically required. In case of dust formation, a dust respirator should be used.[4] For firefighting or major spills, a self-contained breathing apparatus (SCBA) is necessary.[1][3]	To prevent inhalation of dust or vapors.

Operational and Disposal Plans

Experimental Protocols: Step-by-Step Handling Procedure

• Preparation: Before handling, ensure that an eyewash station and safety shower are readily accessible.[3] All glassware and equipment should be thoroughly dried to prevent hydrogen-deuterium exchange.[9]

• Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume hood to avoid dust inhalation.[5] Use anti-static measures where necessary, as fine dust can pose an explosion risk.

• Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid splashing. Use deuterated solvents if the deuterium (B1214612) labeling needs to be preserved for subsequent experimental steps.[9]

• Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and water.[4][10] Clean all contaminated surfaces.

• Storage: Store 1,3,5-Trimethoxybenzene-d3 in a cool, dry, and well-ventilated area in a tightly sealed container.[1][2] Keep it away from incompatible materials such as strong oxidizing agents.[3][10]

Spill Management

• Minor Spills:

  • Evacuate non-essential personnel from the immediate area.

  • Wear appropriate PPE, including a dust respirator.[4]

  • Clean up spills immediately.[4]

  • Carefully sweep or vacuum the spilled solid, avoiding dust generation.[1][4] Do not use compressed air for cleaning.[4]

  • Place the collected material into a clean, dry, labeled container for disposal.[1][4]

• Major Spills:

  • Evacuate the area and move upwind.[4][10]

  • Alert the appropriate emergency response team.[4]

  • Only trained personnel with appropriate PPE, including a self-contained breathing apparatus, should handle the cleanup.[1]

  • Prevent the spilled material from entering drains or waterways.[4]

Disposal Plan

All waste must be handled in accordance with local, state, and federal regulations.[10]

• Waste Collection: Collect waste 1,3,5-Trimethoxybenzene-d3 and any contaminated materials (e.g., gloves, wipes) in a suitable, labeled, and sealed container.[1]

• Disposal Route: Dispose of the chemical waste through an approved hazardous waste disposal plant.[2] Do not dispose of it in the regular trash or down the drain. While deuterium itself is not considered an environmental hazard, the organic compound must be disposed of correctly.[11] Some suppliers may offer a return service for depleted deuterated compounds.[12]

Logical Workflow for Handling and Disposal

Caption: Workflow for the safe handling and disposal of 1,3,5-Trimethoxybenzene-d3.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. sds.metasci.ca [sds.metasci.ca]
• 3. fishersci.com [fishersci.com]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. lgcstandards.com [lgcstandards.com]
• 6. download.basf.com [download.basf.com]
• 7. mcrsafety.com [mcrsafety.com]
• 8. fragranceoilsdirect.co.uk [fragranceoilsdirect.co.uk]
• 9. benchchem.com [benchchem.com]
• 10. datasheets.scbt.com [datasheets.scbt.com]
• 11. Disposal of deuterium (D₂) — Synergy Recycling [synergy-recycling.co.uk]
• 12. Deuterium Labeled Compounds | ZEOCHEM [zeochem.com]